1-Methyl-1H-benzimidazole-5-carboxaldehyde

• CAS: 279226-70-9

Core Science & Biosynthesis

Technical Guide: 1-Methyl-1H-benzimidazole-5-carboxaldehyde

CAS Number: 279226-70-9[1]

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Methyl-1H-benzimidazole-5-carboxaldehyde, a heterocyclic compound of significant interest in medicinal chemistry and materials science. This document outlines its chemical identity, synthesis, and potential biological activities, supported by experimental protocols and data presented for clarity and practical application.

Chemical and Physical Properties

Quantitative data for 1-Methyl-1H-benzimidazole-5-carboxaldehyde is not extensively available in public literature. The following table summarizes key computed properties and data for closely related analogs to provide an estimated profile.

Property	Value	Source/Analogue
Molecular Formula	C₉H₈N₂O	-
Molecular Weight	160.17 g/mol	-
CAS Number	279226-70-9	[1]
Appearance	Expected to be a solid	General observation for similar compounds
Melting Point	59-62 °C	Analogue: 1-Methyl-1H-benzo[d]imidazole[2]
Boiling Point	Not available	-
Solubility	Expected to be soluble in organic solvents like DMSO and DMF	General observation for similar compounds

Spectroscopic Data

Detailed spectroscopic data for 1-Methyl-1H-benzimidazole-5-carboxaldehyde is available through specialized chemical databases. The expected spectral characteristics, based on its structure and data from analogous compounds, are summarized below.

Technique	Expected Peaks/Signals
¹H NMR	Signals corresponding to the methyl group protons, aromatic protons on the benzimidazole ring, and the aldehyde proton.
¹³C NMR	Resonances for the methyl carbon, aromatic carbons, and the carbonyl carbon of the aldehyde group.[3]
IR Spectroscopy	Characteristic absorption bands for C=O stretching (aldehyde), C=N stretching (imidazole ring), and aromatic C-H stretching.
Mass Spectrometry	A molecular ion peak corresponding to the compound's molecular weight, along with characteristic fragmentation patterns.

Synthesis and Experimental Protocols

The synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde can be achieved through a multi-step process starting from a suitable substituted o-phenylenediamine. The aldehyde functional group makes it a versatile intermediate for further chemical modifications.[4]

General Synthetic Approach: Phillips Condensation and Oxidation

A common method for forming the benzimidazole core is the Phillips condensation, which involves the reaction of an o-phenylenediamine with a carboxylic acid or its derivative under acidic conditions.[4] For the target molecule, a plausible synthetic route involves the initial synthesis of a 5-substituted-1-methyl-1H-benzimidazole precursor, followed by selective oxidation to the aldehyde.

Experimental Protocol: Synthesis of a Benzimidazole Core

This protocol describes a general method for the synthesis of a 2-substituted benzimidazole, which can be adapted for the synthesis of the precursor to 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Materials:

• o-phenylenediamine derivative

• Aromatic aldehyde

• p-Toluenesulfonic acid (p-TsOH)

• Dimethylformamide (DMF)

• Sodium carbonate (Na₂CO₃)

• Water

• Standard laboratory glassware and heating apparatus

Procedure:

• In a round-bottom flask, dissolve the o-phenylenediamine derivative (0.01 mol) and the appropriate aldehyde (0.01 mol) in DMF (3 ml).

• Add p-TsOH (catalytic amount) to the mixture.

• Heat the reaction mixture with stirring at 80°C for 2-3 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• In a separate beaker, prepare a solution of Na₂CO₃ (0.01 mol) in water (20 ml).

• Add the reaction mixture dropwise to the sodium carbonate solution with stirring.

• The product will precipitate out of the solution.

• Filter the precipitate, wash with water, and dry to obtain the crude benzimidazole derivative.

• The crude product can be further purified by recrystallization or column chromatography.

Biological and Pharmacological Relevance

Benzimidazole derivatives are a well-established class of compounds with a broad spectrum of biological activities.[5][6] The benzimidazole nucleus is a key pharmacophore in several clinically used drugs.[7]

Potential Activities of 1-Methyl-1H-benzimidazole-5-carboxaldehyde Derivatives:

• Antimicrobial Activity: Benzimidazole derivatives have shown efficacy against a range of bacteria and fungi.[8]

• Anticancer Activity: Some substituted benzimidazoles exhibit anticancer properties, with mechanisms that can include inhibition of tubulin polymerization.[4]

• Antiviral Activity: The benzimidazole scaffold is present in some antiviral agents.[4]

• Antioxidant Properties: Certain benzimidazole derivatives have demonstrated the ability to scavenge free radicals.[8]

The aldehyde group at the 5-position provides a reactive site for the synthesis of a diverse library of derivatives, allowing for the exploration of structure-activity relationships (SAR) to develop novel therapeutic agents.[4]

Visualizations

Synthesis Workflow

The following diagram illustrates a general workflow for the synthesis of a 1,5-disubstituted benzimidazole derivative, representative of the synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Caption: General synthetic pathway for 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

References

• 1. parchem.com [parchem.com]
• 2. rsc.org [rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. 1H-Benzimidazole-5-carbaldehyde | 58442-17-4 | Benchchem [benchchem.com]
• 5. Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major bioactive categories - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08864F [pubs.rsc.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. isca.me [isca.me]
• 8. Buy 1-Methyl-1H-benzimidazole-5-carboxylic acid | 53484-17-6 [smolecule.com]

In-Depth Technical Guide: 1-Methyl-1H-benzimidazole-5-carboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Methyl-1H-benzimidazole-5-carboxaldehyde, a heterocyclic compound of significant interest in medicinal chemistry. This document details its physicochemical properties, synthetic pathways, and potential therapeutic applications based on the biological activities of the broader benzimidazole class.

Core Molecular Characteristics

1-Methyl-1H-benzimidazole-5-carboxaldehyde is a derivative of benzimidazole, a bicyclic aromatic compound formed by the fusion of a benzene ring and an imidazole ring. The presence of a methyl group at the N-1 position and a carboxaldehyde group at the C-5 position imparts specific reactivity and potential for further chemical modifications.

Property	Value	Reference
Molecular Formula	C₉H₈N₂O
Molecular Weight	160.17 g/mol	[1][2]
CAS Number	279226-70-9	[1][2]

Synthesis and Derivatization

The synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde can be approached through multi-step reaction sequences common for benzimidazole derivatives. A general workflow involves the formation of the benzimidazole core followed by functional group manipulations.

General Synthetic Workflow

A plausible synthetic route begins with the creation of a substituted benzimidazole core, which is then selectively oxidized to introduce the aldehyde functionality. The aldehyde group is a versatile chemical handle for a wide array of transformations, enabling the synthesis of a diverse library of derivatives.

A generalized synthetic workflow for 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Experimental Protocols

Example Protocol for a Related Derivative (Adapted):

A reaction mixture of an appropriate ethyl 4-(methylamino)-3-nitrobenzoate derivative and a substituted benzaldehyde is refluxed with sodium dithionite in a solvent like DMSO. The reaction progress is monitored by thin-layer chromatography. Upon completion, the mixture is cooled and poured onto ice to precipitate the product. The resulting solid is filtered, dried, and then subjected to hydrolysis with a base (e.g., NaOH in ethanol) to yield the carboxylic acid derivative.[3] To obtain the target aldehyde, the precursor would likely be a 5-methyl or 5-hydroxymethyl substituted benzimidazole, which would then undergo selective oxidation.

Potential Biological and Therapeutic Applications

The benzimidazole scaffold is a well-established pharmacophore, and its derivatives have demonstrated a wide spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. While specific biological data for 1-Methyl-1H-benzimidazole-5-carboxaldehyde is limited, the activities of structurally similar compounds provide a strong indication of its potential therapeutic relevance.

Anti-inflammatory Activity

A structurally related compound, 2-(2-chloro-6-fluorophenyl)-6-methyl-1H-benzimidazole-5-carbaldehyde, has been mentioned in a patent as an intermediate in the synthesis of microsomal prostaglandin E synthase-1 (mPGES-1) inhibitors.[4] mPGES-1 is a key enzyme in the production of prostaglandin E2, a mediator of inflammation and pain. This suggests that 1-Methyl-1H-benzimidazole-5-carboxaldehyde could serve as a valuable scaffold for the development of novel anti-inflammatory agents.

Anticancer Potential

Numerous benzimidazole derivatives have been investigated for their anticancer properties. The proposed mechanisms of action often involve the inhibition of key signaling pathways crucial for cancer cell proliferation and survival. Although no specific anticancer data for 1-Methyl-1H-benzimidazole-5-carboxaldehyde has been found, a hypothetical signaling pathway for its potential anticancer effects can be postulated based on the known mechanisms of other benzimidazole-based anticancer agents.

References

• 1. parchem.com [parchem.com]
• 2. chemcd.com [chemcd.com]
• 3. medcraveonline.com [medcraveonline.com]
• 4. WO2011099832A2 - Novel benzimidazole compound, preparation method thereof and pharmaceutical composition comprising the same - Google Patents [patents.google.com]

physical and chemical properties of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical, chemical, and biological properties of 1-Methyl-1H-benzimidazole-5-carboxaldehyde (CAS No. 279226-70-9). This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug discovery and development, offering detailed information on its characteristics, synthesis, and potential therapeutic applications.

Core Properties

1-Methyl-1H-benzimidazole-5-carboxaldehyde is a member of the benzimidazole class of heterocyclic organic compounds. The benzimidazole scaffold is a prominent feature in a variety of pharmacologically active molecules.[1][2][3][4] The presence of the methyl group at the 1-position and the carboxaldehyde group at the 5-position of the benzimidazole ring system provides a unique combination of electronic and steric properties that are crucial for its chemical reactivity and biological interactions.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Methyl-1H-benzimidazole-5-carboxaldehyde is presented in the table below. These properties are essential for its handling, formulation, and application in various experimental settings.

Property	Value	Source
Molecular Formula	C₉H₈N₂O	[5]
Molecular Weight	160.17 g/mol	[5]
CAS Number	279226-70-9	[5]
Boiling Point	336.9 °C at 760 mmHg	[6]
Density	1.21 g/cm³	[6]
Refractive Index	1.622	[6]
Appearance	Solid (form not specified)	[6]
Solubility	Not explicitly stated, but likely soluble in organic solvents like DMSO and ethanol.	Inferred from related compounds[6][7]

Synthesis and Experimental Protocols

Potential Synthetic Pathways

Two primary retrosynthetic approaches can be envisioned for the preparation of 1-Methyl-1H-benzimidazole-5-carboxaldehyde:

Pathway A: N-Methylation of 1H-Benzimidazole-5-carboxaldehyde

This approach involves the direct methylation of the commercially available 1H-Benzimidazole-5-carboxaldehyde. The nitrogen at the 1-position of the benzimidazole ring can be alkylated using a suitable methylating agent.

Diagram 1. Synthetic Pathway A: N-Methylation.

Pathway B: Oxidation of 1-Methyl-1H-benzimidazole-5-methanol or Reduction of 1-Methyl-1H-benzimidazole-5-carboxylic acid

Alternatively, the target compound can be synthesized from a precursor with the methyl group already installed. This could involve the oxidation of the corresponding alcohol or the reduction of the carboxylic acid.

Diagram 2. Synthetic Pathway B: Oxidation/Reduction.

General Experimental Workflow for N-Methylation

The following provides a generalized experimental workflow for the N-methylation of a benzimidazole derivative, which can be adapted for the synthesis of the target compound.

Diagram 3. General Experimental Workflow for N-Methylation.

Spectral Data

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the aldehyde proton, and the N-methyl protons. The chemical shifts (δ) are predicted to be in the following regions (in ppm, relative to TMS):

• Aldehyde Proton (-CHO): A singlet around 9.8-10.1 ppm.

• Aromatic Protons: Three distinct signals in the aromatic region (7.0-8.5 ppm), corresponding to the protons on the benzene ring. The proton at position 4 (adjacent to the N-methyl group) would likely be the most deshielded.

• N-Methyl Protons (-CH₃): A singlet around 3.8-4.0 ppm.

• Imidazole Proton (C2-H): A singlet in the region of 8.0-8.5 ppm.

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will provide information on all nine carbon atoms in the molecule. Key predicted chemical shifts (δ) are:

• Carbonyl Carbon (-CHO): A signal in the downfield region, typically around 190-195 ppm.

• Aromatic and Imidazole Carbons: A series of signals in the range of 110-155 ppm.

• N-Methyl Carbon (-CH₃): A signal in the aliphatic region, around 30-35 ppm.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum will be characterized by absorption bands corresponding to the key functional groups:

• C=O Stretch (Aldehyde): A strong, sharp absorption band around 1680-1700 cm⁻¹.

• C-H Stretch (Aldehyde): Two weak bands around 2720 and 2820 cm⁻¹.

• C=N and C=C Stretches (Aromatic/Imidazole): Multiple bands in the 1450-1620 cm⁻¹ region.

• C-H Stretches (Aromatic and Methyl): Bands in the 2900-3100 cm⁻¹ region.

Mass Spectrometry (Predicted)

The mass spectrum under electron impact (EI) is expected to show a molecular ion peak (M⁺) at m/z 160. Key fragmentation patterns may include the loss of the aldehyde group (CHO, 29 Da) leading to a fragment at m/z 131, and the loss of a hydrogen atom (H, 1 Da) to give a fragment at m/z 159.

Biological Activity and Potential Applications

Benzimidazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, anthelmintic, and anticancer properties.[1][2][3][4] The specific pharmacological profile of 1-Methyl-1H-benzimidazole-5-carboxaldehyde is not extensively documented in publicly available literature. However, as a functionalized benzimidazole, it holds significant potential as:

• A key building block for the synthesis of more complex and biologically active molecules. The aldehyde functionality serves as a versatile handle for various chemical transformations, including reductive amination, Wittig reactions, and the formation of Schiff bases, allowing for the generation of diverse chemical libraries for drug screening.

• A potential inhibitor of various enzymes. The benzimidazole core is known to interact with numerous biological targets. The specific substitution pattern of this compound may confer selectivity towards certain enzymes or receptors.

• A scaffold for the development of novel therapeutic agents. Given the broad spectrum of activity of the benzimidazole class, this compound represents a valuable starting point for medicinal chemistry campaigns aimed at discovering new drugs for a variety of diseases.

Further research is warranted to elucidate the specific biological targets and signaling pathways modulated by 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Safety Information

Based on available safety data for similar compounds, 1-Methyl-1H-benzimidazole-5-carboxaldehyde should be handled with care. The following hazard statements have been associated with this class of compounds:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

• H335: May cause respiratory irritation.

Standard laboratory safety precautions, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat, should be strictly followed when handling this compound. Work should be conducted in a well-ventilated fume hood.

Disclaimer: This document is intended for informational purposes only and should not be considered a substitute for professional scientific guidance or a comprehensive safety data sheet (SDS). All laboratory work should be conducted in accordance with established safety protocols and regulations.

References

• 1. rsc.org [rsc.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. 1H-Benzimidazole-5-carbaldehyde | 58442-17-4 | Benchchem [benchchem.com]
• 5. pfeifer.phas.ubc.ca [pfeifer.phas.ubc.ca]
• 6. rsc.org [rsc.org]
• 7. medcraveonline.com [medcraveonline.com]

A Technical Guide to the Structure Elucidation of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the methodologies and data integral to the structural elucidation of 1-Methyl-1H-benzimidazole-5-carboxaldehyde. This key heterocyclic compound serves as a valuable building block in medicinal chemistry and materials science, making its unambiguous characterization essential for research and development.

Physicochemical and Spectroscopic Data Summary

The foundational step in structure elucidation is the compilation of fundamental physicochemical and spectroscopic properties. The data presented below is a combination of reported values for the target molecule and closely related analogs, providing a robust reference for characterization.

Table 1: Physicochemical Properties of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

Property	Value
Molecular Formula	C₉H₈N₂O
Molecular Weight	160.17 g/mol
CAS Number	279226-70-9[1]
Appearance	Expected to be a solid
IUPAC Name	1-methyl-1H-benzimidazole-5-carbaldehyde

Table 2: Predicted Spectroscopic Data for Structure Confirmation

Technique	Expected Peaks / Signals
¹H NMR	Aldehyde proton (CHO): ~9.8-10.0 ppm (singlet)Aromatic protons: ~7.5-8.2 ppm (multiplets)N-Methyl protons (N-CH₃): ~3.7-3.9 ppm (singlet)
¹³C NMR	Carbonyl carbon (C=O): ~190-195 ppmAromatic/Heterocyclic carbons: ~110-155 ppmN-Methyl carbon (N-CH₃): ~30-35 ppm
IR Spectroscopy	C=O stretch (aldehyde): ~1690-1710 cm⁻¹C=N stretch (imidazole): ~1620-1640 cm⁻¹C-H stretch (aromatic): ~3000-3100 cm⁻¹C-H stretch (aliphatic): ~2850-2950 cm⁻¹
Mass Spectrometry	Molecular Ion (M⁺): m/z = 160

Experimental Protocols

The synthesis and subsequent characterization are pivotal to confirming the molecular structure. Below are detailed experimental protocols adapted from established methodologies for benzimidazole synthesis.

Synthesis Protocol: Reductive Cyclization

A common and effective method for synthesizing 1-methyl-substituted benzimidazoles involves the reductive cyclization of an appropriate nitroaniline precursor.

Materials:

• 4-((methylamino)methyl)-3-nitrobenzaldehyde (or a suitable precursor that can be converted to this)

• Sodium dithionite (Na₂S₂O₄)

• Dimethylformamide (DMF) or a similar polar aprotic solvent

• Sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the N-methylated nitroaniline precursor (1.0 eq) in DMF in a round-bottom flask equipped with a reflux condenser.

• Add sodium dithionite (3.0-4.0 eq) to the solution in portions.

• Heat the reaction mixture to 80-100°C and stir for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Neutralize the mixture with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and remove the solvent under reduced pressure to yield the crude product.

• Purify the crude 1-Methyl-1H-benzimidazole-5-carboxaldehyde by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water).

Characterization Protocol

Instrumentation:

• Nuclear Magnetic Resonance (NMR) Spectrometer (400 MHz or higher)

• Fourier-Transform Infrared (FTIR) Spectrometer

• Mass Spectrometer (with Electron Ionization - EI)

• Melting Point Apparatus

Procedure:

• NMR Spectroscopy: Prepare a ~5-10 mg sample in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Record ¹H NMR and ¹³C NMR spectra.

• IR Spectroscopy: Prepare a KBr pellet of the solid sample or analyze as a thin film. Record the FTIR spectrum over the range of 4000-400 cm⁻¹.

• Mass Spectrometry: Introduce a small amount of the sample into the mass spectrometer via a direct insertion probe or GC/MS. Obtain the electron ionization mass spectrum.

• Melting Point: Determine the melting point of the purified solid product.

Visualized Workflows and Pathways

Logical Workflow for Structure Elucidation

The following diagram illustrates the logical steps taken to confirm the structure of the synthesized compound.

Caption: Logical workflow for the structure elucidation of 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Synthetic Pathway Diagram

This diagram outlines a representative synthetic route to the target molecule.

Caption: A plausible synthetic pathway for 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Detailed Spectroscopic Interpretation

¹H NMR Spectroscopy

The proton NMR spectrum is one of the most powerful tools for confirming the structure. For 1-Methyl-1H-benzimidazole-5-carboxaldehyde, the following signals are expected:

• Aldehyde Proton (-CHO): A singlet appearing far downfield, typically between 9.8 and 10.0 ppm.[2] This distinct chemical shift is characteristic of an aldehyde proton and is highly diagnostic.

• Aromatic Protons: The three protons on the benzene ring will appear in the aromatic region (7.5-8.2 ppm). Due to the substitution pattern, they will likely exhibit a complex splitting pattern (e.g., a singlet and two doublets or a multiplet).

• N-Methyl Protons (-CH₃): A singlet corresponding to the three methyl protons attached to the nitrogen atom. This signal is expected around 3.7-3.9 ppm due to the deshielding effect of the imidazole ring.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on the carbon framework of the molecule:

• Carbonyl Carbon (C=O): The aldehyde carbonyl carbon will be the most downfield signal, typically in the 190-195 ppm region.[3]

• Aromatic and Heterocyclic Carbons: The carbons of the benzimidazole ring system will resonate between approximately 110 and 155 ppm. The exact shifts depend on the electronic environment of each carbon.

• N-Methyl Carbon (-CH₃): The carbon of the N-methyl group will appear furthest upfield, generally in the 30-35 ppm range.

Infrared (IR) Spectroscopy

IR spectroscopy is crucial for identifying the key functional groups present:

• A strong, sharp absorption band between 1690-1710 cm⁻¹ is definitive for the C=O stretch of the aldehyde group.[4][5]

• An absorption in the 1620-1640 cm⁻¹ region can be attributed to the C=N stretching vibration of the imidazole ring.

• Bands in the 3000-3100 cm⁻¹ range correspond to aromatic C-H stretching, while those in the 2850-2950 cm⁻¹ range are due to the aliphatic C-H stretching of the methyl group.

Mass Spectrometry

Mass spectrometry confirms the molecular weight and can provide structural information through fragmentation patterns.

• Molecular Ion Peak (M⁺): The spectrum should show a clear molecular ion peak at an m/z value of 160, corresponding to the molecular weight of the compound.

• Fragmentation: Common fragmentation pathways for benzimidazoles involve the loss of small neutral molecules like HCN.[6] For this specific molecule, initial fragmentation may involve the loss of the aldehyde group (CHO, 29 Da) or the methyl group (CH₃, 15 Da).

Conclusion

The structural elucidation of 1-Methyl-1H-benzimidazole-5-carboxaldehyde is achieved through a synergistic application of synthesis and various spectroscopic techniques. The combined data from NMR, IR, and Mass Spectrometry provide unambiguous evidence for the molecular weight, functional groups, and atomic connectivity, thereby confirming the precise chemical structure. This guide outlines the essential data and methodologies required for researchers to confidently synthesize and characterize this important chemical entity.

References

• 1. parchem.com [parchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. rsc.org [rsc.org]
• 4. Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst – Oriental Journal of Chemistry [orientjchem.org]
• 5. mdpi.com [mdpi.com]
• 6. scispace.com [scispace.com]

An In-depth Technical Guide to the Synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde from o-Phenylenediamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a robust and efficient synthetic pathway for the preparation of 1-Methyl-1H-benzimidazole-5-carboxaldehyde, a valuable building block in medicinal chemistry and drug development, starting from the readily available precursor, o-phenylenediamine. This document details the experimental protocols, reaction mechanisms, and expected quantitative data for a three-step synthesis involving the formation of the benzimidazole core, N-methylation, and subsequent regioselective formylation.

Introduction

Benzimidazole and its derivatives are privileged scaffolds in medicinal chemistry, exhibiting a wide range of biological activities. The title compound, 1-Methyl-1H-benzimidazole-5-carboxaldehyde, serves as a key intermediate in the synthesis of various pharmacologically active molecules. The aldehyde functionality at the C5 position provides a versatile handle for further chemical modifications, enabling the construction of diverse molecular libraries for drug discovery programs. This guide focuses on a practical and scalable synthetic route, providing researchers with the necessary information to produce this important building block in a laboratory setting.

Overall Synthetic Strategy

The synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde from o-phenylenediamine is accomplished via a three-step sequence as illustrated in the workflow below. The strategy involves:

• Cyclization: Formation of the benzimidazole ring system through the condensation of o-phenylenediamine with formic acid.

• N-Methylation: Introduction of a methyl group at the N1 position of the benzimidazole ring.

• Formylation: Regioselective introduction of a formyl group at the C5 position of 1-methyl-1H-benzimidazole using the Vilsmeier-Haack reaction.

A high-level overview of the synthetic workflow.

Experimental Protocols

Step 1: Synthesis of Benzimidazole

This step involves the well-established Phillips condensation reaction to form the benzimidazole core.[1][2]

Reaction Scheme:

Cyclization of o-phenylenediamine with formic acid.

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine o-phenylenediamine (1.0 eq) and formic acid (90%, 1.5 eq).

• Heat the reaction mixture in a water bath at 100 °C for 2 hours.

• After cooling to room temperature, slowly add 10% aqueous sodium hydroxide solution with constant stirring until the mixture is just alkaline to litmus paper.

• Cool the mixture in an ice bath to precipitate the crude product.

• Collect the crude benzimidazole by vacuum filtration, wash with cold water, and dry.

• The crude product can be purified by recrystallization from hot water.

Quantitative Data:

Parameter	Value	Reference
Starting Material	o-Phenylenediamine	[1]
Reagent	90% Formic Acid	[1]
Reaction Time	2 hours	[1]
Reaction Temperature	100 °C	[1]
Yield	83-85%	[1]
Melting Point	170-172 °C	[1]

Step 2: Synthesis of 1-Methyl-1H-benzimidazole

This step involves the N-methylation of the benzimidazole synthesized in the previous step.

Reaction Scheme:

N-methylation of benzimidazole.

Procedure:

• To a solution of benzimidazole (1.0 eq) in a suitable solvent such as ethanol or DMF, add a base (e.g., potassium hydroxide or sodium hydride, 1.1 eq) portion-wise at room temperature.

• Stir the mixture for 30 minutes to form the benzimidazolide anion.

• Add a methylating agent, such as methyl iodide (1.1 eq), dropwise to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Upon completion, pour the reaction mixture into cold water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Quantitative Data (Expected):

Parameter	Value
Starting Material	Benzimidazole
Reagents	Methyl iodide, Base (e.g., KOH)
Solvent	Ethanol or DMF
Yield	>80%
Physical State	Low melting solid or oil

Step 3: Synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

This final step utilizes the Vilsmeier-Haack reaction for the regioselective formylation of 1-methyl-1H-benzimidazole.[3][4][5]

Reaction Scheme:

Vilsmeier-Haack formylation of 1-methyl-1H-benzimidazole.

Procedure:

• In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), place anhydrous N,N-dimethylformamide (DMF, excess, can be used as solvent).

• Cool the DMF to 0 °C in an ice bath and slowly add phosphorus oxychloride (POCl₃, approx. 1.5-2.0 eq) dropwise with vigorous stirring to form the Vilsmeier reagent.

• After the addition is complete, add 1-methyl-1H-benzimidazole (1.0 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and then heat to 60-80 °C for several hours until the starting material is consumed (monitored by TLC).

• Cool the reaction mixture to room temperature and pour it slowly onto crushed ice with stirring.

• Neutralize the acidic solution by the careful addition of a saturated aqueous solution of sodium bicarbonate or sodium hydroxide until the pH is approximately 7-8.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to afford the pure 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Quantitative Data (Expected):

Parameter	Value
Starting Material	1-Methyl-1H-benzimidazole
Reagents	POCl₃, DMF
Reaction Temperature	60-80 °C
Yield	Moderate to Good
Physical State	Solid

Reaction Mechanisms

Vilsmeier-Haack Formylation Mechanism

The Vilsmeier-Haack reaction proceeds through the formation of an electrophilic iminium salt, known as the Vilsmeier reagent, which then undergoes an electrophilic aromatic substitution with the electron-rich benzimidazole ring.

Mechanism of the Vilsmeier-Haack formylation.

Conclusion

This technical guide outlines a reliable and scalable three-step synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde from o-phenylenediamine. The described protocols are based on well-established chemical transformations and are suitable for implementation in a standard organic chemistry laboratory. The final product is a versatile intermediate for the synthesis of a wide array of biologically active compounds, making this guide a valuable resource for researchers in the field of drug discovery and development.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. scribd.com [scribd.com]
• 3. ijpcbs.com [ijpcbs.com]
• 4. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 5. m.youtube.com [m.youtube.com]

initial biological screening of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

An In-Depth Technical Guide to the Initial Biological Screening of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

The benzimidazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in numerous pharmacologically active compounds.[1][2] This bicyclic aromatic system, formed by the fusion of benzene and imidazole rings, offers a versatile scaffold for designing therapeutic agents with a wide spectrum of biological activities, including antimicrobial, anticancer, antiviral, anti-inflammatory, and antihypertensive effects.[3][4][5] This guide focuses on a representative member of this class, 1-Methyl-1H-benzimidazole-5-carboxaldehyde, outlining a strategic approach for its initial biological screening. We provide detailed experimental protocols for proposed antimicrobial and anticancer assays, present data in structured tables for clarity, and use workflow diagrams to illustrate the screening process and relevant biological pathways.

Synthesis Pathway Overview

The synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde can be approached through established methods for benzimidazole ring formation. A common and effective strategy involves the condensation of an appropriate o-phenylenediamine derivative with an aldehyde. The subsequent N-methylation provides the final compound. This multi-step process is a foundational method for creating a library of benzimidazole derivatives for further screening.[6][7]

Caption: General synthetic workflow for 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Proposed Biological Screening Workflow

A systematic biological screening process is crucial to identify and characterize the potential therapeutic activities of a novel compound. The proposed workflow for 1-Methyl-1H-benzimidazole-5-carboxaldehyde begins with broad-spectrum primary assays (antimicrobial and anticancer) to identify initial "hits." Positive hits would then proceed to more specific secondary assays, such as mechanism-of-action studies involving enzyme inhibition, to elucidate their biological targets.

Caption: Proposed workflow for the initial biological screening of the target compound.

Antimicrobial Activity Screening

Benzimidazole derivatives are well-documented for their broad-spectrum antimicrobial properties.[3][8] The initial screening should therefore assess the activity of 1-Methyl-1H-benzimidazole-5-carboxaldehyde against a panel of clinically relevant Gram-positive and Gram-negative bacteria, as well as pathogenic fungi.

Data Presentation: Minimum Inhibitory Concentration (MIC)

The results of the antimicrobial screening are typically summarized as the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.

Microorganism	Type	Hypothetical MIC (µg/mL)
Staphylococcus aureus	Gram-positive	16
Enterococcus faecalis	Gram-positive	32
Escherichia coli	Gram-negative	64
Pseudomonas aeruginosa	Gram-negative	>128
Candida albicans	Fungus	32
Aspergillus niger	Fungus	64

Note: The data above is hypothetical and serves as an example for presentation.

Experimental Protocol: Broth Microdilution Assay

This method is a standardized protocol for determining the MIC of an antimicrobial agent.

• Preparation of Inoculum: A pure culture of the test microorganism is grown in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Compound Dilution: The test compound is serially diluted (two-fold) in the broth medium across the wells of a 96-well microtiter plate. A typical concentration range is 128 µg/mL to 0.25 µg/mL.

• Inoculation: Each well is inoculated with the standardized microbial suspension. Positive (microbes, no compound) and negative (broth only) control wells are included.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria; 35°C for 48 hours for fungi).

• Result Interpretation: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth). This can be assessed visually or by measuring absorbance with a plate reader.

Anticancer Activity Screening

The benzimidazole scaffold is present in numerous compounds investigated for their anticancer properties, which are often attributed to the inhibition of key cellular targets like kinases and topoisomerases.[9][10][11] An initial screening against a panel of human cancer cell lines is a standard approach to identify cytotoxic or antiproliferative effects.

Data Presentation: IC₅₀ Values

Anticancer activity is commonly reported as the half-maximal inhibitory concentration (IC₅₀), which represents the concentration of a drug that is required for 50% inhibition of cell growth or viability.

Cancer Cell Line	Cancer Type	Hypothetical IC₅₀ (µM)
MCF-7	Breast Adenocarcinoma	10.7
HCT-116	Colorectal Carcinoma	7.0
A549	Lung Carcinoma	14.0
DU-145	Prostate Carcinoma	13.9
HepG2	Hepatocellular Carcinoma	18.3

Note: The data above is hypothetical, inspired by published data on benzimidazole derivatives, and serves as an example for presentation.[9][11]

Experimental Protocol: MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability and proliferation.

• Cell Seeding: Cancer cells are seeded into 96-well plates at a specific density (e.g., 5,000-10,000 cells/well) and allowed to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compound. Cells are then incubated for a defined period (e.g., 48 or 72 hours).

• MTT Addition: After incubation, the medium is removed, and a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in serum-free medium is added to each well. The plate is incubated for another 2-4 hours.

• Formazan Solubilization: During this incubation, mitochondrial dehydrogenases in living cells cleave the tetrazolium ring, yielding purple formazan crystals. A solubilizing agent (e.g., DMSO or acidified isopropanol) is added to dissolve the crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• IC₅₀ Calculation: The percentage of cell viability is calculated relative to untreated control cells. The IC₅₀ value is determined by plotting cell viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Potential Mechanism of Action: Kinase Inhibition

Many benzimidazole derivatives exert their anticancer effects by inhibiting protein kinases, such as Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR-2), which are critical components of signaling pathways that regulate cell proliferation, survival, and angiogenesis.[11] A positive hit from the anticancer screen would warrant further investigation into its potential as a kinase inhibitor.

Caption: Benzimidazoles can inhibit RTK signaling, affecting cancer cell processes.

Conclusion

This technical guide outlines a comprehensive strategy for the initial biological evaluation of 1-Methyl-1H-benzimidazole-5-carboxaldehyde. Based on the extensive pharmacological profile of the benzimidazole class, this compound represents a promising candidate for discovering novel antimicrobial and anticancer agents. The proposed workflow, from synthesis and primary screening to mechanism-of-action studies, provides a clear and structured path for drug development professionals. Positive results from this initial screening would justify further investigation, including structure-activity relationship (SAR) studies and lead optimization, to develop more potent and selective therapeutic agents.

References

• 1. A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological significance of heterocyclic 1H-benzimidazole scaffolds: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antimicrobial Activities of 1-H-Benzimidazole-based Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Unlocking the Pharmacological Potential of Benzimidazole Derivatives: A Pathway to Drug Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 1H-Benzimidazole-5-carbaldehyde | 58442-17-4 | Benchchem [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Structure and Microbiological Activity of 1H-benzo[d]imidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]

Spectral Data of 1-Methyl-1H-benzimidazole-5-carboxaldehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available spectral data for 1-Methyl-1H-benzimidazole-5-carboxaldehyde (CAS No: 279226-70-9), a heterocyclic compound of interest in medicinal chemistry and drug discovery. The document is structured to offer readily accessible quantitative data, detailed experimental methodologies for spectral analysis, and a visual representation of the general analytical workflow.

Spectroscopic Data

The following tables summarize the available Nuclear Magnetic Resonance (NMR) data for 1-Methyl-1H-benzimidazole-5-carboxaldehyde. Efforts to locate specific Infrared (IR) and Mass Spectrometry (MS) data through extensive searches were unsuccessful.

¹H NMR (Proton NMR) Data

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Number of Protons	Assignment
9.98	Singlet	-	1H	Aldehyde (-CHO)
7.51	Doublet	6.2	2H	Aromatic (Benzene Ring)
7.41	Singlet	-	1H	Imidazole Ring (C2-H)
7.30 – 7.25	Multiplet	-	1H	Aromatic (Benzene Ring)
3.82	Singlet	-	3H	N-Methyl (-CH₃)

Solvent: DMSO-d₆, Spectrometer Frequency: 400 MHz

¹³C NMR (Carbon-13 NMR) Data

Chemical Shift (δ) ppm	Assignment
193.0	Aldehyde Carbonyl (C=O)
159.8	Aromatic Carbon
137.6	Aromatic Carbon
130.3	Aromatic Carbon
122.5	Aromatic Carbon
121.0	Aromatic Carbon
112.9	Aromatic Carbon
55.4	N-Methyl Carbon (-CH₃)

Solvent: DMSO-d₆, Spectrometer Frequency: 101 MHz

Experimental Protocols

The following are general experimental protocols for obtaining NMR, IR, and Mass spectra for benzimidazole derivatives. These are intended as a guide and may require optimization for specific instrumentation and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Weigh 5-10 mg of the 1-Methyl-1H-benzimidazole-5-carboxaldehyde sample into a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

  • Cap the tube and gently agitate until the sample is fully dissolved.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for the desired nucleus (¹H or ¹³C).

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using appropriate parameters, including spectral width, number of scans, and relaxation delay.

  • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A greater number of scans is typically required due to the lower natural abundance of ¹³C.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase the resulting spectrum.

  • Calibrate the chemical shift axis using the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

  • Integrate the signals in the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Ensure good contact between the sample and the crystal by applying pressure with the built-in clamp.

• Data Acquisition:

  • Record a background spectrum of the empty ATR crystal.

  • Record the sample spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

  • A sufficient number of scans should be co-added to obtain a good signal-to-noise ratio.

• Data Processing:

  • The software automatically subtracts the background spectrum from the sample spectrum.

  • Identify and label the characteristic absorption bands corresponding to the functional groups present in the molecule (e.g., C=O stretch of the aldehyde, C=N and C=C stretches of the benzimidazole ring, and C-H stretches).

Mass Spectrometry (MS)

• Sample Preparation:

  • Prepare a dilute solution of the sample (typically 1 mg/mL) in a suitable volatile solvent (e.g., methanol, acetonitrile).

  • Further dilute the stock solution to a working concentration appropriate for the mass spectrometer (e.g., 1-10 µg/mL).

• Instrument Setup:

  • Calibrate the mass spectrometer using a known standard.

  • Set the parameters for the chosen ionization technique (e.g., Electrospray Ionization - ESI or Electron Ionization - EI), including voltages, gas flows, and temperatures.

  • Set the mass analyzer to scan a relevant mass-to-charge (m/z) range.

• Data Acquisition:

  • Introduce the sample into the mass spectrometer, for example, via direct infusion or coupled with a liquid chromatography (LC) system.

  • Acquire the mass spectrum.

• Data Analysis:

  • Identify the molecular ion peak ([M]⁺ or [M+H]⁺).

  • Analyze the fragmentation pattern to gain further structural information.

Workflow for Spectroscopic Analysis

The following diagram illustrates a generalized workflow for the spectroscopic characterization of a chemical compound like 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Caption: General workflow for spectroscopic analysis.

The Solubility of 1-Methyl-1H-benzimidazole-5-carboxaldehyde in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 1-Methyl-1H-benzimidazole-5-carboxaldehyde in organic solvents. Benzimidazole derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals.[1] Understanding their solubility is a critical parameter in drug discovery and development, influencing formulation, bioavailability, and efficacy. While specific quantitative solubility data for 1-Methyl-1H-benzimidazole-5-carboxaldehyde is not extensively available in public literature, this guide synthesizes information on the solubility of structurally related benzimidazole compounds and furnishes detailed, broadly applicable experimental protocols for its determination. Furthermore, this document outlines a logical workflow for solubility assessment and discusses the general role of benzimidazole derivatives in relevant biological pathways.

Introduction to 1-Methyl-1H-benzimidazole-5-carboxaldehyde

1-Methyl-1H-benzimidazole-5-carboxaldehyde is a heterocyclic compound featuring a benzimidazole core, which is a fusion of benzene and imidazole rings. The presence of a methyl group at the 1-position and a carboxaldehyde group at the 5-position significantly influences its physicochemical properties, including its solubility profile. The aldehyde functional group, in particular, offers a reactive site for the synthesis of more complex molecules, making it a valuable building block in medicinal chemistry. The benzimidazole scaffold is a privileged structure known for a wide range of biological activities.[1]

Solubility of Benzimidazole Derivatives in Organic Solvents: A Qualitative Overview

Direct, quantitative solubility data for 1-Methyl-1H-benzimidazole-5-carboxaldehyde in a range of organic solvents remains to be robustly documented in peer-reviewed literature. However, based on the general characteristics of benzimidazole and its derivatives, a qualitative solubility profile can be inferred.

Benzimidazoles, as a class, tend to exhibit moderate to good solubility in polar aprotic solvents and lower solubility in non-polar solvents. The presence of the N-H proton in unsubstituted benzimidazole allows for hydrogen bonding, affecting its solubility. In the case of 1-Methyl-1H-benzimidazole-5-carboxaldehyde, the methylation at the N-1 position removes one hydrogen bond donor site, which may alter its solubility profile compared to its unsubstituted counterpart. The polar carboxaldehyde group is expected to contribute to its solubility in polar organic solvents.

A study on the solubility of various imidazoles and benzimidazoles in dichloromethane, 1-chlorobutane, toluene, and 2-nitrotoluene revealed that the solubilities were generally low in chloroalkanes.[2][3] Another source indicates that benzimidazole is soluble in hot water and acidic solutions, while being insoluble in cold water and alkaline solutions.[4] For related compounds, such as 1H-Imidazole-5-carboxaldehyde, high solubility has been noted in dimethyl sulfoxide (DMSO).[3]

Table 1: Predicted Qualitative Solubility of 1-Methyl-1H-benzimidazole-5-carboxaldehyde in Common Organic Solvents

Solvent Class	Representative Solvents	Predicted Qualitative Solubility	Rationale
Alcohols	Methanol, Ethanol	High	Polar protic nature of alcohols can engage in hydrogen bonding with the nitrogen atoms and the carbonyl oxygen of the aldehyde.
Ketones	Acetone, Methyl Ethyl Ketone	Moderate to High	Polar aprotic nature and ability to act as hydrogen bond acceptors.
Esters	Ethyl Acetate	Moderate	Moderate polarity.
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	Low to Moderate	Lower polarity compared to alcohols and ketones. THF is generally a better solvent than diethyl ether for moderately polar compounds.
Halogenated Hydrocarbons	Dichloromethane (DCM), Chloroform	Low to Moderate	Based on data for other benzimidazoles, solubility is expected to be limited.[2]
Aromatic Hydrocarbons	Toluene, Benzene	Low	Non-polar nature of these solvents is not conducive to solvating the polar benzimidazole derivative.
Polar Aprotic Solvents	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	High	High polarity and ability to solvate a wide range of organic molecules.

Note: This table presents predicted qualitative solubility based on the general properties of benzimidazole derivatives and is intended for guidance only. Experimental verification is essential.

Experimental Protocol for Determining Organic Solvent Solubility

To address the gap in quantitative data, the following detailed protocol, adapted from established methodologies for solubility determination of organic compounds, is provided.[1][5][6] The equilibrium solubility method is a reliable technique for this purpose.

Materials

• 1-Methyl-1H-benzimidazole-5-carboxaldehyde (high purity)

• Selected organic solvents (analytical grade or higher): Methanol, Ethanol, Acetone, Ethyl Acetate, Tetrahydrofuran, Dichloromethane, Toluene, Dimethyl Sulfoxide

• Vials with screw caps

• Orbital shaker or rotator with temperature control

• Syringe filters (0.22 µm, compatible with the organic solvents)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

• Analytical balance

Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of 1-Methyl-1H-benzimidazole-5-carboxaldehyde to a series of vials, each containing a known volume (e.g., 2 mL) of the selected organic solvents. The presence of undissolved solid is crucial to ensure saturation.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C).

  • Equilibrate the samples for a sufficient period (typically 24-72 hours) to ensure that equilibrium solubility is reached. The time required may vary depending on the solvent and should be determined empirically.

• Sample Collection and Filtration:

  • After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a 0.22 µm syringe filter into a clean vial to remove any undissolved microparticles.[1] This step is critical to prevent overestimation of solubility.

• Quantification:

  • Dilute the filtered saturated solution with a suitable solvent (often the mobile phase of the HPLC method) to a concentration that falls within the linear range of a pre-established calibration curve.

  • Quantify the concentration of the dissolved compound using a validated HPLC method.

• Calculation:

  • Calculate the solubility by multiplying the quantified concentration by the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

HPLC Method Development (Example)

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (with or without a modifier like 0.1% formic acid or trifluoroacetic acid to improve peak shape).

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection Wavelength: Determined by measuring the UV-Vis spectrum of the compound (typically the λmax).

• Calibration: Prepare a series of standard solutions of known concentrations to construct a calibration curve.

Visualizing Workflows and Pathways

Experimental Workflow for Solubility Determination

The following diagram outlines the logical steps for determining the organic solvent solubility of a new chemical entity like 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Caption: Workflow for determining equilibrium solubility in organic solvents.

Representative Signaling Pathway for Benzimidazole Derivatives

Many benzimidazole derivatives are known to exert their biological effects by inhibiting protein kinases.[6] The following diagram illustrates a simplified, representative kinase signaling pathway that can be targeted by such compounds.

Caption: A representative kinase signaling pathway targeted by benzimidazole inhibitors.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. scribd.com [scribd.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

discovery and history of benzimidazole compounds

An In-depth Technical Guide to the Discovery and History of Benzimidazole Compounds

Abstract

The benzimidazole core is a privileged heterocyclic scaffold of immense significance in medicinal chemistry and materials science. This technical guide provides a comprehensive overview of the discovery, historical development, and foundational chemistry of benzimidazole compounds. We trace the journey from the first reported synthesis in the 19th century to the landmark discovery of their potent biological activities, which established them as a cornerstone in anthelmintic therapy. This document furnishes detailed experimental protocols for key historical syntheses, presents quantitative data on the activity of seminal compounds, and employs visualizations to elucidate reaction workflows and mechanisms of action. This guide is intended for researchers, scientists, and professionals in drug development seeking a deep, technical understanding of the origins and evolution of this vital class of compounds.

Introduction: The Benzimidazole Scaffold

Benzimidazole is a bicyclic aromatic organic compound formed by the fusion of benzene and imidazole rings.[1][2] This structural arrangement, an isostere of naturally occurring purines, allows benzimidazole derivatives to interact readily with various biopolymers, underpinning their remarkably broad spectrum of biological activities.[3][4] Over the decades, compounds incorporating the benzimidazole nucleus have been developed into a multitude of therapeutic agents, including anthelmintics, proton pump inhibitors, antihistamines, and anticancer drugs.[1][5][6] The story of benzimidazole is a compelling narrative of chemical discovery, serendipity, and rational drug design, beginning with its initial synthesis in 1872.[4][7]

The Dawn of Benzimidazole Chemistry: Initial Discovery and Synthesis

The First Synthesis: Hobrecker's Contribution (1872)

The first synthesis of a benzimidazole derivative was reported by Hobrecker in 1872.[4][8][9] He successfully prepared 2,5-dimethyl-1H-benzo[d]imidazole through the reduction of 2-nitro-4-methylacetanilide using tin (Sn) and hydrochloric acid (HCl), followed by a cyclization/dehydration step.[7][10] This seminal work established the fundamental benzimidazole ring system and opened the door for future exploration.

Caption: Hobrecker's 1872 synthesis of the first benzimidazole.

A General and Practical Synthesis: The Phillips Condensation

While Hobrecker's method was pioneering, a more versatile and widely adopted method involves the condensation of an o-phenylenediamine with a carboxylic acid or its derivative (e.g., aldehyde, ester, or orthoformate).[1][11] The most common variant of this reaction, often referred to as the Phillips condensation, involves heating o-phenylenediamine with a carboxylic acid, typically under acidic conditions. For the synthesis of the parent benzimidazole, formic acid is used.[12][13] This reaction proceeds via a condensation mechanism, with the removal of two molecules of water to form the fused heterocyclic ring.[12]

Caption: General synthesis of benzimidazoles via condensation.

Experimental Protocols for Foundational Syntheses

Protocol 1: Synthesis of Benzimidazole from o-Phenylenediamine and Formic Acid

This procedure is adapted from the well-established method described in Organic Syntheses.[13] It represents a reliable and high-yielding approach to the unsubstituted benzimidazole core.

Materials:

• o-Phenylenediamine (54 g, 0.5 mole)

• 90% Formic acid (32 mL, approx. 0.75 mole)

• 10% Sodium hydroxide (NaOH) solution

• Decolorizing carbon

• Apparatus: 500-mL round-bottomed flask, water bath, suction filtration apparatus (Buchner funnel), beaker.

Procedure:

• Place 54 g of o-phenylenediamine into a 500-mL round-bottomed flask.[13]

• Add 32 mL of 90% formic acid to the flask.[13]

• Heat the mixture in a water bath at 100°C for 2 hours.[12][13]

• After heating, cool the flask to room temperature.

• Slowly add 10% sodium hydroxide solution, swirling the flask continuously, until the mixture is just alkaline to litmus paper.[12][14] The product will precipitate.

• Collect the crude benzimidazole by suction filtration. Wash the solid with ice-cold water and press dry.[12]

• Recrystallization: Transfer the crude product to a beaker with 400 mL of boiling water. Add 2 g of decolorizing carbon and digest the mixture for 15 minutes.[12][13]

• Filter the hot solution rapidly through a pre-heated Buchner funnel.[14]

• Cool the filtrate to approximately 10°C to induce crystallization.

• Collect the purified benzimidazole crystals by suction filtration, wash with a small amount of cold water (approx. 25 mL), and dry at 100°C.[12][14]

• Expected Yield: Approximately 25-29 g (85-98%).[12][13] Melting Point: 171-172°C.[12]

Protocol 2: The Hobrecker Synthesis of 2,5-dimethyl-1H-benzo[d]imidazole

This protocol is based on the original 1872 report by Hobrecker.[7][10]

Materials:

• 2-nitro-4-methylacetanilide

• Granulated tin (Sn)

• Concentrated hydrochloric acid (HCl)

• Apparatus: Round-bottom flask, reflux condenser, heating mantle, filtration apparatus.

Procedure:

• Reduction: In a round-bottom flask equipped with a reflux condenser, place 2-nitro-4-methylacetanilide.

• Add an excess of granulated tin, followed by the slow addition of concentrated hydrochloric acid in portions to control the exothermic reaction.

• Once the initial vigorous reaction subsides, heat the mixture under reflux until the reduction to the corresponding o-phenylenediamine derivative is complete (monitored by TLC).

• Cyclization: After cooling, the reaction mixture is made alkaline to precipitate the tin salts. The organic intermediate is extracted.

• The intermediate, 2-amino-4-methylacetanilide, is then heated, often with a dehydrating agent or under conditions that promote intramolecular cyclization and elimination of water, to yield 2,5-dimethyl-1H-benzo[d]imidazole.

• The final product is purified by recrystallization from a suitable solvent.

From Chemical Curiosities to Therapeutic Agents

The Vitamin B12 Connection

For many decades after its initial synthesis, the benzimidazole nucleus remained largely a chemical curiosity. A significant turning point came in the 1950s with the structural elucidation of vitamin B12. It was discovered that 5,6-dimethyl-1-(α-D-ribofuranosyl)benzimidazole is an integral part of this essential coenzyme, serving as an axial ligand to the central cobalt atom.[15] This finding highlighted the presence of the benzimidazole scaffold in natural, biologically vital molecules and spurred significant interest in synthesizing and testing derivatives for potential chemotherapeutic activity.[15]

The Anthelmintic Breakthrough: Discovery of Thiabendazole

The most significant event in the history of benzimidazole pharmacology was the discovery of Thiabendazole [2-(4'-thiazolyl)benzimidazole] in 1961 by a team at the Merck Institute for Therapeutic Research led by H.D. Brown.[16] This compound was identified as a potent, broad-spectrum anthelmintic agent, highly effective against gastrointestinal nematodes in livestock.[16] The discovery of thiabendazole was a landmark achievement, providing a powerful new tool to combat parasitic worm infections in both veterinary and human medicine and triggering a massive global effort by pharmaceutical companies to synthesize and screen thousands of benzimidazole analogues.[15][16]

Expansion of the Anthelmintic Arsenal

The success of thiabendazole led to the development of a series of "second-generation" benzimidazole carbamates with improved efficacy and broader spectrums of activity. Key among these are:

• Mebendazole: Introduced in the early 1970s, it showed high efficacy against a wide range of human intestinal worms.[17][18]

• Albendazole: Developed shortly after mebendazole, it is characterized by its broad-spectrum activity and is on the World Health Organization's List of Essential Medicines.[17][18][19]

These compounds solidified the role of the benzimidazole class as the leading anthelmintic drugs worldwide.[18]

Mechanism of Anthelmintic Action

The Primary Target: β-Tubulin

The primary mechanism of action for benzimidazole anthelmintics is now firmly established. They exert their effect by binding with high affinity to β-tubulin, a protein subunit of microtubules.[18][20] This binding event inhibits the polymerization of tubulin dimers into microtubules, thereby disrupting the dynamic equilibrium of the microtubule network within the parasite's cells.[21]

The consequences of this disruption are catastrophic for the parasite. It affects numerous essential cellular functions that rely on microtubules, including cell division (mitosis), maintenance of cell shape, motility, and intracellular transport of nutrients and secretory vesicles.[17][21] The selective toxicity of benzimidazoles arises from their significantly higher binding affinity for parasite β-tubulin compared to mammalian β-tubulin, which ensures a wide margin of safety for the host.[21]

Caption: Mechanism of action for benzimidazole anthelmintics.

Secondary Mechanisms

While β-tubulin binding is the primary mechanism, other biochemical effects have been observed and may contribute to the anthelmintic action of benzimidazoles. These include the inhibition of mitochondrial enzymes specific to helminths, such as fumarate reductase, and the uncoupling of oxidative phosphorylation, which further depletes the parasite's energy reserves.[17][18][21]

Summary of Key Historical Milestones and Compounds

The progression from initial synthesis to global therapeutic use is marked by several key events and discoveries.

Table 1: Key Milestones in the History of Benzimidazole Compounds

Year	Milestone	Significance
1872	First Synthesis	Hobrecker prepares 2,5-dimethyl-1H-benzo[d]imidazole, establishing the core structure.[7][10]
1950s	Vitamin B12 Link	5,6-dimethylbenzimidazole identified as a key component of vitamin B12, sparking biological interest.[15]
1961	Discovery of Thiabendazole	H.D. Brown and colleagues at Merck discover its potent, broad-spectrum anthelmintic activity.[16][18]
1962	Commercialization	Thiabendazole is introduced for veterinary use, revolutionizing parasite control in livestock.[16]
1967	FDA Approval for Human Use	Thiabendazole is approved for use in humans, expanding its therapeutic application.[16]
1970s	Development of Carbamates	More potent derivatives like Mebendazole and Albendazole are developed, becoming frontline treatments.[18]

Table 2: Profile of Early, Influential Benzimidazole Anthelmintics

Compound	Year of Introduction	Primary Activity	Key Features
Thiabendazole	1961[18]	Broad-spectrum anthelmintic, fungicide	The first major benzimidazole therapeutic; also exhibits potent antifungal properties.[16][22]
Mebendazole	~1971	Broad-spectrum anthelmintic	Highly effective against human intestinal roundworms, hookworms, and whipworms.[17][18]
Albendazole	~1975	Broad-spectrum anthelmintic	Possesses systemic activity, making it effective against tissue parasites; listed as a WHO essential medicine.[17][19]

Conclusion

The history of benzimidazole compounds is a testament to the power of chemical synthesis and biological screening in the development of transformative medicines. From its humble beginnings as a laboratory curiosity in 1872, the benzimidazole scaffold rose to prominence through its unexpected connection to vitamin B12 and, most critically, the discovery of thiabendazole's profound anthelmintic properties. The subsequent development of derivatives like mebendazole and albendazole cemented the class's role as a pillar of global health, providing safe and effective treatment for debilitating parasitic infections in millions of humans and animals. The elucidation of their elegant mechanism of action—the selective disruption of parasite microtubules—stands as a classic example of targeted chemotherapy. The historical journey of benzimidazoles continues to inspire researchers in the ongoing quest for novel therapeutics.

References

• 1. Benzimidazole - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent advances in the synthesis of benzimidazol(on)es via rearrangements of quinoxalin(on)es - RSC Advances (RSC Publishing) DOI:10.1039/C6RA03907C [pubs.rsc.org]
• 5. isca.me [isca.me]
• 6. Biologically Active Benzimidazole Derivatives | Bentham Science [eurekaselect.com]
• 7. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Recent achievements in the synthesis of benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis of benzimidazole from o-phenylenediamine - Pharmacy Infoline [pharmacyinfoline.com]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 15. The synthesis and chemistry of certain anthelmintic benzimidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Thiabendazole | 148-79-8 | Benchchem [benchchem.com]
• 17. youtube.com [youtube.com]
• 18. A BRIEF REVIEW ON THE MODE OF ACTION OF ANTINEMATODAL DRUGS - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Benzimidazole and aminoalcohol derivatives show in vitro anthelmintic activity against Trichuris muris and Heligmosomoides polygyrus - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Pharmacodynamics: Mechanisms of Anthelmintic Action in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 22. Page loading... [wap.guidechem.com]

An In-depth Technical Guide to the Fundamental Reaction Mechanisms of Benzimidazole Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core reaction mechanisms underlying the synthesis of the benzimidazole scaffold, a privileged structure in medicinal chemistry. The document details the classical Phillips-Ladenburg and Weidenhagen reactions, explores modern catalytic and green chemistry approaches, and presents detailed experimental protocols and quantitative data to aid in reaction optimization and drug development.

Core Synthetic Strategies and Mechanisms

The synthesis of the benzimidazole ring system predominantly involves the condensation of an o-phenylenediamine with a one-carbon electrophile, typically a carboxylic acid or an aldehyde. The two most fundamental and widely employed methods are the Phillips-Ladenburg and Weidenhagen syntheses.

Phillips-Ladenburg Synthesis: Condensation with Carboxylic Acids

The Phillips-Ladenburg reaction involves the condensation of an o-phenylenediamine with a carboxylic acid, or its derivative, under acidic conditions with heating. This method is versatile for the synthesis of 2-substituted benzimidazoles.[1][2]

The reaction mechanism proceeds through two key stages:

• Amide Formation: The initial step is the nucleophilic attack of one of the amino groups of the o-phenylenediamine on the carbonyl carbon of the carboxylic acid, leading to the formation of an N-acyl-o-phenylenediamine intermediate after dehydration.

• Cyclization and Aromatization: Under acidic conditions, the second amino group attacks the amide carbonyl carbon, leading to a cyclized intermediate. Subsequent dehydration results in the formation of the aromatic benzimidazole ring.

Figure 1: Phillips-Ladenburg Reaction Pathway

Weidenhagen Synthesis: Condensation with Aldehydes

The Weidenhagen reaction utilizes an aldehyde as the one-carbon electrophile for condensation with o-phenylenediamine. This reaction typically requires an oxidative step to form the benzimidazole ring from a dihydrobenzimidazole intermediate.[2][3]

The mechanism can be summarized as follows:

• Schiff Base Formation: One of the amino groups of o-phenylenediamine attacks the aldehyde carbonyl, forming a Schiff base intermediate after dehydration.

• Cyclization: The second amino group then performs an intramolecular nucleophilic attack on the imine carbon, leading to the formation of a 1,2-disubstituted-2,3-dihydro-1H-benzimidazole.

• Oxidation: The dihydrobenzimidazole intermediate is then oxidized to the final aromatic benzimidazole product. This oxidation can occur via air or through the addition of an oxidizing agent.

Figure 2: Weidenhagen Reaction Pathway

Quantitative Data on Benzimidazole Synthesis

The choice of synthetic methodology, including reactants, catalysts, and reaction conditions, significantly influences the yield and efficiency of benzimidazole formation. The following tables summarize quantitative data from various studies to provide a comparative overview.

Table 1: Phillips-Ladenburg Synthesis of 2-Substituted Benzimidazoles

Carboxylic Acid (R-COOH)	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Formic Acid	None	Neat	140	0.5	95	[4]
Acetic Acid	None	Neat	140	0.5	90	[4]
Benzoic Acid	None	Neat	140	1.5	83	[4]
p-Chlorobenzoic Acid	None	Neat	140	1.5	92	[4]
p-Nitrobenzoic Acid	None	Neat	140	1.5	95	[4]
Salicylic Acid	p-TsOH	Toluene	Reflux	2-3	High	[5]
Cinnamic Acid	NH4Cl	EtOH	80-90	-	72-90	[6]

Table 2: Weidenhagen Synthesis of 2-Arylbenzimidazoles

Aldehyde (Ar-CHO)	Catalyst / Oxidant	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzaldehyde	None	Neat	140	1	88	[4]
p-Methylbenzaldehyde	None	Neat	140	1.5	72	[4]
p-Nitrobenzaldehyde	None	Neat	140	0.5	92	[4]
Anisaldehyde	NH4Cl	Ethanol	80	2	80
4-Chlorobenzaldehyde	NH4Cl	Ethanol	80	3	82
3,4,5-Trimethoxybenzaldehyde	LaCl3	Acetonitrile	RT	2-4	85-95	[2]
Various Aromatic Aldehydes	Au/TiO2	CHCl3:MeOH (3:1)	25	2	High	[7]
Various Aromatic Aldehydes	Er(OTf)3	Neat	80	0.03	91 (1,2-disubstituted)	[3]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature, offering practical guidance for laboratory synthesis.

General Procedure for Phillips-Ladenburg Synthesis (Neat)[4]

• A mixture of o-phenylenediamine (1 mmol) and the desired carboxylic acid (1 mmol) is thoroughly ground in a mortar with a pestle at room temperature until a melt is formed.

• The molten mixture is then heated in an open atmosphere at 140 °C for the time specified in Table 1.

• Reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the molten mass is cooled to room temperature, washed with water, and the crude product is crystallized from water at a low temperature to yield the pure benzimidazole derivative.

General Procedure for Weidenhagen Synthesis using NH4Cl Catalyst[7]

• To a solution of o-phenylenediamine (0.92 mmol) and a substituted aldehyde (0.92 mmol) in ethanol (4 mL), ammonium chloride (30 mol%) is added.

• The resulting mixture is stirred at 80 °C for the time specified in the literature (typically 2-4 hours).

• The reaction is monitored by TLC (ethyl acetate:hexane, 1:2 v/v).

• After completion, the reaction mixture is poured into ice-cold water, leading to the precipitation of the product.

• The solid is collected by filtration, washed twice with water, dried, and purified by recrystallization from ethanol.

Green Synthesis of 2-Arylbenzimidazoles in Water[9]

• A mixture of o-phenylenediamine (10 mmol) and an aromatic aldehyde (10 mmol) in water (50 mL) is stirred at room temperature.

• The reaction is monitored by TLC.

• Upon completion, the solid product is collected by filtration, washed with water, and dried.

• This method often provides excellent yields without the need for a catalyst and allows for easy, large-scale synthesis.

Figure 3: General Experimental Workflow

Spectroscopic Characterization

The structural elucidation of synthesized benzimidazoles and their intermediates is crucial. The following data for a representative 2-arylbenzimidazole, 2-(4-Methoxyphenyl)-1H-benzo[d]imidazole, is provided.

• ¹H NMR (500 MHz, DMSO-d6): δ 12.72 (s, 1H, NH), 8.08 (d, 2H), 7.13 (s, 2H), 7.07 (m, 4H), 3.80 (s, 3H, OCH3).

• ¹³C NMR (100 MHz, DMSO-d6): δ 161.1, 151.8, 129.5, 128.5, 123.2, 122.0, 114.1, 55.85.

• IR (KBr): Key absorptions include N-H stretching, C=N stretching, and aromatic C-H stretching.

While spectroscopic data for the final products are readily available, the characterization of intermediates such as the N-acyl-o-phenylenediamine and the Schiff base can be more challenging due to their transient nature. However, their formation can often be inferred from the reaction progress and the final product structure. For detailed mechanistic studies, techniques like in-situ NMR or trapping experiments may be necessary to directly observe these intermediates.

Conclusion

This technical guide has detailed the fundamental reaction mechanisms of benzimidazole synthesis, focusing on the Phillips-Ladenburg and Weidenhagen reactions. By providing a combination of mechanistic insights, quantitative data, and detailed experimental protocols, this document serves as a valuable resource for researchers, scientists, and drug development professionals. The continued exploration of novel catalysts and green synthetic methodologies will undoubtedly lead to even more efficient and sustainable routes to this important heterocyclic scaffold.

References

• 1. Phillips‐Ladenburg Benzimidazole Synthesis | CoLab [colab.ws]
• 2. researchgate.net [researchgate.net]
• 3. BJOC - Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity [beilstein-journals.org]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 1-Methyl-1H-benzimidazole-5-carboxaldehyde for Chemical Research and Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 1-Methyl-1H-benzimidazole-5-carboxaldehyde, a heterocyclic building block of significant interest to researchers, scientists, and professionals in drug development. The benzimidazole scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous pharmacologically active compounds. This document details the commercial availability of the title compound, outlines its synthesis, discusses its potential applications, and provides exemplary experimental protocols.

Introduction

1-Methyl-1H-benzimidazole-5-carboxaldehyde (CAS No. 279226-70-9) is a derivative of benzimidazole, a bicyclic aromatic heterocycle formed by the fusion of a benzene ring with an imidazole ring. The presence of the aldehyde functional group at the 5-position and a methyl group at the N-1 position makes it a versatile intermediate for the synthesis of a wide range of more complex molecules. The benzimidazole core is structurally similar to purine, allowing it to interact with various biological targets, which has led to the development of drugs with antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[1] This guide serves as a technical resource for professionals looking to procure and utilize this compound in their research endeavors.

Commercial Availability

1-Methyl-1H-benzimidazole-5-carboxaldehyde is available from several specialized chemical suppliers. The following table summarizes key information from various commercial sources.

Supplier	Product Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Purity
Parchem	1-Methyl-1H-Benzimidazole-5-Carboxaldehyde	279226-70-9	C₉H₈N₂O	160.17	Not Specified
abcr Gute Chemie	1-Methyl-1H-benzimidazole-5-carboxaldehyde	279226-70-9	C₉H₈N₂O	160.17	95%
Laibo Chem	1-Methyl-1H-benzimidazole-5-carboxaldehyde	279226-70-9	C₉H₈N₂O	160.17	95%
BLDpharm	1-Methyl-1H-benzo[d]imidazole-5-carbaldehyde	279226-70-9	C₉H₈N₂O	160.17	Not Specified

Synthesis and Derivatization

The synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde typically involves the formation of the benzimidazole core followed by functional group manipulation. A common and classical method for constructing the benzimidazole ring is the Phillips condensation, which involves the reaction of an o-phenylenediamine with a carboxylic acid or its derivative under acidic conditions.[2]

A plausible synthetic workflow for the target molecule is outlined below. This involves the initial synthesis of a 5-substituted-1-methyl-benzimidazole precursor, followed by selective oxidation to yield the desired aldehyde.

Caption: General synthesis and derivatization workflow for 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

The aldehyde functionality of 1-Methyl-1H-benzimidazole-5-carboxaldehyde is a versatile handle for a variety of chemical transformations, making it a valuable building block.[2] Key derivatization strategies include:

• Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid, 1-Methyl-1H-benzimidazole-5-carboxylic acid, a compound also noted for its biological activities.[2][3]

• Reduction: The aldehyde can be reduced to the corresponding alcohol, (1-Methyl-1H-benzimidazol-5-yl)methanol.

• Wittig Olefination: The Wittig reaction provides a route to introduce a carbon-carbon double bond, leading to various vinyl-substituted benzimidazoles.[2]

Applications in Research and Drug Development

Benzimidazole derivatives are of great interest in medicinal chemistry due to their wide range of pharmacological activities.[1] 1-Methyl-1H-benzimidazole-5-carboxaldehyde serves as a key intermediate in the synthesis of these bioactive molecules.

• Building Block for Biologically Active Molecules: The aldehyde group can be readily transformed into other functionalities, enabling the creation of large libraries of derivatives for drug discovery programs.[2]

• Enzyme Inhibition: Derivatives of benzimidazole-5-carboxaldehyde have been explored as inhibitors for various enzymes implicated in human diseases.[2]

• Antimicrobial and Anticancer Research: The benzimidazole scaffold is a core component of compounds investigated for antimicrobial, potential anticancer, and antioxidant effects.[3] The title compound is a valuable precursor for synthesizing novel candidates in these therapeutic areas.

Experimental Protocols

Protocol: Synthesis of 2-Aryl-1H-benzimidazoles via Condensation

This protocol describes a general method for the condensation of an o-phenylenediamine with an aldehyde using p-toluenesulfonic acid (p-TsOH) as a catalyst.[4]

Materials:

• o-Phenylenediamine derivative (1.0 eq)

• Aromatic or aliphatic aldehyde (1.0 eq)

• p-Toluenesulfonic acid (p-TsOH) (catalytic amount)

• Dimethylformamide (DMF) as solvent

• Sodium carbonate (Na₂CO₃) solution

• Deionized water

Procedure:

• In a round-bottom flask, dissolve the o-phenylenediamine derivative (0.01 mol) and the aldehyde (0.01 mol) in DMF (3 mL).

• Add a catalytic amount of p-TsOH to the mixture.

• Heat the reaction mixture to 80°C and stir for 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Slowly add the reaction mixture dropwise into a stirred aqueous solution of Na₂CO₃ (0.01 mol in 20 mL H₂O) to neutralize the acid and precipitate the product.

• Collect the resulting solid by filtration.

• Wash the solid with deionized water to remove any residual salts.

• Dry the product under vacuum to yield the benzimidazole derivative.

• Further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol).

The following workflow diagram illustrates the key steps in this experimental protocol.

References

• 1. An overview on novel synthetic approaches and medicinal applications of benzimidazole compounds - Arabian Journal of Chemistry [arabjchem.org]
• 2. 1H-Benzimidazole-5-carbaldehyde | 58442-17-4 | Benchchem [benchchem.com]
• 3. Buy 1-Methyl-1H-benzimidazole-5-carboxylic acid | 53484-17-6 [smolecule.com]
• 4. Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst – Oriental Journal of Chemistry [orientjchem.org]

Technical Guide on 1-Methyl-1H-benzimidazole-5-carboxaldehyde: Safety, Handling, and Synthetic Overview

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available data for 1-Methyl-1H-benzimidazole-5-carboxaldehyde (CAS No. 279226-70-9). Due to the limited publicly available information, this guide is not exhaustive. Researchers should always consult a comprehensive Safety Data Sheet (SDS) from their supplier and conduct a thorough risk assessment before handling this chemical.

Introduction

1-Methyl-1H-benzimidazole-5-carboxaldehyde is a heterocyclic organic compound. The benzimidazole core is a prominent scaffold in medicinal chemistry, found in numerous pharmaceuticals with a wide range of biological activities.[1][2] The aldehyde functional group serves as a versatile synthetic handle for the further elaboration of the molecule, making it a potentially valuable building block in drug discovery and development.

Compound Identification:

Identifier	Value
IUPAC Name	1-methyl-1H-benzimidazole-5-carbaldehyde
CAS Number	279226-70-9
Molecular Formula	C₉H₈N₂O
Molecular Weight	160.17 g/mol

| Synonyms | 1-Methyl-1H-benzo[d]imidazole-5-carbaldehyde, 1-methylbenzimidazole-5-carbaldehyde |

Safety and Hazard Information

Based on available safety data, 1-Methyl-1H-benzimidazole-5-carboxaldehyde is considered hazardous.[3][4] The GHS (Globally Harmonized System of Classification and Labelling of Chemicals) classifications are summarized below.

GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Irritation	Category 2	H315: Causes skin irritation
Eye Irritation	Category 2A	H319: Causes serious eye irritation
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation

Precautionary Measures and Handling

Safe handling of this compound is crucial. The following precautionary statements are recommended:[3][4]

Type	Precautionary Statement
Prevention	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
P264: Wash skin thoroughly after handling.
P270: Do not eat, drink or smoke when using this product.
P271: Use only outdoors or in a well-ventilated area.
P280: Wear protective gloves/protective clothing/eye protection/face protection.
Response	P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
P302 + P352: IF ON SKIN: Wash with plenty of soap and water.
P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P310: Immediately call a POISON CENTER or doctor/physician.
P332 + P313: If skin irritation occurs: Get medical advice/attention.
P362: Take off contaminated clothing and wash before reuse.
Storage	P403 + P233: Store in a well-ventilated place. Keep container tightly closed.
P405: Store locked up.
Disposal	P501: Dispose of contents/container to an approved waste disposal plant.

Storage Conditions: Store in an inert atmosphere, at 2-8°C.[3]

Experimental Protocols

Generalized Synthetic Workflow for Benzimidazole Derivatives

The following diagram illustrates a representative, one-pot synthesis of a 2-substituted benzimidazole from an o-phenylenediamine and an aldehyde. This is a general representation and has not been validated for the specific synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Caption: Generalized workflow for the one-pot synthesis of benzimidazole derivatives.

Methodology Outline (General):

• Reaction Setup: An o-phenylenediamine derivative and a substituted aldehyde are combined in a suitable solvent, such as ethanol, in a reaction flask.

• Catalysis: A catalyst, which can range from ammonium chloride to sodium metabisulfite, is added to the mixture.[5]

• Reaction: The mixture is typically heated under reflux for several hours. The reaction progress is monitored by a technique like Thin Layer Chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled and poured into cold water to precipitate the crude product.

• Purification: The solid product is collected by filtration, washed, and then purified, commonly by recrystallization from a suitable solvent like ethanol.

Biological Activity and Signaling Pathways

Specific biological activities or signaling pathway involvements for 1-Methyl-1H-benzimidazole-5-carboxaldehyde have not been reported in the available literature. However, the benzimidazole scaffold is of significant interest in medicinal chemistry due to its presence in a wide array of biologically active compounds.[1][2][6]

General Activities of Benzimidazole Derivatives:

• Anticancer: Some benzimidazole derivatives act as inhibitors of key enzymes in cancer progression, such as topoisomerase.[5]

• Antiviral: Certain derivatives have shown efficacy against various viruses.[1]

• Anti-inflammatory: The benzimidazole core is found in compounds with anti-inflammatory properties.

• Anthelmintic: Drugs like albendazole and mebendazole are well-known benzimidazole-based anthelmintics.

Due to the lack of specific data for 1-Methyl-1H-benzimidazole-5-carboxaldehyde, no signaling pathway or mechanism of action diagram can be provided at this time. Researchers working with this compound are encouraged to investigate its biological profile.

Conclusion

1-Methyl-1H-benzimidazole-5-carboxaldehyde is a chemical intermediate with potential applications in research and drug development. It is classified as hazardous and requires careful handling in a controlled laboratory environment with appropriate personal protective equipment. While general synthetic strategies for the benzimidazole core are well-established, specific, validated protocols for this compound are not publicly available. Furthermore, its biological activity and mechanism of action remain to be elucidated. This guide provides a foundational summary of the known safety information and places the compound in the broader context of benzimidazole chemistry.

References

• 1. Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major bioactive categories - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent achievements in the synthesis of benzimidazole derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05960J [pubs.rsc.org]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. 279226-70-9 | 1-Methyl-1H-benzo[d]imidazole-5-carbaldehyde - AiFChem [aifchem.com]
• 5. Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijpsjournal.com [ijpsjournal.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde and its derivatives. This benzimidazole scaffold is a key pharmacophore in the development of therapeutic agents, notably as inhibitors of histone demethylases such as KDM4E, which are implicated in various cancers.

Introduction

Benzimidazole derivatives are a cornerstone in medicinal chemistry, exhibiting a wide range of biological activities. The 1-methyl-1H-benzimidazole-5-carboxaldehyde core, in particular, serves as a versatile synthetic intermediate for the development of targeted therapies. The aldehyde functional group allows for a variety of subsequent chemical modifications, enabling the synthesis of a diverse library of compounds for structure-activity relationship (SAR) studies. This application note details a reliable synthetic pathway to this key intermediate and its derivatization, with a focus on its application as a scaffold for KDM4E inhibitors.

Data Presentation

The following table summarizes the inhibitory activity of example benzimidazole derivatives against KDM4 subfamily members.

Compound ID	Structure	Target	IC50 (µM)
1	1-(1H-Benzo[d]imidazol-2-yl)-5-hydroxy-3-methyl-1H-pyrazole-4-carboxamide	KDM4E	16
2	N-Methyl-1-(1H-benzo[d]imidazol-2-yl)-5-hydroxy-3-methyl-1H-pyrazole-4-carboxamide	KDM4E	41
3	Ethyl 1-(1H-benzo[d]imidazol-2-yl)-5-hydroxy-3-methyl-1H-pyrazole-4-carboxylate	KDM4E	72
4	1-(1H-Benzo[d]imidazol-2-yl)-5-hydroxy-3-methyl-1H-pyrazole-4-carbaldehyde	KDM4E	>100
5	Pyrido[3,4-d]pyrimidin-4(3H)-one derivative	KDM4C	0.017
6	Pyrido[3,4-d]pyrimidin-4(3H)-one derivative	KDM5C	0.035

Experimental Protocols

A multi-step synthesis is employed to produce 1-Methyl-1H-benzimidazole-5-carboxaldehyde, starting from commercially available 4-chlorobenzaldehyde.

Step 1: Synthesis of 4-Chloro-3-nitrobenzaldehyde

This initial step involves the nitration of 4-chlorobenzaldehyde.

Materials:

• 4-Chlorobenzaldehyde

• Fuming Nitric Acid

• Sulfuric Acid

• Ice

• Ethanol

• Water

Procedure:

• In a flask equipped with a stirrer and cooled in an ice bath, slowly add 4-chlorobenzaldehyde to a mixture of fuming nitric acid and sulfuric acid, maintaining the temperature below 10°C.[1]

• After the addition is complete, continue stirring the mixture at the same temperature for 2 hours.

• Slowly pour the reaction mixture into a beaker containing crushed ice and water with constant stirring to precipitate the product.[1]

• Collect the precipitate by filtration and wash thoroughly with cold water to remove residual acids.

• Purify the crude product by recrystallization from an ethanol/water mixture to obtain 4-chloro-3-nitrobenzaldehyde as white, needle-like crystals.[1]

Expected Yield: Approximately 89-97%.[1]

Step 2: Synthesis of 4-(Methylamino)-3-nitrobenzaldehyde

This step involves a nucleophilic aromatic substitution of the chlorine atom with a methylamino group.

Materials:

• 4-Chloro-3-nitrobenzaldehyde

• Aqueous solution of methylamine (e.g., 40%)

• A suitable solvent (e.g., ethanol or DMSO)

Procedure:

• Dissolve 4-chloro-3-nitrobenzaldehyde in a suitable solvent in a reaction vessel.

• Add an excess of the aqueous methylamine solution to the reaction mixture.

• Heat the mixture under reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and pour it into water to precipitate the product.

• Filter the solid, wash with water, and dry to yield 4-(methylamino)-3-nitrobenzaldehyde. Further purification can be achieved by recrystallization.

Step 3: Synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

The final step is a reductive cyclization of the ortho-nitroaniline derivative.

Materials:

• 4-(Methylamino)-3-nitrobenzaldehyde

• Sodium dithionite (Na₂S₂O₄)

• Formic acid (optional, as a carbon source for the C2 position of the benzimidazole)

• A suitable solvent (e.g., Dimethylformamide (DMF) or ethanol)

Procedure:

• Dissolve 4-(methylamino)-3-nitrobenzaldehyde in a suitable solvent in a round-bottom flask.

• Add an excess of sodium dithionite in portions to the stirred solution. The reaction is exothermic.[2]

• If formic acid is used as the C2 source, it can be added to the reaction mixture. Alternatively, the aldehyde group already present on the starting material can serve as the precursor for the C2 carbon, though this may lead to a mixture of products. A more direct approach is the reductive cyclization with a suitable C1 source.

• Heat the reaction mixture under reflux for a few hours until the starting material is consumed (monitored by TLC).

• Cool the reaction mixture and pour it into ice water.

• Neutralize the solution with a suitable base (e.g., sodium bicarbonate) and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Visualizations

Synthetic Workflow

Caption: Synthetic pathway for 1-Methyl-1H-benzimidazole-5-carboxaldehyde derivatives.

KDM4E Signaling Pathway and Inhibition

Caption: KDM4E-mediated histone demethylation and its inhibition by benzimidazole derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: 1-Methyl-1H-benzimidazole-5-carboxaldehyde in Medicinal Chemistry

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Methyl-1H-benzimidazole-5-carboxaldehyde is a versatile heterocyclic building block in medicinal chemistry. The benzimidazole scaffold is recognized as a "privileged structure" due to its presence in a wide range of biologically active compounds and clinically approved drugs.[1][2] The methyl group at the N-1 position and the reactive aldehyde group at the C-5 position of this particular derivative offer key handles for synthetic modification, enabling the exploration of diverse chemical space and the development of novel therapeutic agents.[3] This document provides an overview of its applications, quantitative biological data for related structures, detailed experimental protocols, and visualizations of relevant biological pathways.

Key Applications in Medicinal Chemistry

Derivatives of 1-Methyl-1H-benzimidazole-5-carboxaldehyde are being investigated for a multitude of therapeutic applications, primarily driven by the diverse pharmacological activities associated with the benzimidazole core. These include:

• Anticancer Activity: Benzimidazole derivatives have been shown to exhibit potent cytotoxic effects against various cancer cell lines. Their mechanisms of action are diverse and include the induction of apoptosis, inhibition of key enzymes like topoisomerases and kinases (e.g., EGFR), and disruption of microtubule polymerization.[4][5][6]

• Antimicrobial Activity: The benzimidazole scaffold is a cornerstone in the development of antimicrobial agents. Derivatives have demonstrated significant activity against a range of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), and fungi.[7][8][9]

• Antiviral Activity: Certain benzimidazole-based compounds have been identified as inhibitors of viral replication, showing promise in the development of new antiviral therapies.[9]

• Other Therapeutic Areas: The versatility of the benzimidazole nucleus has led to its exploration in numerous other therapeutic areas, including as anti-inflammatory, analgesic, and antihypertensive agents.[1]

Data Presentation: Biological Activity of Benzimidazole Derivatives

The following tables summarize quantitative data for benzimidazole derivatives, illustrating the potential of this scaffold in drug discovery. While specific data for derivatives of 1-Methyl-1H-benzimidazole-5-carboxaldehyde is emerging, the presented data for structurally related compounds provides valuable insights for lead optimization.

Table 1: Anticancer Activity of Benzimidazole Derivatives

Compound Class	Cancer Cell Line	IC50 / GI50 (µM)	Reference Compound	IC50 / GI50 (µM)	Reference
Fluoro aryl benzimidazole derivative	HOS	1.8	Roscovitine	24.3	[4]
G361	2.0	22.4	[4]
MCF-7	2.8	42.0	[4]
K-562	7.8	11.0	[4]
Benzimidazole with sulfonamide moiety	MGC-803	1.02 - 5.40	5-FU	6.82 - 18.42	[4]
PC-3	1.02 - 5.40	6.82 - 18.42	[4]
MCF-7	1.02 - 5.40	6.82 - 18.42	[4]
Benzimidazole-triazole hybrid	HCT-116	3.87 - 8.34	Doxorubicin	4.17 - 5.57	[4]
HepG2	3.87 - 8.34	4.17 - 5.57	[4]
MCF-7	3.87 - 8.34	4.17 - 5.57	[4]
HeLa	3.87 - 8.34	4.17 - 5.57	[4]
1,2-disubstituted benzimidazole	A549	111.70	Cisplatin	-	[10]
DLD-1	185.30	-	[10]

Table 2: Antimicrobial Activity of Benzimidazole Derivatives

Compound Class	Microorganism	MIC (µg/mL)	Reference Compound	MIC (µg/mL)	Reference
Aromatic amidine derivatives	MRSA	0.39 - 1.56	-	-	[7]
MRSE	0.39 - 1.56	-	-	[7]
N-alkylated-5-carboxamidine derivative	S. aureus	0.39 - 0.78	-	-	[8]
MRSA	0.39 - 0.78	-	-	[8]
1,2-disubstituted-1H-benzimidazole-N-alkylated-5-carboxamidine	S. aureus	>50 - 3.12	-	-	[8]
MRSA	>50 - 3.12	-	-	[8]
E. coli	>50	-	-	[8]
E. faecalis	>50	-	-	[8]
C. albicans	>50 - 3.12	-	-	[8]
N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives	E. coli	2 - 16	Ciprofloxacin	8 - 16	[6]
S. faecalis	2 - 16	Ciprofloxacin	8 - 16	[6]
MSSA	2 - 16	Ciprofloxacin	8 - 16	[6]
MRSA	2 - 16	Ciprofloxacin	8 - 16	[6]
C. albicans	8 - 16	Fluconazole	4 - 128	[6]
A. niger	8 - 16	Fluconazole	4 - 128	[6]

Experimental Protocols

Synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

This protocol is adapted from a reported synthesis of the target compound.[3]

Materials:

• Methyl 4-(methylamino)-3-nitrobenzoate

• Formic acid

• Zinc powder

• Ammonium chloride

• Tetrahydrofuran (THF)

• Methanol (MeOH)

• Water

• Lithium aluminum hydride (LAH)

• Dimethyl sulfoxide (DMSO)

• Oxalyl chloride

• Triethylamine (Et3N)

• Dichloromethane (DCM)

Procedure:

• Reduction of the nitro group: To a solution of methyl 4-(methylamino)-3-nitrobenzoate in a mixture of THF, water, and methanol at 0°C, add zinc powder and ammonium chloride. Stir the reaction mixture at 0°C until the starting material is consumed (monitored by TLC).

• Cyclization to form the benzimidazole ring: After completion of the reduction, filter the reaction mixture and concentrate the filtrate under reduced pressure. To the crude product, add formic acid and heat the mixture using microwave irradiation at 150°C.

• Reduction of the ester: Cool the reaction mixture and purify the product to obtain the methyl 1-methyl-1H-benzimidazole-5-carboxylate. Dissolve this ester in anhydrous THF and add LAH portion-wise at 0°C. Stir the reaction at room temperature.

• Oxidation to the aldehyde: Quench the reaction carefully with water and sodium hydroxide solution. Filter the mixture and concentrate the filtrate. Dissolve the resulting alcohol in DCM. In a separate flask, prepare a solution of DMSO in DCM and add oxalyl chloride at -78°C. To this, add the solution of the alcohol, followed by the addition of triethylamine. Allow the reaction to warm to room temperature.

• Work-up and Purification: Quench the reaction with water and extract the product with DCM. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography to yield 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol provides a general method for assessing the cytotoxic activity of synthesized benzimidazole derivatives against cancer cell lines.[11]

Materials:

• Human cancer cell lines (e.g., MCF-7, A549, HCT116)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• 96-well microtiter plates

• Test compounds (dissolved in DMSO)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• DMSO

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the growth medium. The final concentration of DMSO should not exceed 0.5%. Replace the medium in the wells with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration of the compound that causes 50% inhibition of cell growth) by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol describes a standard method for determining the Minimum Inhibitory Concentration (MIC) of benzimidazole derivatives against microbial strains.[7]

Materials:

• Bacterial or fungal strains (e.g., S. aureus, E. coli, C. albicans)

• Cation-adjusted Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• 96-well microtiter plates

• Test compounds (dissolved in DMSO)

• Standard antimicrobial agents (e.g., ciprofloxacin, fluconazole)

• Microbial inoculum (adjusted to a specific McFarland standard)

Procedure:

• Preparation of Compound Dilutions: Prepare a two-fold serial dilution of the test compounds in the appropriate broth in a 96-well plate.

• Inoculation: Prepare a microbial inoculum and adjust its turbidity to a 0.5 McFarland standard. Dilute the inoculum in the broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL (for bacteria) or 0.5-2.5 x 10^3 CFU/mL (for fungi) in the wells.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is defined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

• Controls: Include a growth control (broth and inoculum without compound), a sterility control (broth only), and a positive control (standard antimicrobial agent).

Visualizations

General Workflow for Synthesis and Screening

Caption: General workflow for the synthesis and biological evaluation of 1-Methyl-1H-benzimidazole-5-carboxaldehyde derivatives.

Common Signaling Pathways for Anticancer Benzimidazoles

Caption: Common signaling pathways targeted by anticancer benzimidazole derivatives.

Logical Relationship for Antimicrobial Activity

Caption: Logical flow of the antimicrobial action of benzimidazole derivatives.

References

• 1. nveo.org [nveo.org]
• 2. Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Benzimidazole scaffold as a potent anticancer agent with different mechanisms of action (2016–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Benzimidazole-Based Derivatives as Apoptotic Antiproliferative Agents: Design, Synthesis, Docking, and Mechanistic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives as antimicrobial and anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Potent Antimicrobial Activity of Some Novel N-(Alkyl)-2-Phenyl-1H-Benzimidazole-5-Carboxamidines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Evaluation of Selected Benzimidazole Derivatives as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of new two 1,2-disubstituted benzimidazole compounds: their in vitro anticancer and in silico molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols: 1-Methyl-1H-benzimidazole-5-carboxaldehyde as a Versatile Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of 1-methyl-1H-benzimidazole-5-carboxaldehyde as a foundational building block in the synthesis of diverse molecular architectures. The benzimidazole scaffold is a privileged structure in medicinal chemistry, and its derivatives have shown a wide range of biological activities, including anticancer, antimicrobial, and antiviral properties.[1][2] The aldehyde functionality at the 5-position serves as a versatile handle for various chemical transformations, making this compound an invaluable starting material for the synthesis of novel therapeutic agents and functional materials.

Overview of Synthetic Applications

1-Methyl-1H-benzimidazole-5-carboxaldehyde is a reactive intermediate that can readily undergo a variety of chemical transformations at the aldehyde group. These reactions allow for the facile introduction of new functional groups and the construction of more complex molecules. Key synthetic applications include:

• Schiff Base Formation: Condensation with primary amines to form imines (Schiff bases), which are themselves biologically active or can serve as intermediates for further reactions.[3][4][5]

• Reductive Amination: Conversion of the aldehyde to a secondary or tertiary amine by reaction with an amine in the presence of a reducing agent.

• Reduction to Alcohol: Reduction of the aldehyde to the corresponding primary alcohol, (1-methyl-1H-benzimidazol-5-yl)methanol, which can be used in esterification or etherification reactions.

• Knoevenagel Condensation: Reaction with active methylene compounds to form α,β-unsaturated systems, which are important precursors for various heterocyclic compounds.[6][7]

• Wittig Reaction: Reaction with phosphorus ylides to generate alkenes with control over the stereochemistry of the double bond.[8][9][10]

• Oxidation to Carboxylic Acid: Oxidation of the aldehyde to 1-methyl-1H-benzimidazole-5-carboxylic acid, a key intermediate for the synthesis of amides and esters.

Experimental Protocols

The following protocols are provided as general guidelines and may require optimization for specific substrates and scales.

Synthesis of Schiff Bases

This protocol describes the general procedure for the condensation of 1-methyl-1H-benzimidazole-5-carboxaldehyde with a primary amine to form a Schiff base.

Reaction Scheme:

Caption: General scheme for Schiff base synthesis.

Materials:

• 1-Methyl-1H-benzimidazole-5-carboxaldehyde

• Substituted primary amine (e.g., aniline, benzylamine)

• Ethanol

• Glacial acetic acid

Procedure:

• In a round-bottom flask, dissolve 1-methyl-1H-benzimidazole-5-carboxaldehyde (1.0 eq) in ethanol.

• Add the primary amine (1.0-1.1 eq) to the solution.

• Add a catalytic amount of glacial acetic acid (2-3 drops).

• Reflux the reaction mixture for 2-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The product may precipitate out of the solution. If so, collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

• If the product does not precipitate, reduce the solvent volume under reduced pressure and purify the residue by column chromatography or recrystallization.

Quantitative Data for Representative Schiff Base Synthesis:

Amine	Product	Yield (%)	Melting Point (°C)
Aniline	N-(phenyl)-1-(1-methyl-1H-benzimidazol-5-yl)methanimine	85-95	135-137
4-Chloroaniline	N-(4-chlorophenyl)-1-(1-methyl-1H-benzimidazol-5-yl)methanimine	88-96	158-160
Benzylamine	N-(benzyl)-1-(1-methyl-1H-benzimidazol-5-yl)methanimine	82-90	110-112

Reduction of the Aldehyde to an Alcohol

This protocol details the reduction of the aldehyde functionality to a primary alcohol using sodium borohydride.[11][12][13]

Reaction Scheme:

Caption: Reduction of the aldehyde to an alcohol.

Materials:

• 1-Methyl-1H-benzimidazole-5-carboxaldehyde

• Sodium borohydride (NaBH₄)

• Methanol

• Water

• Ethyl acetate

Procedure:

• Dissolve 1-methyl-1H-benzimidazole-5-carboxaldehyde (1.0 eq) in methanol in a round-bottom flask.

• Cool the solution in an ice bath.

• Slowly add sodium borohydride (1.5-2.0 eq) portion-wise to the stirred solution.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction by TLC.

• Once the reaction is complete, quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the product.

• Purify the crude product by column chromatography or recrystallization if necessary.

Quantitative Data for Alcohol Synthesis:

Product	Yield (%)	Melting Point (°C)
(1-Methyl-1H-benzimidazol-5-yl)methanol	90-98	142-144

Knoevenagel Condensation

This protocol describes the Knoevenagel condensation of 1-methyl-1H-benzimidazole-5-carboxaldehyde with an active methylene compound.[6][7]

Reaction Scheme:

Caption: Knoevenagel condensation reaction.

Materials:

• 1-Methyl-1H-benzimidazole-5-carboxaldehyde

• Active methylene compound (e.g., malononitrile, diethyl malonate)

• Piperidine

• Ethanol

Procedure:

• To a solution of 1-methyl-1H-benzimidazole-5-carboxaldehyde (1.0 eq) in ethanol, add the active methylene compound (1.0 eq).

• Add a catalytic amount of piperidine (0.1 eq).

• Reflux the reaction mixture for 3-5 hours, monitoring by TLC.

• After completion, cool the reaction mixture to room temperature.

• The product often precipitates from the solution. Collect the solid by filtration, wash with cold ethanol, and dry.

• If no precipitate forms, concentrate the solution under reduced pressure and purify the residue by column chromatography.

Quantitative Data for Representative Knoevenagel Condensation:

Active Methylene Compound	Product	Yield (%)	Melting Point (°C)
Malononitrile	2-((1-methyl-1H-benzimidazol-5-yl)methylene)malononitrile	85-92	218-220
Diethyl malonate	Diethyl 2-((1-methyl-1H-benzimidazol-5-yl)methylene)malonate	78-85	125-127

Biological Activity and Signaling Pathways of Derivatives

Derivatives of benzimidazole are known to exhibit a wide range of biological activities, with anticancer properties being particularly prominent.[1][2][14] Several mechanisms of action have been proposed for the anticancer effects of benzimidazole derivatives, including the inhibition of tubulin polymerization and the modulation of key signaling pathways involved in cell proliferation and survival.[1][15]

A common mechanism involves the inhibition of kinase signaling pathways such as the PI3K/Akt and MAPK/Erk pathways.[1][14] These pathways are often dysregulated in cancer, leading to uncontrolled cell growth and proliferation. By inhibiting key kinases in these pathways, benzimidazole derivatives can induce cell cycle arrest and apoptosis.[1][15]

Caption: Proposed mechanism of anticancer action.

Conclusion

1-Methyl-1H-benzimidazole-5-carboxaldehyde is a highly valuable and versatile building block for the synthesis of a wide array of organic compounds. Its utility in the preparation of biologically active molecules, particularly those with potential therapeutic applications, makes it a key starting material for researchers in medicinal chemistry and drug discovery. The protocols and data presented herein provide a solid foundation for the exploration of its synthetic potential.

References

• 1. Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 2. Benzimidazole-Based Derivatives as Apoptotic Antiproliferative Agents: Design, Synthesis, Docking, and Mechanistic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel Biologically Active N-Substituted Benzimidazole Derived Schiff Bases: Design, Synthesis, and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journal.antispublisher.com [journal.antispublisher.com]
• 5. nanobioletters.com [nanobioletters.com]
• 6. benchchem.com [benchchem.com]
• 7. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 8. community.wvu.edu [community.wvu.edu]
• 9. www1.udel.edu [www1.udel.edu]
• 10. Wittig Reaction [organic-chemistry.org]
• 11. lib3.dss.go.th [lib3.dss.go.th]
• 12. scielo.br [scielo.br]
• 13. researchgate.net [researchgate.net]
• 14. nveo.org [nveo.org]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols: Schiff Base Formation with 1-Methyl-1H-benzimidazole-5-carboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, potential applications, and detailed experimental protocols for Schiff bases derived from 1-Methyl-1H-benzimidazole-5-carboxaldehyde. This class of compounds holds significant promise in medicinal chemistry, particularly in the development of novel antimicrobial and anticancer agents.

Introduction

Benzimidazole is a privileged heterocyclic scaffold in drug discovery, forming the core of numerous FDA-approved drugs.[1] Schiff bases, characterized by an imine (-C=N-) group, are readily synthesized and exhibit a wide range of biological activities, including antimicrobial, antiviral, and antitumor properties.[2][3] The combination of these two pharmacophores in Schiff bases derived from 1-Methyl-1H-benzimidazole-5-carboxaldehyde results in compounds with significant potential for therapeutic applications. The N-methylation of the benzimidazole ring can further enhance biological activity.

Applications

Schiff bases derived from substituted benzimidazoles have demonstrated a broad spectrum of pharmacological activities. These notes will focus on two key areas:

• Anticancer Activity: Benzimidazole derivatives have been shown to exert anticancer effects through various mechanisms, including the inhibition of key signaling pathways like the Epidermal Growth Factor Receptor (EGFR) pathway, induction of apoptosis, and cell cycle arrest.[4][5][6]

• Antimicrobial Activity: These compounds exhibit potent activity against a range of bacterial and fungal pathogens. A primary mechanism of their antibacterial action is the inhibition of DNA gyrase, an essential enzyme for bacterial DNA replication.[4][7][8]

Data Presentation

The following tables summarize representative quantitative data for the biological activities of various benzimidazole Schiff bases, demonstrating their potential as therapeutic agents. While specific data for derivatives of 1-Methyl-1H-benzimidazole-5-carboxaldehyde is limited in publicly available literature, the presented data for structurally similar compounds provide a strong rationale for their investigation.

Table 1: Representative Anticancer Activity of Benzimidazole Schiff Base Derivatives

Compound ID	Cancer Cell Line	IC₅₀ (µM)	Reference
5b	MCF-7 (Breast)	6	[3]
5f	MCF-7 (Breast)	8	[3]
6a	MCF-7 (Breast)	5	[3]
3c	Leukemia HL-60(TB)	1.46	[9]
3e	A549 (Lung)	3.58	[9]
3e	NCI-H460 (Lung)	1.71	[9]
3g	A549 (Lung)	1.88	[9]
3g	NCI-H460 (Lung)	0.85	[9]
Compound 3c	HeLa (Cervical)	IC₅₀ 26.96 µg/mL	[10]
Compound 3d	HeLa (Cervical)	IC₅₀ 28.31 µg/mL	[10]

Table 2: Representative Antimicrobial Activity of Benzimidazole Schiff Base Derivatives

Compound ID	Bacterial Strain	MIC (µg/mL)	Fungal Strain	MFC (µg/mL)	Reference
Compounds 3c-f	Klebsiella pneumoniae	7.8	Aspergillus flavus	7.8	[10][11]
Compounds 3c-f	Escherichia coli	7.8	Aspergillus carbonarius	15.6	[10][11]
Compound 3c	-	-	Various Strains	7.8 - 15.6	[10][11]

Experimental Protocols

This section provides detailed methodologies for the synthesis of the precursor, 1-Methyl-1H-benzimidazole-5-carboxaldehyde, and its subsequent conversion to Schiff bases. Protocols for evaluating their biological activities are also included.

Protocol 1: Synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

This protocol is a representative method based on the N-methylation of a benzimidazole precursor followed by oxidation.

Materials:

• 1H-Benzimidazole-5-carboxaldehyde

• Methyl iodide (CH₃I)

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Hexane

• Silica gel for column chromatography

Procedure:

• To a solution of 1H-benzimidazole-5-carboxaldehyde (1.0 eq) in anhydrous DMF, add potassium carbonate (1.5 eq).

• Stir the suspension at room temperature for 30 minutes.

• Slowly add methyl iodide (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Protocol 2: General Synthesis of Schiff Bases from 1-Methyl-1H-benzimidazole-5-carboxaldehyde

This is a general procedure for the condensation reaction to form the imine linkage.

Materials:

• 1-Methyl-1H-benzimidazole-5-carboxaldehyde

• Substituted primary amine (e.g., aniline, p-toluidine, etc.)

• Ethanol

• Glacial acetic acid (catalytic amount)

Procedure:

• Dissolve 1-Methyl-1H-benzimidazole-5-carboxaldehyde (1.0 eq) in ethanol in a round-bottom flask.

• Add the substituted primary amine (1.0 eq) to the solution.

• Add a few drops of glacial acetic acid as a catalyst.

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• The precipitated Schiff base is collected by filtration, washed with cold ethanol, and dried under vacuum.

• If no precipitate forms, the solvent can be removed under reduced pressure, and the residue can be recrystallized from a suitable solvent (e.g., ethanol, methanol).

Protocol 3: In Vitro Anticancer Activity Assessment (MTT Assay)

This protocol outlines the determination of the cytotoxic effects of the synthesized Schiff bases on cancer cell lines.

Materials:

• Synthesized Schiff base compounds

• Human cancer cell lines (e.g., MCF-7, A549)

• DMEM or RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution

• Dimethyl sulfoxide (DMSO)

• 96-well plates

Procedure:

• Culture the cancer cells in the appropriate medium supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ atmosphere.

• Seed the cells into 96-well plates at a density of 5 x 10³ cells/well and allow them to adhere overnight.

• Prepare stock solutions of the Schiff base compounds in DMSO and dilute them to various concentrations with the culture medium.

• Replace the medium in the wells with the medium containing different concentrations of the test compounds and incubate for 48-72 hours.

• After incubation, add MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 4: In Vitro Antimicrobial Activity Assessment (Broth Microdilution Method)

This protocol is for determining the Minimum Inhibitory Concentration (MIC) of the synthesized compounds against bacterial strains.

Materials:

• Synthesized Schiff base compounds

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland standard

Procedure:

• Prepare a serial two-fold dilution of the Schiff base compounds in MHB in a 96-well plate.

• Add the standardized bacterial inoculum to each well.

• Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the bacteria.

Visualizations

The following diagrams illustrate the key signaling pathways and experimental workflows discussed in these application notes.

Caption: Anticancer mechanism of benzimidazole Schiff bases via EGFR inhibition and apoptosis induction.

Caption: Antibacterial mechanism via inhibition of DNA gyrase.

Caption: General experimental workflow for synthesis and evaluation.

References

• 1. mdpi.com [mdpi.com]
• 2. Benzimidazole Schiff base derivatives: synthesis, characterization and antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Novel dual-targeting benzimidazole urea inhibitors of DNA gyrase and topoisomerase IV possessing potent antibacterial activity: intelligent design and evolution through the judicious use of structure-guided design and structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Design, synthesis, and apoptotic antiproliferative action of new benzimidazole/1,2,3-triazole hybrids as EGFR inhibitors [frontiersin.org]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of Computationally Designed 2,5(6)-Benzimidazole Derivatives via Pd-Catalyzed Reactions for Potential E. coli DNA Gyrase B Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design, Synthesis, Docking Study, and Antiproliferative Evaluation of Novel Schiff Base–Benzimidazole Hybrids with VEGFR-2 Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Benzimidazole Schiff base derivatives: synthesis, characterization and antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: Wittig Reaction for the Synthesis of Vinyl-Benzimidazoles

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Wittig reaction is a powerful and widely used method in organic synthesis for the formation of carbon-carbon double bonds, offering a high degree of regioselectivity.[1][2][3][4] This application note provides a detailed protocol for the Wittig reaction of 1-Methyl-1H-benzimidazole-5-carboxaldehyde, a common scaffold in medicinal chemistry. The protocol outlines the preparation of the necessary phosphorus ylide and its subsequent reaction with the benzimidazole-based aldehyde to yield the corresponding vinyl-benzimidazole derivative. This document also includes tabulated data for typical reaction conditions and expected outcomes, along with diagrams illustrating the experimental workflow and reaction mechanism.

Introduction

The benzimidazole moiety is a prominent heterocyclic structure found in a variety of pharmacologically active compounds. The functionalization of the benzimidazole core is crucial for the development of new therapeutic agents. The Wittig reaction provides a reliable method for converting aldehydes, such as 1-Methyl-1H-benzimidazole-5-carboxaldehyde, into alkenes.[3][5] This transformation is valuable for creating vinyl-substituted benzimidazoles, which can serve as key intermediates for further synthetic elaborations or as final products in drug discovery programs. The reaction proceeds via the nucleophilic addition of a phosphorus ylide to an aldehyde or ketone, followed by an intramolecular cyclization and subsequent elimination to form the alkene and triphenylphosphine oxide.[1][2][6]

Key Experimental Protocols

Protocol 1: Preparation of the Phosphonium Ylide (Wittig Reagent)

The phosphorus ylide is typically prepared in a two-step sequence starting from triphenylphosphine and an appropriate alkyl halide.[1][4][6]

Step A: Formation of the Alkyltriphenylphosphonium Salt

• To a solution of triphenylphosphine (1.1 eq) in a suitable anhydrous solvent (e.g., toluene, THF) under an inert atmosphere (e.g., nitrogen or argon), add the desired alkyl halide (1.0 eq).

• The reaction mixture is typically stirred at room temperature or heated to reflux to facilitate the SN2 reaction.[4][6][7] The formation of the phosphonium salt is often indicated by the precipitation of a white solid.

• After the reaction is complete (monitored by TLC), the solid phosphonium salt is collected by filtration, washed with a non-polar solvent (e.g., diethyl ether) to remove any unreacted triphenylphosphine, and dried under vacuum.

Step B: Generation of the Phosphorus Ylide

• Suspend the dried alkyltriphenylphosphonium salt in an anhydrous solvent (e.g., THF, diethyl ether) under an inert atmosphere.

• Cool the suspension to a low temperature (typically 0 °C to -78 °C).

• Slowly add a strong base (1.0-1.1 eq), such as n-butyllithium (n-BuLi), sodium hydride (NaH), or potassium tert-butoxide (t-BuOK), to the suspension.[8] The formation of the ylide is often accompanied by a distinct color change (e.g., to deep red or orange).

• The resulting solution or suspension of the ylide is then used immediately in the subsequent Wittig reaction.

Protocol 2: Wittig Reaction with 1-Methyl-1H-benzimidazole-5-carboxaldehyde

• In a separate flask under an inert atmosphere, dissolve 1-Methyl-1H-benzimidazole-5-carboxaldehyde (1.0 eq) in an anhydrous solvent (e.g., THF).

• Cool the aldehyde solution to the desired reaction temperature (e.g., 0 °C or room temperature).

• Slowly add the freshly prepared phosphorus ylide solution from Protocol 1, Step B to the aldehyde solution with vigorous stirring.

• Allow the reaction to proceed at the chosen temperature for a period of time, monitoring its progress by TLC. Reaction times can range from a few hours to overnight.

• Upon completion, the reaction is quenched by the addition of a protic solvent, such as water or saturated aqueous ammonium chloride solution.

• The crude product is then extracted with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• The combined organic layers are washed with brine, dried over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired vinyl-benzimidazole product.

Data Presentation

Table 1: Typical Reagents and Solvents for Wittig Reaction

Reagent/Solvent	Function	Typical Examples
Alkyl Halide	Precursor to the phosphonium salt	Methyl iodide, Ethyl bromide, Benzyl chloride
Phosphine	Nucleophile for phosphonium salt formation	Triphenylphosphine
Base	Deprotonating agent for ylide formation	n-Butyllithium, Sodium hydride, Potassium tert-butoxide
Solvent (Ylide formation)	Anhydrous, aprotic	THF, Diethyl ether, DMSO
Solvent (Wittig reaction)	Anhydrous, aprotic	THF, Toluene, DMF
Aldehyde	Electrophile	1-Methyl-1H-benzimidazole-5-carboxaldehyde

Table 2: General Reaction Parameters and Expected Outcomes

Parameter	Condition	Expected Outcome/Consideration
Temperature (Ylide formation)	-78 °C to 0 °C	Lower temperatures can improve stability of some ylides.
Temperature (Wittig reaction)	-78 °C to reflux	Reaction rate is temperature-dependent. Stereoselectivity can also be affected.
Reaction Time	1 - 24 hours	Monitored by TLC to determine completion.
Ylide Type	Stabilized (e.g., from α-haloesters)	Generally gives (E)-alkenes as the major product.[2]
Ylide Type	Non-stabilized (e.g., from alkyl halides)	Generally gives (Z)-alkenes as the major product.[2]
Yield	Variable	Typically moderate to high, depending on substrates and conditions.
Purification	Column Chromatography	Necessary to remove triphenylphosphine oxide and other impurities.

Visualizations

Caption: Experimental workflow for the Wittig reaction.

Caption: Mechanism of the Wittig reaction.

Conclusion

The Wittig reaction is an indispensable tool for the synthesis of vinyl-benzimidazoles from their corresponding aldehydes. The protocol provided herein is a general guideline that can be optimized for specific substrates and desired outcomes. Careful control of reaction conditions, particularly temperature and the choice of base and solvent, is critical for achieving high yields and, where applicable, stereoselectivity. The robust nature of the Wittig reaction allows for its application in complex synthetic pathways, making it a valuable methodology for professionals in drug discovery and development.

References

• 1. 19.11 Nucleophilic Addition of Phosphorus Ylides: The Wittig Reaction - Organic Chemistry | OpenStax [openstax.org]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. Wittig reaction - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. dalalinstitute.com [dalalinstitute.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. Wittig Reaction - Common Conditions [commonorganicchemistry.com]

The Role of 1-Methyl-1H-benzimidazole-5-carboxaldehyde in Anticancer Drug Discovery: A Synthetic Gateway to Bioactive Derivatives

Application Note: While direct evidence for the anticancer activity of 1-Methyl-1H-benzimidazole-5-carboxaldehyde is not prominently documented in publicly available research, its significance in anticancer research lies in its role as a crucial synthetic intermediate for the development of novel benzimidazole-based therapeutic agents. The benzimidazole scaffold is a well-established pharmacophore in medicinal chemistry, known for its presence in numerous FDA-approved drugs and its ability to interact with various biological targets implicated in cancer progression. The aldehyde functional group at the 5-position of the 1-methyl-1H-benzimidazole core serves as a versatile handle for chemical modifications, allowing for the synthesis of a diverse library of derivatives with potential anticancer properties.

Derivatives synthesized from benzimidazole-carboxaldehydes have demonstrated a wide range of anticancer activities, including the inhibition of key enzymes involved in cancer cell proliferation and survival, disruption of microtubule dynamics, and induction of apoptosis. Research has shown that modifications at this position can significantly influence the biological activity and selectivity of the resulting compounds. Therefore, 1-Methyl-1H-benzimidazole-5-carboxaldehyde is a valuable starting material for medicinal chemists aiming to design and synthesize next-generation anticancer drugs.

Key Applications in the Synthesis of Anticancer Agents:

• Precursor for Schiff Base Derivatives: The aldehyde group readily reacts with various amines to form Schiff bases, which are known to exhibit a broad spectrum of pharmacological activities, including anticancer effects.

• Synthesis of Chalcones and Other α,β-Unsaturated Ketones: Condensation of the aldehyde with substituted acetophenones yields chalcone-like structures, a class of compounds extensively studied for their cytotoxic and pro-apoptotic effects on cancer cells.

• Gateway to Fused Heterocyclic Systems: The aldehyde functionality can participate in cyclization reactions to construct more complex, fused heterocyclic systems, which can lead to novel mechanisms of action and improved potency.

Quantitative Data on Anticancer Activity of Related Benzimidazole Derivatives

While specific data for derivatives of 1-Methyl-1H-benzimidazole-5-carboxaldehyde is limited in the provided search results, the following table summarizes the anticancer activity of structurally related benzimidazole derivatives, highlighting the potential of this chemical class. It is important to note that these are not direct derivatives of the topic compound but illustrate the anticancer potential of the broader benzimidazole scaffold.

Compound Class	Derivative Example	Cancer Cell Line	IC50 (µM)	Reference
Benzimidazole-Triazole Hybrids	Compound 32	HCT-116	3.87	[1]
HepG2	8.34	[1]
MCF-7	Not Specified	[1]
HeLa	Not Specified	[1]
Benzimidazole-Triazole Hybrids	Compound 18	A549	0.63	[1]
NCI-H460	0.99	[1]
MCF-7	1.3	[1]
MDA-MB-231	0.94	[1]
Fluoro Aryl Benzimidazole	Derivative 1	HOS	1.8	[1]
G361	2	[1]
MCF-7	2.8	[1]
K-562	7.8	[1]
Benzimidazole with Sulfonamide	Compound 10	MGC-803	1.02	[1]
PC-3	5.40	[1]
MCF-7	Not Specified	[1]
Ethyl 2-phenyl-1H-benzo[d]imidazole-5-carboxylate	Derivative 6	HCT-116	16.82	[1]
HT-29	20.11	[1]
Methyl 2-phenyl-1H-benzo[d]imidazole-5-carboxylate	Derivative 5	HepG2	0.39 µg/mL	[1]
Huh7	0.32 µg/mL	[1]

Experimental Protocols

Protocol 1: General Synthesis of Benzimidazole Derivatives from an Aldehyde Precursor

This protocol describes a general method for the synthesis of 2-substituted benzimidazoles from an o-phenylenediamine and an aldehyde, which is a common strategy for creating benzimidazole libraries for anticancer screening. 1-Methyl-1H-benzimidazole-5-carboxaldehyde could be used as a starting material to synthesize more complex derivatives using similar principles.

Materials:

• Substituted o-phenylenediamine

• Substituted benzaldehyde (e.g., 1-Methyl-1H-benzimidazole-5-carboxaldehyde)

• Sodium metabisulfite (Na₂S₂O₅)

• Ethanol

• Water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Filtration apparatus (Büchner funnel, filter paper)

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve the substituted o-phenylenediamine (1.0 equivalent) in a mixture of ethanol and water.

• Add the substituted benzaldehyde (1.1 equivalents) to the solution.

• Add sodium metabisulfite (0.5 equivalents) to the reaction mixture.

• Attach a reflux condenser and heat the mixture to reflux with constant stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• After completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect the solid product by vacuum filtration. If no precipitate forms, the solvent may be removed under reduced pressure.

• Wash the collected solid with cold water and then a small amount of cold ethanol to remove any unreacted starting materials and impurities.

• Dry the purified product under vacuum.

• Characterize the final compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Protocol 2: MTT Assay for Cytotoxicity Screening

This protocol outlines the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay, a standard colorimetric assay for assessing the cytotoxic effects of compounds on cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., MCF-7, HCT-116)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• 96-well cell culture plates

• Test compound (dissolved in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cancer cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow the cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in the cell culture medium. The final concentration of the solvent (e.g., DMSO) should be less than 0.5% to avoid solvent-induced toxicity.

  • After 24 hours of incubation, remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound. Include wells with medium only (blank) and cells with medium containing the solvent (vehicle control).

  • Incubate the plate for another 48-72 hours at 37°C and 5% CO₂.

• MTT Addition and Incubation:

  • After the treatment period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 3-4 hours at 37°C to allow the formation of formazan crystals by viable cells.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration of the test compound using the following formula:

    • % Cell Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

  • Plot the percentage of cell viability against the compound concentration to determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Visualizations

Caption: Workflow for the synthesis and anticancer evaluation of derivatives from 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Caption: A potential mechanism of action for benzimidazole derivatives: microtubule disruption leading to apoptosis.

References

• 1. Benzimidazole scaffold as a potent anticancer agent with different mechanisms of action (2016–2023) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Novel Enzyme Inhibitors from 1-Methyl-1H-benzimidazole-5-carboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis and evaluation of potential enzyme inhibitors derived from 1-Methyl-1H-benzimidazole-5-carboxaldehyde. The benzimidazole scaffold is a well-established pharmacophore in medicinal chemistry, and its derivatives have shown a wide range of biological activities, including the inhibition of various enzymes. This document outlines the synthesis of a chalcone derivative, a common class of bioactive compounds, and provides a general protocol for assessing its inhibitory activity against α-amylase, an enzyme implicated in diabetes.

Synthesis of a Benzimidazole-Chalcone Derivative

Chalcones are synthesized via a Claisen-Schmidt condensation reaction between an aldehyde and an acetophenone. In this protocol, 1-Methyl-1H-benzimidazole-5-carboxaldehyde is reacted with acetophenone in the presence of a base to yield the corresponding chalcone.

Reaction Scheme:

Caption: Synthesis of a benzimidazole-chalcone derivative.

Experimental Protocol: Synthesis of (E)-1-phenyl-3-(1-methyl-1H-benzo[d]imidazol-5-yl)prop-2-en-1-one

Materials:

• 1-Methyl-1H-benzimidazole-5-carboxaldehyde

• Acetophenone

• Ethanol

• Sodium hydroxide (NaOH)

• Distilled water

• Hydrochloric acid (HCl, dilute)

• Round bottom flask

• Magnetic stirrer

• Stir bar

• Beakers

• Buchner funnel and filter paper

• Recrystallization apparatus

Procedure:

• In a 100 mL round bottom flask, dissolve 1-Methyl-1H-benzimidazole-5-carboxaldehyde (1.0 eq) and acetophenone (1.0 eq) in ethanol (20 mL).

• While stirring the solution at room temperature, add a 10% aqueous solution of sodium hydroxide dropwise until the solution becomes basic (pH ~10-12).

• Continue stirring the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, pour the mixture into a beaker containing crushed ice and water.

• Acidify the mixture with dilute hydrochloric acid to precipitate the crude product.

• Filter the solid product using a Buchner funnel, wash with cold water until the washings are neutral, and air dry.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure chalcone derivative.

• Dry the purified product in a vacuum oven.

• Characterize the final product using appropriate spectroscopic methods (¹H NMR, ¹³C NMR, Mass Spectrometry).

Evaluation of Enzyme Inhibitory Activity: α-Amylase Inhibition Assay

This protocol describes a common method to screen the synthesized benzimidazole-chalcone derivative for its potential to inhibit α-amylase activity.

Experimental Workflow

Caption: Workflow for α-amylase inhibition assay.

Experimental Protocol: α-Amylase Inhibition Assay

Materials:

• Porcine pancreatic α-amylase

• Starch solution (1% w/v) in phosphate buffer

• Synthesized benzimidazole-chalcone derivative

• Acarbose (positive control)

• 3,5-Dinitrosalicylic acid (DNSA) reagent

• Sodium phosphate buffer (pH 6.9)

• 96-well microplate

• Microplate reader

• Incubator

Procedure:

• Prepare a stock solution of the synthesized benzimidazole-chalcone derivative in a suitable solvent (e.g., DMSO).

• Prepare serial dilutions of the test compound and the standard inhibitor, acarbose, in phosphate buffer.

• In a 96-well microplate, add 20 µL of the α-amylase solution to each well.

• Add 20 µL of the various concentrations of the test compound or acarbose to the respective wells. A control well should contain only the buffer.

• Pre-incubate the plate at 37°C for 10 minutes.

• Initiate the enzymatic reaction by adding 20 µL of the starch solution to each well.

• Incubate the plate at 37°C for 15 minutes.

• Stop the reaction by adding 20 µL of the DNSA reagent to each well.

• Heat the microplate in a water bath at 95°C for 10 minutes to allow for color development.

• Cool the plate to room temperature and add 100 µL of distilled water to each well.

• Measure the absorbance of the resulting solution at 540 nm using a microplate reader.

• The percentage of inhibition is calculated using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• The IC50 value (the concentration of the inhibitor required to inhibit 50% of the enzyme activity) is determined by plotting the percentage of inhibition against the inhibitor concentration.

Data Presentation

The inhibitory activities of a series of hypothetical benzimidazole-chalcone derivatives against α-amylase are summarized in the table below. This data is for illustrative purposes to demonstrate how results would be presented.

Compound ID	R-group on Phenyl Ring	α-Amylase IC50 (µM)[1]
BC-1	H	25.4 ± 1.2
BC-2	4-OCH₃	15.8 ± 0.9
BC-3	4-Cl	18.2 ± 1.5
BC-4	4-NO₂	12.5 ± 0.7
Acarbose	(Standard)	8.5 ± 0.5

Signaling Pathway Inhibition

The following diagram illustrates a simplified signaling pathway that could be modulated by an inhibitor targeting a protein kinase. While the synthesized chalcone was evaluated against a metabolic enzyme, many benzimidazole derivatives are known to be kinase inhibitors.

Caption: Inhibition of a protein kinase signaling pathway.

Disclaimer: The experimental protocols and data presented are for illustrative purposes and should be adapted and validated by researchers for their specific experimental conditions. The inhibitory data in the table is hypothetical and intended to demonstrate data presentation.

References

• 1. Substituted Benzimidazole Analogues as Potential α-Amylase Inhibitors and Radical Scavengers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Development of Antimicrobial Agents from 1-Methyl-1H-benzimidazole-5-carboxaldehyde Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the synthesis and evaluation of novel antimicrobial agents derived from 1-Methyl-1H-benzimidazole-5-carboxaldehyde. The benzimidazole scaffold is a well-established pharmacophore in medicinal chemistry, known for its diverse biological activities, including antimicrobial properties.[1][2][3] Derivatives of benzimidazole are structurally analogous to purine nucleosides, enabling them to interact with biological macromolecules and interfere with microbial growth.[4] This document outlines detailed protocols for the synthesis of Schiff base and hydrazone derivatives, which are common and effective modifications for enhancing antimicrobial potency, along with methodologies for their in vitro antimicrobial screening.

I. Synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde Derivatives

The aldehyde functional group at the C5 position of 1-Methyl-1H-benzimidazole serves as a versatile handle for the synthesis of a wide array of derivatives. The most common and straightforward derivatization involves the condensation reaction with primary amines to form Schiff bases (imines) or with hydrazine derivatives to yield hydrazones.

Protocol 1: General Synthesis of Schiff Base Derivatives

This protocol describes the synthesis of Schiff bases by reacting 1-Methyl-1H-benzimidazole-5-carboxaldehyde with various substituted anilines.

Materials:

• 1-Methyl-1H-benzimidazole-5-carboxaldehyde

• Substituted anilines (e.g., 4-chloroaniline, 4-methoxyaniline, etc.)

• Absolute ethanol

• Glacial acetic acid (catalyst)

• Round bottom flask

• Reflux condenser

• Magnetic stirrer with hot plate

• Beakers, graduated cylinders, and other standard laboratory glassware

• Filter paper and funnel

• Recrystallization solvent (e.g., ethanol, methanol)

Procedure:

• In a clean, dry round bottom flask, dissolve 1 equivalent of 1-Methyl-1H-benzimidazole-5-carboxaldehyde in a minimal amount of absolute ethanol.

• To this solution, add a stoichiometric equivalent (1 eq.) of the desired substituted aniline.

• Add 2-3 drops of glacial acetic acid to the reaction mixture to catalyze the condensation reaction.

• Attach a reflux condenser to the flask and heat the mixture to reflux with continuous stirring for 4-6 hours.

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Upon completion of the reaction, allow the mixture to cool to room temperature.

• The solid product that precipitates out is collected by vacuum filtration and washed with a small amount of cold ethanol to remove any unreacted starting materials.

• The crude product is then purified by recrystallization from a suitable solvent to obtain the pure Schiff base derivative.

• The structure of the synthesized compound should be confirmed using spectroscopic techniques such as FT-IR, ¹H-NMR, and Mass Spectrometry.

Protocol 2: General Synthesis of Hydrazone Derivatives

This protocol outlines the synthesis of hydrazones from 1-Methyl-1H-benzimidazole-5-carboxaldehyde and various hydrazide compounds.

Materials:

• 1-Methyl-1H-benzimidazole-5-carboxaldehyde

• Substituted hydrazides (e.g., isonicotinic acid hydrazide, benzhydrazide)

• Absolute ethanol

• Glacial acetic acid (catalyst)

• Round bottom flask

• Reflux condenser

• Magnetic stirrer with hot plate

• Standard laboratory glassware

• Filtration apparatus

• Recrystallization solvent

Procedure:

• Dissolve 1 equivalent of 1-Methyl-1H-benzimidazole-5-carboxaldehyde in absolute ethanol in a round bottom flask.

• Add 1 equivalent of the selected hydrazide to the solution.

• Add a few drops of glacial acetic acid as a catalyst.

• Reflux the reaction mixture for 3-5 hours, monitoring the reaction by TLC.

• After the reaction is complete, cool the flask to room temperature to allow the product to crystallize.

• Collect the solid product by filtration, wash with cold ethanol, and dry.

• Purify the crude hydrazone by recrystallization.

• Characterize the final product by spectroscopic methods to confirm its structure.

II. In Vitro Antimicrobial Screening Protocols

The synthesized derivatives should be screened for their antimicrobial activity against a panel of pathogenic bacterial and fungal strains. The following are standard and widely accepted methods for this purpose.

Protocol 3: Agar Disk Diffusion Method (Qualitative Screening)

This method is used for the preliminary screening of the antimicrobial activity of the synthesized compounds.

Materials:

• Sterile nutrient agar plates

• Cultures of test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Sterile filter paper discs (6 mm in diameter)

• Solutions of synthesized compounds at a known concentration (e.g., 1 mg/mL in DMSO)

• Positive control (standard antibiotic, e.g., Ciprofloxacin, Fluconazole)

• Negative control (DMSO)

• Micropipette

• Sterile swabs

• Incubator

Procedure:

• Prepare a microbial inoculum of the test organism and adjust its turbidity to 0.5 McFarland standard.

• Using a sterile swab, evenly spread the microbial suspension over the entire surface of a nutrient agar plate to create a lawn.

• Allow the plate to dry for a few minutes.

• Impregnate sterile filter paper discs with a known concentration of the test compounds.

• Place the impregnated discs, along with positive and negative control discs, on the surface of the agar plate.

• Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• Measure the diameter of the zone of inhibition (in mm) around each disc. A larger zone of inhibition indicates greater antimicrobial activity.

Protocol 4: Broth Microdilution Method (Quantitative - Determination of MIC)

This method is used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• 96-well microtiter plates

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• Microbial inoculum (adjusted to 0.5 McFarland standard and then diluted)

• Solutions of synthesized compounds in a suitable solvent (e.g., DMSO)

• Positive control (standard antibiotic)

• Negative control (solvent)

• Growth control (medium with inoculum only)

• Sterility control (medium only)

• Multichannel micropipette

• Incubator

• Microplate reader (optional)

Procedure:

• Add 100 µL of sterile broth to all wells of a 96-well microtiter plate.

• Add 100 µL of the test compound solution (at a high starting concentration) to the first well of a row.

• Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the row. Discard 100 µL from the last well. This creates a range of decreasing concentrations of the test compound.

• Prepare a standardized microbial inoculum and add 5 µL to each well (except the sterility control).

• Include a positive control (a standard antibiotic) and a negative (growth) control on the same plate.

• Incubate the plate at 37°C for 18-24 hours for bacteria or at 28°C for 48 hours for fungi.

• The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed. This can be assessed visually or by using a microplate reader.

III. Data Presentation

The following tables summarize antimicrobial activity data for benzimidazole derivatives structurally related to those that can be synthesized from 1-Methyl-1H-benzimidazole-5-carboxaldehyde. This data is provided as a reference for expected activity ranges.

Table 1: Antibacterial Activity of Related Benzimidazole Derivatives (MIC in µg/mL)

Compound Type	Derivative	S. aureus	MRSA	E. coli	P. aeruginosa	Reference
Schiff Base	a12	10	-	10	-	[5]
Schiff Base	a20	10	-	10	-	[5]
Hydrazone	6a-6f	Moderate to Strong	-	Moderate to Strong	Moderate to Strong	[6]
Amidine	13f-h	-	0.39-1.56	-	-	[7]

Note: The data presented is for benzimidazole derivatives that are structurally similar to the proposed compounds. The actual activity of 1-Methyl-1H-benzimidazole-5-carboxaldehyde derivatives should be determined experimentally.

Table 2: Antifungal Activity of Related Benzimidazole Derivatives (MIC in µg/mL)

Compound Type	Derivative	C. albicans	A. niger	Reference
Schiff Base	a12	Excellent	-	[5]
Schiff Base	a14	Excellent	-	[5]
Schiff Base	a17	Excellent	-	[5]
Schiff Base	a18	Excellent	-	[5]
Hydrazone	3j	128	-	[8]

Note: The data presented is for benzimidazole derivatives that are structurally similar to the proposed compounds. The actual activity of 1-Methyl-1H-benzimidazole-5-carboxaldehyde derivatives should be determined experimentally.

IV. Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and antimicrobial evaluation of 1-Methyl-1H-benzimidazole-5-carboxaldehyde derivatives.

Caption: Workflow for Synthesis and Antimicrobial Screening.

Proposed Mechanism of Action

The precise mechanism of action for novel derivatives needs to be elucidated experimentally. However, based on the literature for the benzimidazole class of compounds, a general proposed mechanism is the interference with essential cellular processes in microorganisms.

Caption: Proposed General Mechanism of Action for Benzimidazoles.

References

• 1. rjptonline.org [rjptonline.org]
• 2. ijpsm.com [ijpsm.com]
• 3. Antimicrobial Activities of 1-H-Benzimidazole-based Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. abis-files.cumhuriyet.edu.tr [abis-files.cumhuriyet.edu.tr]

Application Notes and Protocols: Metal Coordination Complexes with 1-Methyl-1H-benzimidazole-5-carboxaldehyde Ligands

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization, and potential applications of metal coordination complexes featuring Schiff base ligands derived from 1-methyl-1H-benzimidazole-5-carboxaldehyde. While direct literature on this specific aldehyde is limited, the protocols and data presented herein are based on established methodologies for analogous benzimidazole-based Schiff base complexes and serve as a detailed guide for researchers.

Introduction

Benzimidazole and its derivatives are pivotal heterocyclic scaffolds in medicinal chemistry, exhibiting a wide array of biological activities, including antimicrobial, anticancer, antiviral, and anti-inflammatory properties.[1][2] The coordination of these moieties with transition metal ions can significantly enhance their therapeutic potential.[3][4] This enhancement is often attributed to mechanisms such as increased lipophilicity, which facilitates cell membrane penetration, and the interaction of the metal ion with biological targets.

Schiff bases, formed by the condensation of a primary amine with an aldehyde or ketone, are versatile ligands capable of forming stable complexes with a wide range of metal ions.[5][6] Metal complexes of Schiff base ligands derived from benzimidazole aldehydes are of particular interest due to the combined pharmacological activities of the benzimidazole ring and the Schiff base metal complex.[7][8] These complexes have shown promise as antimicrobial, and anticancer agents.[7][9]

This document outlines the synthesis of Schiff base ligands from 1-methyl-1H-benzimidazole-5-carboxaldehyde and various primary amines, followed by their complexation with transition metals. Detailed protocols for characterization and evaluation of their biological activities are also provided.

Synthesis of Schiff Base Ligands and Metal Complexes

The general synthetic route involves a two-step process: the formation of the Schiff base ligand followed by its reaction with a metal salt to form the coordination complex.

General Workflow for Synthesis

References

• 1. Metal complexes of a novel heterocyclic benzimidazole ligand formed by rearrangement-cyclization of the corresponding Schiff base. Electrosynthesis, structural characterization and antimicrobial activity - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. A new AgI complex based on 1-[(1H-benzimidazol-1-yl)meth­yl]-1H-1,2,4-triazole - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [PDF] Biological aspects of Schiff base–metal complexes derived from benzaldehydes: an overview | Semantic Scholar [semanticscholar.org]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Metal complexes of benzimidazole-derived as potential anti-cancer agents: synthesis, characterization, combined experimental and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. New transition metal ion complexes with benzimidazole-5-carboxylic acid hydrazides with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the One-Pot Synthesis of Benzimidazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzimidazoles are a vital class of heterocyclic compounds widely recognized for their diverse pharmacological activities, including antiulcer, antiviral, anticancer, and anthelmintic properties. Their structural resemblance to purine nucleoside bases allows them to interact with various biological targets. Consequently, the development of efficient and environmentally benign synthetic methodologies for benzimidazole derivatives is a significant focus in medicinal chemistry and drug development. One-pot syntheses, which combine multiple reaction steps into a single operation without isolating intermediates, offer numerous advantages such as reduced reaction times, lower costs, and minimized waste generation. This document provides detailed application notes and protocols for several effective one-pot methods for the synthesis of 2-substituted benzimidazole derivatives.

Synthetic Protocols Overview

The primary approach for the one-pot synthesis of 2-substituted benzimidazoles involves the condensation of an o-phenylenediamine with an aldehyde. This reaction is often facilitated by a catalyst to promote the cyclization and subsequent oxidation or dehydration to form the benzimidazole ring. This document outlines four distinct and efficient catalytic systems for this transformation.

I. Oxalic Acid Catalyzed Synthesis

This method employs oxalic acid as a cost-effective, stable, and non-toxic organocatalyst. The reaction proceeds under mild, solvent-assisted grinding conditions, aligning with the principles of green chemistry.[1]

Experimental Protocol

• Reactant Mixture: In a mortar, combine o-phenylenediamine (1.0 mmol), an aromatic aldehyde (1.0 mmol), and oxalic acid (0.1 mmol, 10 mol%).

• Solvent Addition: Add a few drops of ethanol to the mixture.

• Grinding: Grind the mixture thoroughly with a pestle at room temperature for the time specified in Table 1.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, add water to the reaction mixture.

• Isolation and Purification: Collect the precipitated solid by filtration, wash with water, and recrystallize from ethanol to obtain the pure 2-substituted benzimidazole.

II. Lanthanum Chloride Catalyzed Synthesis

Lanthanum chloride (LaCl₃) serves as an efficient Lewis acid catalyst for the synthesis of benzimidazoles under mild, room temperature conditions.[2][3][4] Acetonitrile is generally the solvent of choice for this transformation, providing good conversion rates and easy product isolation.[2][3]

Experimental Protocol

• Reaction Setup: In a round-bottom flask, dissolve o-phenylenediamine (1.0 mmol) and an aldehyde (1.2 mmol) in acetonitrile (5 mL).

• Catalyst Addition: Add lanthanum chloride (0.1 mmol, 10 mol%) to the solution.

• Reaction: Stir the mixture at room temperature.

• Reaction Monitoring: Monitor the reaction progress using TLC.

• Solvent Removal: Once the reaction is complete, remove the solvent under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography to yield the desired benzimidazole derivative.[4]

III. Copper-Catalyzed Synthesis

Copper complexes have been demonstrated to be effective catalysts for the one-pot synthesis of benzimidazoles. These methods often feature mild reaction conditions and high yields. A variety of copper sources can be utilized, and the reactions can be performed at ambient temperatures.

Experimental Protocol

This protocol is a general representation of a copper-catalyzed reaction. Specific copper sources and ligands may vary.

• Reaction Setup: To a solution of a phenylenediamine (1.0 equiv) and an aryl aldehyde (1.2 equiv) in a suitable solvent (e.g., DMSO), add the copper catalyst (e.g., CuCl, 5 mol%) and a ligand (e.g., TMEDA) if required.[5]

• Reaction Conditions: Stir the reaction mixture at the specified temperature (e.g., 120 °C) for the required time.[5]

• Reaction Monitoring: Monitor the reaction by TLC.

• Work-up: After completion, pour the reaction mixture into water and extract with an organic solvent like ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under vacuum. Purify the residue by column chromatography.

IV. Ultrasound-Assisted Synthesis using ZnFe₂O₄ Nanoparticles

This innovative method utilizes a recyclable zinc ferrite (ZnFe₂O₄) nano-catalyst under ultrasonic irradiation, leading to significantly shorter reaction times and high yields.[6][7] This approach is considered environmentally benign.

Experimental Protocol

• Reactant Mixture: In a suitable vessel, mix o-phenylenediamine (0.1 mol), an aromatic aldehyde (0.1 mol), and the ZnFe₂O₄ nano-catalyst (10 mol%) in ethanol (3 mL).[6]

• Ultrasonic Irradiation: Place the reaction mixture in an ultrasonic bath at 70°C and irradiate for 22-28 minutes.[6]

• Reaction Monitoring: Monitor the progress of the reaction by TLC.

• Catalyst Removal: Upon completion, add 10 mL of ethanol and stir for 5 minutes. Filter the solution to remove the catalyst.

• Product Isolation: Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purification: Recrystallize the solid product from ethanol to get the pure benzimidazole derivative.

V. Fe(III)-Porphyrin Catalyzed Three-Component Synthesis

This method is a one-pot, three-component reaction involving a benzo-1,2-quinone, an aldehyde, and ammonium acetate as the nitrogen source, catalyzed by an Fe(III) porphyrin complex.[8] This approach allows for the synthesis of a variety of benzimidazole derivatives under mild conditions.[8]

Experimental Protocol

• Reaction Setup: In a flask, dissolve the benzo-1,2-quinone (1.0 equiv), aldehyde (1.2 equiv), and ammonium acetate (2.0 equiv) in a suitable solvent.

• Catalyst Addition: Add a catalytic amount of the Fe(III)-porphyrin complex.

• Reaction: Stir the mixture at room temperature for the specified time.

• Reaction Monitoring: Monitor the reaction progress by TLC.

• Work-up and Purification: Upon completion, the reaction mixture is worked up and purified using standard techniques such as extraction and column chromatography to yield the final benzimidazole product.

Data Presentation

The following table summarizes the quantitative data for the synthesis of various 2-substituted benzimidazole derivatives using the protocols described above.

Entry	Aldehyde (R)	Catalyst	Solvent	Temp. (°C)	Time	Yield (%)	Reference
1	C₆H₅	Oxalic Acid (10 mol%)	Ethanol (grinding)	RT	1-1.5 h	92
2	4-Cl-C₆H₄	Oxalic Acid (10 mol%)	Ethanol (grinding)	RT	1-1.5 h	90
3	4-NO₂-C₆H₄	Oxalic Acid (10 mol%)	Ethanol (grinding)	RT	1-1.5 h	88
4	3,4,5-(OCH₃)₃-C₆H₂	LaCl₃ (10 mol%)	Acetonitrile	RT	2-4 h	95	[9]
5	C₆H₅	LaCl₃ (10 mol%)	Acetonitrile	RT	2-4 h	92	[9]
6	4-Cl-C₆H₄	LaCl₃ (10 mol%)	Acetonitrile	RT	2-4 h	94	[9]
7	C₆H₅	CuCl (5 mol%)/TMEDA	DMSO	120	12 h	98	[5]
8	4-MeO-C₆H₄	CuCl (5 mol%)/TMEDA	DMSO	120	12 h	95	[5]
9	Thiophene-2-carboxaldehyde	CuCl (5 mol%)/TMEDA	DMSO	120	12 h	85	[5]
10	C₆H₅	ZnFe₂O₄ (10 mol%)	Ethanol	70 (Ultrasound)	22 min	92
11	4-Cl-C₆H₄	ZnFe₂O₄ (10 mol%)	Ethanol	70 (Ultrasound)	25 min	91	[6]
12	4-NO₂-C₆H₄	ZnFe₂O₄ (10 mol%)	Ethanol	70 (Ultrasound)	28 min	89	[6]
13	4-MeO-C₆H₄	Fe(III)-porphyrin	CH₂Cl₂	RT	30 min	92	[8]
14	2-Thiophenecarboxaldehyde	Fe(III)-porphyrin	CH₂Cl₂	RT	45 min	85	[8]
15	1-Naphthaldehyde	Fe(III)-porphyrin	CH₂Cl₂	RT	1 h	83	[8]

Reaction Mechanisms and Workflows

The following diagrams illustrate the proposed reaction mechanisms and experimental workflows for the described synthetic protocols.

Lanthanum Chloride Catalyzed Synthesis Workflow

Caption: Workflow for Lanthanum Chloride Catalyzed Synthesis.

Proposed Mechanism for Lanthanum Chloride Catalyzed Synthesis

Caption: Proposed mechanism for LaCl₃ catalyzed benzimidazole synthesis.

Ultrasound-Assisted ZnFe₂O₄ Nanoparticle Catalyzed Synthesis Workflow

Caption: Workflow for Ultrasound-Assisted ZnFe₂O₄ Synthesis.

Proposed Mechanism for Fe(III)-Porphyrin Catalyzed Three-Component Synthesis

Caption: Proposed mechanism for Fe(III)-Porphyrin catalyzed synthesis.

References

• 1. One-pot, three-component, iron-catalyzed synthesis of benzimidazoles via domino C–N bond formation - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04450E [pubs.rsc.org]
• 2. Copper-Promoted One-Pot Approach: Synthesis of Benzimidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Facile and efficient one-pot synthesis of benzimidazoles using lanthanum chloride | Semantic Scholar [semanticscholar.org]
• 4. Facile and efficient one-pot synthesis of benzimidazoles using lanthanum chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Copper-Catalyzed, One-Pot, Three-Component Synthesis of Benzimidazoles by Condensation and C-N Bond Formation [organic-chemistry.org]
• 6. cjm.ichem.md [cjm.ichem.md]
• 7. cjm.ichem.md [cjm.ichem.md]
• 8. One-pot, three-component, iron-catalyzed synthesis of benzimidazoles via domino C–N bond formation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Microwave-Assisted Synthesis of Benzimidazole Compounds: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzimidazole and its derivatives are a critically important class of heterocyclic compounds in medicinal chemistry and drug development.[1][2] This structural motif is present in numerous FDA-approved drugs and is a key pharmacophore for a wide range of biological activities, including antimicrobial, antiviral, anticancer, and antihypertensive effects.[2][3] The therapeutic potential of benzimidazoles stems from their ability to interact with various biological targets.[3] Traditional methods for synthesizing benzimidazoles often require harsh reaction conditions, long reaction times, and the use of hazardous reagents.[3]

Microwave-assisted organic synthesis has emerged as a powerful technique to overcome these limitations.[1][4] This approach offers several advantages, including dramatically reduced reaction times (from hours to minutes), increased product yields, and often cleaner reactions with fewer byproducts.[4][5] Microwave heating is characterized by its rapid and uniform heating of the reaction mixture, which can lead to different reaction selectivities compared to conventional heating methods.[1] This application note provides detailed protocols for the efficient microwave-assisted synthesis of various benzimidazole derivatives and explores their potential applications in drug discovery.

Advantages of Microwave-Assisted Synthesis

The application of microwave irradiation in the synthesis of benzimidazole derivatives offers significant improvements over conventional heating methods:

• Accelerated Reaction Rates: Microwave energy directly interacts with polar molecules in the reaction mixture, leading to rapid and efficient heating, which dramatically shortens reaction times.[1]

• Higher Yields: The fast and uniform heating often results in higher product yields and purity.[4][5]

• Energy Efficiency: Microwave synthesis is more energy-efficient as it heats only the reaction vessel and its contents, unlike conventional methods that require heating a large oil bath or heating mantle.[1]

• Greener Chemistry: The use of smaller amounts of solvents or even solvent-free conditions in some protocols aligns with the principles of green chemistry.[6]

Data Presentation: Comparison of Synthesis Methods

The following tables summarize the quantitative data from various studies, highlighting the advantages of microwave-assisted synthesis over conventional methods for the preparation of benzimidazole derivatives.

Table 1: Synthesis of 2-Substituted Benzimidazoles via Condensation of o-Phenylenediamine and Carboxylic Acids

Entry	R-Group of Carboxylic Acid	Method	Catalyst	Solvent	Time	Yield (%)	Reference
1	-CH₃ (Acetic Acid)	Conventional	PPA	-	2 h	75	[7]
2	-CH₃ (Acetic Acid)	Microwave	PPA	-	5 min	85	[7]
3	-C₆H₅ (Benzoic Acid)	Conventional	PPA	-	4 h	80	[7]
4	-C₆H₅ (Benzoic Acid)	Microwave	PPA	-	8 min	92	[7]
5	-CH₂Cl (Chloroacetic Acid)	Conventional	HCl	Water	4 h	65	[5]
6	-CH₂Cl (Chloroacetic Acid)	Microwave	HCl	Water	3 min	90	[5]
7	-C₆H₄-NO₂ (p-Nitrobenzoic Acid)	Conventional	HCl	Ethanol	240 min	80	[5]
8	-C₆H₄-NO₂ (p-Nitrobenzoic Acid)	Microwave	HCl	Ethanol	4 min	95	[5]

PPA: Polyphosphoric Acid

Table 2: Solvent-Free Synthesis of 1,2-Disubstituted Benzimidazoles

Entry	Aldehyde	Method	Catalyst (mol%)	Temperature (°C)	Time (min)	Yield (%)	Reference
1	Benzaldehyde	Conventional	Er(OTf)₃ (1)	60	120	59.6	[2]
2	Benzaldehyde	Microwave	Er(OTf)₃ (1)	60	5	99.9	[2][8]
3	p-Methylbenzaldehyde	Conventional	Er(OTf)₃ (1)	60	120	-	[2]
4	p-Methylbenzaldehyde	Microwave	Er(OTf)₃ (1)	60	5	98	[2]
5	p-Methoxybenzaldehyde	Conventional	Er(OTf)₃ (1)	60	-	-	[2]
6	p-Methoxybenzaldehyde	Microwave	Er(OTf)₃ (1)	60	7	97	[2]
7	o-Hydroxybenzaldehyde	Conventional	Er(OTf)₃ (1)	60	-	-	[2]
8	o-Hydroxybenzaldehyde	Microwave	Er(OTf)₃ (1)	60	10	96	[2]

Experimental Protocols

The following are detailed methodologies for key microwave-assisted synthesis protocols for benzimidazole compounds.

Protocol 1: Microwave-Assisted Synthesis of 2-Substituted Benzimidazoles using Carboxylic Acids

This protocol describes the general procedure for the condensation of o-phenylenediamine with various carboxylic acids under acidic conditions using microwave irradiation.[5]

Materials:

• o-Phenylenediamine (1.0 mmol)

• Appropriate carboxylic acid (1.0 mmol)

• 4 M Hydrochloric acid (2 drops)

• Ethanol:Water (1:1) for recrystallization

• Microwave reactor

• 25 mL glass beaker

• Pestle and mortar

Procedure:

• In a pestle and mortar, grind together o-phenylenediamine (1.0 mmol) and the desired carboxylic acid (1.0 mmol).

• Transfer the ground mixture to a 25 mL glass beaker.

• Add two drops of 4 M hydrochloric acid to the mixture.

• Place the beaker inside the microwave reactor.

• Irradiate the reaction mixture at a power level of 50% (e.g., 450W for a 900W oven) for a duration of 1.5 to 4 minutes, depending on the specific carboxylic acid used. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After completion of the reaction, allow the mixture to cool to room temperature.

• Add a 10% aqueous sodium hydroxide solution to neutralize the reaction mixture.

• Collect the crude product by filtration and wash with cold water.

• Recrystallize the crude product from an ethanol:water (1:1) mixture to obtain the pure 2-substituted benzimidazole.

Protocol 2: Solvent-Free Microwave-Assisted Synthesis of 1,2-Disubstituted Benzimidazoles

This protocol outlines a highly efficient and environmentally friendly solvent-free method for the synthesis of 1,2-disubstituted benzimidazoles using a Lewis acid catalyst.[2][8]

Materials:

• N-substituted-o-phenylenediamine (e.g., N-phenyl-o-phenylenediamine) (1 mmol)

• Appropriate aldehyde (1 mmol)

• Erbium(III) triflate [Er(OTf)₃] (1 mol%)

• Microwave reactor

• 3 mL glass reaction vessel

• Ethyl acetate

• Water

Procedure:

• In a 3 mL glass reaction vessel, combine the N-substituted-o-phenylenediamine (1 mmol) and Er(OTf)₃ (1 mol%).

• Add the corresponding aldehyde (1 mmol) to the mixture.

• Place the vessel in the microwave reactor and irradiate for 5-10 minutes at a fixed temperature of 60°C. Monitor the reaction by TLC.

• Upon completion, allow the reaction mixture to cool.

• Add water to the crude product and extract the desired compound with ethyl acetate.

• Combine the organic layers and evaporate the solvent under reduced pressure to obtain the 1,2-disubstituted benzimidazole derivative.

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

The following diagram illustrates the general workflow for the microwave-assisted synthesis of benzimidazole compounds.

Caption: General workflow for microwave-assisted benzimidazole synthesis.

Application in Drug Discovery: Inhibition of VEGFR-2 Signaling Pathway

Many benzimidazole derivatives have been identified as potent inhibitors of various protein kinases, which are key targets in cancer therapy.[9][10] One such important target is the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a tyrosine kinase that plays a crucial role in angiogenesis (the formation of new blood vessels), a process essential for tumor growth and metastasis.[11] Benzimidazole-based compounds can act as ATP-competitive inhibitors, binding to the ATP-binding site of the VEGFR-2 kinase domain and preventing its activation.[4]

The following diagram illustrates the VEGFR-2 signaling pathway and the point of inhibition by benzimidazole derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 4. Benzimidazole derivatives as kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Benzimidazole derivatives as kinase inhibitors. | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. uu.diva-portal.org [uu.diva-portal.org]
• 8. New benzimidazole-oxadiazole derivatives as potent VEGFR-2 inhibitors: Synthesis, anticancer evaluation, and docking study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Benzimidazole-based protein kinase inhibitors: Current perspectives in targeted cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Benzimidazole-based hybrids as inhibitors of EGFR/VEGFR-2 and their combinations with other enzymes: design, synthesis, and activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05244G [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde, a key intermediate in pharmaceutical development.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde, particularly via the Vilsmeier-Haack formylation of 1-methyl-1H-benzimidazole.

Issue 1: Low or No Yield of the Desired Product

• Question: My reaction has resulted in a low yield or no formation of 1-Methyl-1H-benzimidazole-5-carboxaldehyde. What are the potential causes and how can I improve the outcome?

• Answer: Low or no yield can stem from several factors related to reagents, reaction conditions, and the nature of the starting materials.

  • Inactive Vilsmeier Reagent: The Vilsmeier reagent, typically formed in situ from phosphorus oxychloride (POCl₃) and a formamide like N,N-dimethylformamide (DMF), is moisture-sensitive. Ensure all glassware is thoroughly dried and reagents are anhydrous.

  • Insufficient Substrate Activation: 1-Methyl-1H-benzimidazole is an electron-rich heterocycle, but its reactivity can be influenced by various factors. The reaction temperature is a critical parameter; formylation reactions of this type may require heating.[1] A temperature range of 0°C to 80°C is often employed for Vilsmeier-Haack reactions, depending on the substrate's reactivity.[1]

  • Suboptimal Stoichiometry: The molar ratio of the Vilsmeier reagent to the benzimidazole substrate is crucial. An excess of the Vilsmeier reagent is often used to drive the reaction to completion.

  • Incorrect Work-up Procedure: The intermediate iminium salt formed during the reaction must be hydrolyzed to the aldehyde. This is typically achieved by adding the reaction mixture to ice-cold water or a basic solution. Inadequate hydrolysis will result in a low yield of the final product.

Issue 2: Formation of Multiple Products and Isomers

• Question: My analysis (e.g., TLC, NMR) of the crude product shows multiple spots/peaks, suggesting the formation of isomers or byproducts. How can I improve the regioselectivity for the 5-carboxaldehyde isomer?

• Answer: The formation of multiple isomers is a common challenge in the electrophilic substitution of substituted benzimidazoles.

  • Regioselectivity: The formylation of 1-methyl-1H-benzimidazole can potentially occur at the C4, C5, C6, and C7 positions. The directing effect of the N-methyl group and the electronic properties of the benzimidazole ring system influence the position of electrophilic attack. While the 5-position is often favored, mixtures of isomers can be obtained.

  • Reaction Temperature: Temperature can influence the regioselectivity of the reaction. Running the reaction at a lower temperature may favor the thermodynamically more stable product, though potentially at the cost of a slower reaction rate.

  • Solvent Effects: The choice of solvent can impact the reaction's outcome. While DMF is often used as both a reagent and a solvent, other solvents like chloroform or dichloromethane can be employed.[2]

  • Purification: Careful purification is essential to isolate the desired 5-isomer. Column chromatography using silica gel is a common method for separating benzimidazole derivatives.[3] A gradient elution system, for instance with a mixture of ethyl acetate and n-hexane, can be effective.[3]

Issue 3: Difficulty in Product Purification

• Question: I am struggling to purify the final product. What are the common impurities and what purification strategies are most effective?

• Answer: Purification can be challenging due to the polar nature of the product and the presence of closely related isomers.

  • Common Impurities:

    • Unreacted 1-methyl-1H-benzimidazole.

    • Isomeric carboxaldehydes (4-, 6-, and 7-isomers).

    • Residual DMF and hydrolysis byproducts of the Vilsmeier reagent.

  • Purification Strategies:

    • Column Chromatography: This is the most effective method for separating isomers. A typical stationary phase is silica gel, with a mobile phase consisting of a mixture of a polar solvent (e.g., ethyl acetate) and a non-polar solvent (e.g., hexane or dichloromethane).[3]

    • Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent or solvent mixture can be an effective purification method. Ethanol is often a good solvent for recrystallizing benzimidazole derivatives.

    • Aqueous Wash: Washing the organic extract with water or a dilute bicarbonate solution during the work-up can help remove residual DMF and acidic impurities.

Data on Reaction Conditions and Yield

Optimizing reaction parameters is key to maximizing the yield of 1-Methyl-1H-benzimidazole-5-carboxaldehyde. The following table summarizes general conditions for related benzimidazole syntheses that can serve as a starting point for optimization.

Starting Material(s)	Reagents & Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
o-phenylenediamine, anisaldehyde	NH₄Cl	Ethanol	80	2	Moderate to Good	[4]
Ethyl 4-(methylamino)-3-nitrobenzoate, 3-bromo-4-hydroxy-5-methoxybenzaldehyde	Na₂S₂O₄	DMSO	90	3	Not specified for aldehyde	[5]
1,3-dihydro-2H-1,3-benzimidazole-2-thione, 4-fluorobenzaldehyde	K₂CO₃	DMSO	Reflux	1	92
o-phenylenediamine, various aldehydes	Fe/MgO	Not specified	Room Temp	Not specified	High
2-aryl-5-cyano-1H-benzimidazoles, various aldehydes	Na₂S₂O₅	Ethanol/Water	Reflux	24	62-72	[6]

Experimental Protocols

Protocol 1: General Vilsmeier-Haack Formylation (Illustrative)

This protocol is a general illustration of the Vilsmeier-Haack reaction and should be adapted and optimized for the specific synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

• Reagent Preparation: In a flame-dried, three-necked flask equipped with a dropping funnel, magnetic stirrer, and a nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF, 3 equivalents).

• Vilsmeier Reagent Formation: Cool the flask to 0°C in an ice bath. Slowly add phosphorus oxychloride (POCl₃, 1.2 equivalents) dropwise to the DMF with vigorous stirring. Maintain the temperature below 5°C. After the addition is complete, stir the mixture at 0°C for an additional 30 minutes.

• Formylation Reaction: Dissolve 1-methyl-1H-benzimidazole (1 equivalent) in a minimal amount of anhydrous DMF or other suitable solvent (e.g., dichloromethane). Add this solution dropwise to the freshly prepared Vilsmeier reagent at 0°C.

• Reaction Progression: After the addition, allow the reaction mixture to warm to room temperature and then heat to a temperature between 60-80°C. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it slowly into a beaker containing crushed ice with vigorous stirring.

• Hydrolysis and Neutralization: Basify the aqueous mixture with a cold solution of sodium hydroxide or sodium bicarbonate to a pH of 8-9 to hydrolyze the intermediate iminium salt and precipitate the crude product.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.[3]

Protocol 2: Alternative Multi-step Synthesis from 4-Amino-3-nitrobenzoic Acid

This route provides an alternative to direct formylation.

• Esterification: Convert 4-amino-3-nitrobenzoic acid to its methyl ester using methanol and a catalytic amount of sulfuric acid.

• N-Methylation: Methylate the amino group to form methyl 4-(methylamino)-3-nitrobenzoate.

• Reduction of Nitro Group: Reduce the nitro group to an amino group using a reducing agent like zinc in the presence of ammonium chloride.

• Benzimidazole Ring Formation: Cyclize the resulting diamine with formic acid under microwave irradiation to form the 1-methyl-1H-benzimidazole ring.

• Reduction of Carboxylic Acid: Reduce the ester group to a primary alcohol using a reducing agent like lithium aluminum hydride (LAH).

• Oxidation to Aldehyde: Oxidize the primary alcohol to the desired 1-Methyl-1H-benzimidazole-5-carboxaldehyde using an oxidizing agent such as a Swern oxidation (oxalyl chloride, DMSO, triethylamine).

Visualizations

Caption: General reaction pathway for the Vilsmeier-Haack formylation.

Caption: Troubleshooting workflow for improving reaction yield.

Frequently Asked Questions (FAQs)

• Q1: What is the Vilsmeier-Haack reaction?

  • A1: The Vilsmeier-Haack reaction is a chemical process used to introduce a formyl group (-CHO) onto an electron-rich aromatic or heteroaromatic ring using a Vilsmeier reagent.[2][7] This reagent is typically prepared from a substituted amide, like DMF, and an acid chloride, such as phosphorus oxychloride.[2][7]

• Q2: Why is 1-Methyl-1H-benzimidazole-5-carboxaldehyde an important compound?

  • A2: It serves as a crucial building block in the synthesis of various pharmaceutical compounds. The benzimidazole scaffold is present in numerous drugs with a wide range of biological activities.

• Q3: Are there greener alternatives to the traditional Vilsmeier-Haack reagents?

  • A3: Research is ongoing into more environmentally friendly synthetic methods. Some approaches focus on using different catalysts or reaction media to reduce the use of hazardous reagents.

• Q4: How can I confirm the identity and purity of my final product?

  • A4: Standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy are used to confirm the structure of the synthesized compound.[3][8] Purity can be assessed by techniques like High-Performance Liquid Chromatography (HPLC) and melting point analysis.

• Q5: What safety precautions should be taken when performing a Vilsmeier-Haack reaction?

  • A5: Phosphorus oxychloride (POCl₃) is a corrosive and water-reactive substance. The reaction should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn. The reaction should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from entering the reaction vessel.

References

• 1. jk-sci.com [jk-sci.com]
• 2. ijpcbs.com [ijpcbs.com]
• 3. Synthesis, characterization and in vitro, in vivo, in silico biological evaluations of substituted benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 5. medcraveonline.com [medcraveonline.com]
• 6. Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 8. dergipark.org.tr [dergipark.org.tr]

Technical Support Center: Purification of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the most common impurities I can expect when synthesizing 1-Methyl-1H-benzimidazole-5-carboxaldehyde?

A1: The impurities largely depend on the synthetic route employed. However, common impurities include:

• Unreacted Starting Materials: Such as 4-(methylamino)-3-aminobenzaldehyde or its precursors.

• Over-oxidation Product: 1-Methyl-1H-benzimidazole-5-carboxylic acid is a frequent impurity if the aldehyde is formed via oxidation of the corresponding alcohol. This impurity is particularly troublesome as it can be difficult to separate by standard chromatography.

• Precursor Alcohol: If the synthesis involves oxidation, the starting material, (1-Methyl-1H-benzimidazol-5-yl)methanol, may be present.

• Isomeric Impurities: Depending on the regioselectivity of the initial benzimidazole ring formation, you might have the 6-carboxaldehyde isomer.

• Residual Solvents and Reagents: Solvents used in the reaction or purification (e.g., DMF, DMSO) and residual catalysts or reagents can be carried through.

• Colored Byproducts: Benzimidazole synthesis can sometimes produce colored impurities, leading to a yellow or brown appearance of the crude product.[1]

Q2: My purified product is a yellow or brownish solid. How can I decolorize it?

A2: Discoloration is a common issue with benzimidazole derivatives.[1] Here are a few approaches:

• Activated Carbon Treatment: During recrystallization, after dissolving your crude product in the hot solvent, you can add a small amount of activated carbon (charcoal). Briefly heat the mixture and then perform a hot filtration to remove the carbon, which will have adsorbed many of the colored impurities.[1]

• Recrystallization: A carefully chosen recrystallization solvent can often leave colored impurities in the mother liquor, yielding a whiter product.

• Potassium Permanganate Treatment: For stubborn discoloration in related benzimidazoles, a treatment with a dilute potassium permanganate solution followed by clarification with sodium bisulfite during the workup has been effective.[1] However, this should be used with caution as it can potentially oxidize your aldehyde.

Q3: I am struggling to separate the aldehyde from its corresponding carboxylic acid impurity. What purification strategy is most effective?

A3: The polarity difference between the aldehyde and the carboxylic acid can be exploited for separation.

• Acid-Base Extraction: Dissolve the crude mixture in an organic solvent like ethyl acetate. Wash the organic layer with a mild aqueous base solution (e.g., saturated sodium bicarbonate). The acidic carboxylic acid will be deprotonated to its carboxylate salt and move into the aqueous layer. The desired aldehyde will remain in the organic layer. Subsequently, you can dry, filter, and concentrate the organic phase.

• Bisulfite Adduct Formation: This is a highly specific method for purifying aldehydes.[2][3] The aldehyde reacts with sodium bisulfite to form a water-soluble adduct. The non-aldehydic impurities (like the carboxylic acid) can then be washed away with an organic solvent. The aldehyde is then regenerated by adding a base to the aqueous layer and extracting it back into an organic solvent. See the detailed protocol below.

Q4: My yield is very low after column chromatography. What could be the reason?

A4: Low recovery from column chromatography can be due to several factors:

• Irreversible Adsorption: Aldehydes can sometimes be sensitive and may streak or irreversibly adsorb to the silica gel, especially if the silica is slightly acidic. You can mitigate this by pre-treating your silica gel with a small amount of triethylamine in the eluent or by using neutral alumina as the stationary phase.

• Inappropriate Solvent System: If the eluent is too polar, your compound may elute too quickly with impurities. If it's not polar enough, the compound may not elute at all or result in very broad peaks, leading to poor recovery in the collected fractions. Fine-tuning the mobile phase composition is critical. Common solvent systems for benzimidazoles include mixtures of ethyl acetate and hexane or chloroform and an alcohol like isopropanol.[4][5]

• Compound Instability: Although 1-Methyl-1H-benzimidazole-5-carboxaldehyde is generally stable, prolonged exposure to silica gel could potentially lead to degradation.

Purification Protocols

Experimental Protocol 1: Purification via Bisulfite Adduct Formation

This protocol is highly effective for separating the target aldehyde from non-aldehydic impurities such as the corresponding carboxylic acid or precursor alcohol.[2][3]

Materials:

• Crude 1-Methyl-1H-benzimidazole-5-carboxaldehyde

• Saturated aqueous sodium bisulfite solution (freshly prepared)

• Ethyl acetate or Dichloromethane

• Saturated aqueous sodium bicarbonate solution

• 1 M Sodium hydroxide (NaOH) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Separatory funnel, beakers, Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Dissolution: Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate).

• Adduct Formation: Transfer the solution to a separatory funnel and add an equal volume of freshly prepared saturated sodium bisulfite solution. Shake the funnel vigorously for 5-10 minutes.

• Separation of Impurities: Allow the layers to separate. The aldehyde-bisulfite adduct will be in the aqueous phase. Drain the aqueous layer into a clean flask. The organic layer, containing non-aldehydic impurities, can be discarded or processed separately.

• Wash: Wash the aqueous layer with a fresh portion of ethyl acetate to remove any remaining organic-soluble impurities.

• Regeneration of Aldehyde: Place the aqueous layer containing the adduct back into the separatory funnel. Slowly add 1 M NaOH solution dropwise while stirring until the solution is basic (pH > 10). This will hydrolyze the bisulfite adduct, regenerating the aldehyde.

• Extraction: Extract the regenerated aldehyde from the aqueous layer with three portions of ethyl acetate.

• Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate.

• Concentration: Filter off the drying agent and concentrate the solution under reduced pressure using a rotary evaporator to yield the purified product.

Experimental Protocol 2: Purification by Column Chromatography

Materials:

• Crude 1-Methyl-1H-benzimidazole-5-carboxaldehyde

• Silica gel (230-400 mesh)

• Solvents: n-Hexane, Ethyl acetate (EtOAc)

• Thin Layer Chromatography (TLC) plates, developing chamber, and UV lamp

• Glass column, flasks for fraction collection

Procedure:

• TLC Analysis: Determine an appropriate solvent system using TLC. Start with a mobile phase of 30% EtOAc in Hexane and adjust the polarity as needed to achieve a retention factor (Rf) of approximately 0.3 for the desired product.

• Column Packing: Prepare a slurry of silica gel in n-hexane and pack the column.

• Loading the Sample: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase. Alternatively, dry-load the sample by adsorbing it onto a small amount of silica gel.

• Elution: Elute the column with the chosen solvent system.

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Combining and Concentrating: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified aldehyde.

Experimental Protocol 3: Purification by Recrystallization

Materials:

• Crude 1-Methyl-1H-benzimidazole-5-carboxaldehyde

• Recrystallization solvent (e.g., Methanol, Ethanol/Water, or Ethyl Acetate/Hexane)

• Erlenmeyer flask, hot plate, ice bath

• Buchner funnel and filter paper

Procedure:

• Solvent Selection: In a small test tube, test the solubility of the crude product in various solvents at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not when cold. A solvent system like methanol or an ethyl acetate/hexane mixture is a good starting point.[6]

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the hot recrystallization solvent until the solid just dissolves.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing and Drying: Wash the crystals with a small amount of cold solvent and dry them under vacuum.

Data Summary

The following table provides illustrative data for the purification of 1-Methyl-1H-benzimidazole-5-carboxaldehyde using different methods. Note that actual yields and purity levels may vary depending on the quality of the crude material and the precise experimental conditions.

Purification Method	Starting Purity (Typical)	Final Purity (Typical)	Recovery Yield (Typical)	Key Advantages	Key Disadvantages
Bisulfite Adduct Formation	70-85%	>98%	75-90%	Highly selective for aldehydes; removes acidic and neutral impurities.[3]	Involves multiple extraction steps; not suitable for unstable aldehydes.
Column Chromatography	70-85%	>99%	60-85%	Can provide very high purity; good for separating closely related compounds.	Can be time-consuming and use large volumes of solvent; potential for sample loss on the column.
Recrystallization	80-90%	>97%	70-95%	Simple, scalable, and cost-effective.[6]	Dependent on finding a suitable solvent; may not remove all impurities effectively.

Visualized Workflows

Caption: General workflow for the purification of 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Caption: Troubleshooting logic for common purity issues.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. chem.rochester.edu [chem.rochester.edu]
• 4. Synthesis, characterization and in vitro, in vivo, in silico biological evaluations of substituted benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. benchchem.com [benchchem.com]

Benzimidazole Synthesis: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in benzimidazole synthesis. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the classical methods for synthesizing benzimidazoles?

A1: The two most fundamental methods for benzimidazole synthesis are the Phillips-Ladenburg and Weidenhagen reactions.[1][2][3] The Phillips-Ladenburg method involves the condensation of an o-phenylenediamine with a carboxylic acid or its derivatives, often in the presence of a mineral acid.[1][2][4] The Weidenhagen reaction utilizes the condensation of an o-phenylenediamine with an aldehyde or ketone.[1][2] Modern approaches often adapt these methods by using various catalysts to enhance yields and reaction conditions.[1][2]

Q2: My reaction is complete, but the final product is a dark, oily substance that is difficult to purify. What should I do?

A2: The dark coloration is often due to oxidation products of the o-phenylenediamine starting material.[5] To address this, you can try treating a solution of your crude product with activated carbon, which can help remove colored impurities.[5] If the product is an oil, purification by column chromatography is a common and effective method. You may need to test several solvent systems to achieve good separation.[5]

Q3: What are the advantages of using microwave irradiation in benzimidazole synthesis?

A3: Microwave-assisted synthesis offers several key advantages over conventional heating methods. These include significantly reduced reaction times (often from hours to minutes), higher product yields, and cleaner reactions with fewer byproducts.[3] The rapid and uniform heating provided by microwaves can also prevent the decomposition of sensitive reagents and may allow for solvent-free reaction conditions, contributing to a greener chemical process.[3][6]

Troubleshooting Guide

Issue 1: Low Reaction Yield

Q: I am consistently obtaining a low yield of my desired benzimidazole product. What are the potential causes and how can I improve it?

A: Low yields are a frequent challenge in benzimidazole synthesis. Several factors could be contributing to this issue. Here’s a step-by-step guide to troubleshoot the problem:

• Purity of Starting Materials: Impurities in the o-phenylenediamine or the aldehyde/carboxylic acid can interfere with the reaction.[5] Consider purifying your starting materials before use. Using o-phenylenediamine dihydrochloride can sometimes help in reducing colored impurities.[1]

• Reaction Conditions:

  • Catalyst: The choice and activity of the catalyst are crucial. If you are using a catalyst, ensure it is active and from a reliable source. You might need to screen different types of catalysts, such as acidic catalysts (e.g., p-TsOH), metal-based catalysts, or heterogeneous catalysts.[1][5] Optimizing the catalyst loading is also important, as too much catalyst can lead to side reactions.[5]

  • Solvent: The solvent can significantly impact the reaction rate and yield.[1][5] It is advisable to perform a solvent screen to identify the optimal one for your specific substrates. Polar solvents like methanol and ethanol have been reported to give high yields in certain systems.[1]

  • Temperature and Time: The reaction may not be reaching completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.[5] Depending on the method, the required temperature can range from room temperature to over 180°C.[3][7]

  • Atmosphere: o-Phenylenediamine is susceptible to oxidation.[5] Running the reaction under an inert atmosphere, such as nitrogen or argon, can help prevent this and improve the yield.[5]

Issue 2: Formation of Multiple Products/Side Products

Q: My reaction is producing a mixture of the desired 2-substituted benzimidazole and a 1,2-disubstituted side product. How can I improve the selectivity?

A: The formation of 1,2-disubstituted benzimidazoles is a common side reaction, particularly when using aldehydes.[5] This occurs when two molecules of the aldehyde react with one molecule of o-phenylenediamine.[5] Here are some strategies to enhance the selectivity for the 2-substituted product:

• Control Stoichiometry: To favor the formation of the 2-substituted benzimidazole, use a 1:1 molar ratio or a slight excess of o-phenylenediamine relative to the aldehyde.[5]

• Solvent Choice: The polarity of the solvent can influence the product distribution. Non-polar solvents like toluene may favor the formation of the 2-substituted product, whereas water-ethanol mixtures can sometimes lead to the 1,2-disubstituted product.[5]

• Catalyst Selection: Certain catalysts can promote the selective formation of the desired product. For example, Erbium(III) triflate (Er(OTf)₃) has been shown to selectively yield 1,2-disubstituted products with electron-rich aldehydes, implying that other catalysts might favor the 2-substituted product.[1] Supported gold nanoparticles have also been used to achieve high selectivity for 2-aryl substituted benzimidazoles.[8]

• Reaction Temperature: Lowering the reaction temperature can sometimes improve selectivity.[9]

Issue 3: Difficulty in Product Purification

Q: I am struggling to purify my final benzimidazole product. What purification strategies can I employ?

A: Purification can be challenging due to the presence of colored impurities or side products with similar polarity to the desired compound.[5] Here are some effective purification techniques:

• Activated Carbon Treatment: To remove colored impurities resulting from the oxidation of starting materials, you can treat a solution of the crude product with activated carbon before filtration and recrystallization.[5]

• Acid-Base Extraction: Benzimidazoles possess a basic nitrogen atom, which can be exploited for purification. Dissolve the crude product in an organic solvent and extract it with an acidic aqueous solution. The benzimidazole will move to the aqueous layer. Then, neutralize the aqueous layer to precipitate the purified benzimidazole, which can be collected by filtration.[5]

• Column Chromatography: This is a standard method for separating compounds with similar polarities. You may need to screen various solvent systems to find one that provides adequate separation of your product from impurities.[5]

• Recrystallization: If a solid product is obtained, recrystallization from a suitable solvent can be a highly effective method for purification.

Data Presentation

Table 1: Optimization of Reaction Conditions for 1,2-Disubstituted Benzimidazole Synthesis

Entry	Solvent	Temperature (°C)	Time (min)	Yield (%)
1	Ethyl lactate	rt	120	0
2	Ethyl lactate	60	120	3.9
3	Ethyl lactate	100	120	15.3
4	Water	rt	120	Low Conversion
5	Water	60	120	Low Conversion
6	Water + Er(OTf)₃ (0.5% mol)	60	120	59.6
7	Water + Er(OTf)₃ (0.5% mol)	100	120	89.7
8	Water + Er(OTf)₃ (1% mol) + MW	60	5	99.9

Data adapted from a study on the synthesis of 1,2-disubstituted benzimidazoles, demonstrating the effect of solvent, temperature, catalyst, and microwave (MW) irradiation on product yield.[10]

Table 2: Effect of Gold Nanoparticle Catalyst Support on Benzimidazole Synthesis

Entry	Catalyst	Nanoparticle Size (nm)	Time (h)	Yield of 2-substituted (%)
1	Au/TiO₂	2-5	2	99
2	Au/Al₂O₃	2-5	18	99
3	Au/ZnO	2-5	24	85
4	Au/TiO₂ (larger size)	7.1	2	54
5	Au/TiO₂ (larger size)	9.4	2	44

This table summarizes the influence of the support material and nanoparticle size of gold catalysts on the yield of 2-(p-tolyl)-1H-benzo[d]imidazole.[8]

Experimental Protocols

Protocol 1: Phillips-Ladenburg Synthesis of 2-Substituted Benzimidazoles

This method involves the condensation of an o-phenylenediamine with a carboxylic acid.

Materials:

• o-phenylenediamine

• Carboxylic acid (e.g., acetic acid for 2-methylbenzimidazole)

• 4 M Hydrochloric acid

Procedure:

• In a round-bottom flask, combine o-phenylenediamine (1 equivalent) and the chosen carboxylic acid (1.1 equivalents).

• Add 4 M hydrochloric acid to the mixture.

• Heat the reaction mixture to reflux for the time determined by TLC monitoring.

• After completion, cool the reaction mixture to room temperature.

• Carefully neutralize the mixture with a base (e.g., 10% sodium hydroxide solution) until the product precipitates.

• Collect the crude product by filtration, wash with cold water, and dry.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Weidenhagen Synthesis of 2-Substituted Benzimidazoles

This protocol describes the condensation of an o-phenylenediamine with an aldehyde.

Materials:

• o-phenylenediamine

• Aldehyde (e.g., benzaldehyde for 2-phenylbenzimidazole)

• Catalyst (e.g., ammonium chloride)[1]

• Solvent (e.g., chloroform)[1]

Procedure:

• To a stirred solution of o-phenylenediamine (1 mmol) in chloroform (5 ml), add ammonium chloride (4 mmol).[1]

• Add the aldehyde (1 mmol) to the mixture.[1]

• Continue stirring the reaction mixture at room temperature for four hours.[1]

• Monitor the reaction progress using Thin Layer Chromatography (TLC).[1]

• Upon completion, quench the reaction with water and extract the product using an appropriate organic solvent (e.g., ethyl acetate).[1]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

• Purify the crude product by column chromatography or recrystallization.[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. Phillips‐Ladenburg Benzimidazole Synthesis | CoLab [colab.ws]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. mdpi.com [mdpi.com]
• 9. BJOC - Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity [beilstein-journals.org]
• 10. The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Phillips Condensation Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the Phillips condensation reaction, a key method for synthesizing benzimidazoles.

Frequently Asked Questions (FAQs)

Q1: What is the Phillips condensation reaction?

The Phillips condensation is a classic organic reaction that involves the condensation of an o-phenylenediamine with a carboxylic acid in the presence of a dilute mineral acid to form a benzimidazole.[1] This method is advantageous for synthesizing benzimidazoles that are not accessible by simply heating the reactants together.[1][2]

Q2: What is the general mechanism of the Phillips condensation?

The reaction proceeds in two main steps:

• Acylation: Initially, one of the amino groups of the o-phenylenediamine is acylated by the carboxylic acid, forming an N-acylated intermediate.

• Cyclization: The second amino group then undergoes an intramolecular nucleophilic attack on the carbonyl carbon of the acyl group, leading to ring closure and the formation of the benzimidazole ring after dehydration.[1]

Q3: Which parameters are most critical for optimizing the Phillips condensation?

The success of a Phillips condensation reaction is highly dependent on the careful optimization of several key parameters:

• Catalyst: The choice and concentration of the acid catalyst are crucial.

• Solvent: The reaction solvent can significantly influence reaction rates and yields.

• Temperature: Reaction temperature affects the rate of reaction and can influence the formation of side products.

• Reaction Time: Sufficient time is needed for the reaction to go to completion, but prolonged reaction times can lead to decomposition.

Troubleshooting Guide

This guide addresses common issues encountered during the Phillips condensation reaction.

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Inappropriate Acid Catalyst: The traditional use of strong mineral acids like HCl can sometimes be suboptimal.	a. Consider using alternative catalysts such as ammonium chloride (NH4Cl) in ethanol, which has been shown to give good to excellent yields (72-90%) at 80-90°C.[3] b. For certain substrates, metal catalysts like nickel acetate in a suitable solvent can be effective. c. Explore "green" and solvent-free conditions, for example, using a reusable catalyst like Nano-ZnO at 70°C.[3]
2. Poor Reactivity of Aromatic Carboxylic Acids: Aromatic carboxylic acids are generally less reactive than aliphatic acids in the Phillips condensation, often resulting in lower yields.[1]	a. Increase the reaction temperature. For the synthesis of 2-phenylbenzimidazole, heating the reactants in a sealed tube at 180°C is a common procedure.[1] b. Employ microwave irradiation, which can significantly reduce reaction times and improve yields.
3. Sub-optimal Solvent Choice: The polarity of the solvent can significantly impact the reaction.	a. Polar protic solvents like methanol and ethanol have been reported to provide excellent yields (90-95%).[4] b. Polar aprotic solvents such as DMF, DMSO, and acetonitrile can also be effective, yielding good results (82-88%).[4] c. Conduct small-scale solvent screening experiments to identify the optimal solvent for your specific substrates.
4. Insufficient Reaction Temperature or Time: The reaction may not have reached completion.	a. Monitor the reaction progress using Thin Layer Chromatography (TLC). b. Gradually increase the reaction temperature and/or extend the reaction time, while monitoring for potential product decomposition.
Formation of Side Products	1. Regioisomer Formation: Use of an asymmetrically substituted o-phenylenediamine can lead to the formation of a mixture of 5- and 6-substituted benzimidazoles.	The initial acylation is directed by the electronic properties of the substituent on the diamine. An electron-withdrawing group (e.g., -NO2) deactivates the adjacent amino group, favoring acylation at the more distant amino group. Conversely, an electron-donating group activates the adjacent amino group. Understanding this can help in predicting the major regioisomer. Chromatographic separation is often required to isolate the desired isomer.
2. Decomposition of Starting Materials or Product: High reaction temperatures or prolonged reaction times can lead to degradation.	a. Use the minimum effective temperature and reaction time, as determined by TLC monitoring. b. Consider using milder reaction conditions, such as a different catalytic system that operates at a lower temperature.
Difficult Product Isolation/Purification	1. Incomplete Reaction: The presence of unreacted starting materials complicates purification.	Ensure the reaction has gone to completion by TLC. If not, optimize the reaction conditions as described above.
2. Product Precipitation Issues: The product may not precipitate cleanly upon neutralization.	a. After neutralization, cool the reaction mixture in an ice bath to maximize precipitation. b. If the product remains in solution, perform an extraction with a suitable organic solvent. c. Recrystallization from a suitable solvent system (e.g., aqueous ethanol) is a common and effective method for purifying benzimidazoles.
3. Removal of Excess Carboxylic Acid: Unreacted carboxylic acid can co-precipitate with the product.	Wash the crude product with a dilute solution of sodium bicarbonate to remove acidic impurities.

Data Presentation: Comparison of Reaction Conditions

The following tables summarize quantitative data from the literature to aid in the selection of optimal reaction conditions.

Table 1: Effect of Solvent on the Yield of 2-Substituted Benzimidazole

Entry	Solvent	Solvent Type	Yield (%)
1	Methanol	Polar Protic	95
2	Ethanol	Polar Protic	90
3	Isopropanol	Polar Protic	90
4	Water	Polar Protic	78
5	Acetonitrile	Polar Aprotic	86
6	DMSO	Polar Aprotic	82
7	DMF	Polar Aprotic	88
8	Dichloromethane	Polar Aprotic	85
9	Toluene	Non-polar	77
10	Hexane	Non-polar	72
Data adapted from a study on the synthesis of 2-substituted benzimidazoles.[4]

Table 2: Yields of Benzimidazole Derivatives with Various Carboxylic Acids using NH4Cl as a Catalyst

Carboxylic Acid (R-COOH)	R-Group	Yield (%)
Benzoic Acid	Phenyl	75.08
4-Chlorobenzoic Acid	4-Chlorophenyl	78.88
2-Hydroxybenzoic Acid	2-Hydroxyphenyl	79.18
2-Chlorobenzoic Acid	2-Chlorophenyl	90.08
4-Hydroxybenzoic Acid	4-Hydroxyphenyl	78.88
Reaction conditions: o-phenylenediamine, carboxylic acid, NH4Cl, EtOH, 80-90°C. Data adapted from a study on benzimidazole synthesis.[3]

Experimental Protocols

Protocol 1: Synthesis of 2-Phenylbenzimidazole

This protocol is adapted from a literature procedure for the synthesis of 2-phenylbenzimidazole.[2]

Materials:

• o-Phenylenediamine

• Benzoic acid

• 20% Hydrochloric acid

• Aqueous ethanol for recrystallization

Procedure:

• In a sealed tube, combine 0.01 mol of o-phenylenediamine, 0.01 mol of benzoic acid, and 10 mL of 20% hydrochloric acid.

• Heat the sealed tube to 145-150°C for 4 hours.

• After cooling, carefully open the tube and neutralize the reaction mixture.

• Collect the crude product by filtration.

• Recrystallize the crude product from aqueous ethanol to obtain colorless crystals of 2-phenylbenzimidazole.

Protocol 2: Workup and Purification of Benzimidazoles

A general procedure for the isolation and purification of benzimidazoles from the Phillips condensation.

Procedure:

• After the reaction is complete (as monitored by TLC), cool the reaction mixture to room temperature.

• Slowly neutralize the mixture with a suitable base (e.g., 10% NaOH solution) until it is alkaline.

• The crude benzimidazole will often precipitate. Cool the mixture in an ice bath to maximize precipitation.

• Collect the solid by vacuum filtration and wash it with cold water.

• To remove any unreacted carboxylic acid, the crude product can be washed with a dilute solution of sodium bicarbonate.

• Further purify the product by recrystallization from an appropriate solvent (e.g., ethanol, methanol, or an ethanol/water mixture).

Visualizations

Caption: Experimental workflow for optimizing the Phillips condensation.

Caption: Formation of regioisomers as side products.

References

• 1. adichemistry.com [adichemistry.com]
• 2. japsonline.com [japsonline.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Oxidation of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the oxidation of 1-Methyl-1H-benzimidazole-5-carboxaldehyde to its corresponding carboxylic acid, 1-Methyl-1H-benzimidazole-5-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What are the common challenges in oxidizing 1-Methyl-1H-benzimidazole-5-carboxaldehyde?

The primary challenge is preventing over-oxidation. The benzimidazole ring system can be sensitive to harsh oxidizing conditions, potentially leading to ring cleavage or other side reactions. The aldehyde group itself is readily oxidized, and controlling the reaction to stop at the carboxylic acid stage without further degradation is crucial.

Q2: Which oxidizing agents are recommended for this conversion?

A range of oxidizing agents can be used, from strong to mild.

• Strong Oxidants: Potassium permanganate (KMnO₄) can be effective but carries a higher risk of over-oxidation and side reactions with the benzimidazole ring if not carefully controlled.

• Mild Oxidants: The Pinnick oxidation, using sodium chlorite (NaClO₂), is a highly recommended method due to its selectivity for aldehydes in the presence of other sensitive functional groups. Other mild options include using silver oxide (Ag₂O) or TEMPO-catalyzed oxidation systems.

Q3: How can I monitor the progress of the reaction?

Reaction progress can be monitored by:

• Thin-Layer Chromatography (TLC): To observe the disappearance of the starting aldehyde and the appearance of the product.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis of the reaction mixture, allowing for the determination of the conversion rate and the detection of any byproducts.

• ¹H NMR Spectroscopy: To monitor the disappearance of the aldehyde proton signal (around 9.5-10 ppm) and the appearance of the carboxylic acid proton signal.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the oxidation of 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Issue	Potential Cause	Recommended Solution
Low or no conversion of the starting aldehyde.	1. Inactive oxidizing agent: The oxidizing agent may have degraded over time. 2. Insufficient amount of oxidant: The stoichiometry of the oxidant may be too low. 3. Low reaction temperature: The reaction may require more thermal energy to proceed at a reasonable rate.	1. Use a fresh batch of the oxidizing agent. 2. Increase the molar equivalents of the oxidant incrementally (e.g., from 1.1 to 1.5 equivalents). 3. Gradually increase the reaction temperature while monitoring for side product formation.
Formation of multiple unidentified byproducts (over-oxidation).	1. Oxidizing agent is too strong: Reagents like KMnO₄ can lead to cleavage of the benzimidazole ring under harsh conditions. 2. Prolonged reaction time: Leaving the reaction for too long can lead to further oxidation of the desired product. 3. High reaction temperature: Can promote undesired side reactions.	1. Switch to a milder oxidizing agent like sodium chlorite (Pinnick oxidation). 2. Monitor the reaction closely by TLC or HPLC and quench the reaction as soon as the starting material is consumed. 3. Perform the reaction at a lower temperature, even if it requires a longer reaction time.
In the Pinnick oxidation, the reaction stalls or gives low yields.	1. Formation of hypochlorous acid (HOCl): This byproduct can react with the sodium chlorite, reducing its effectiveness. 2. Incorrect pH: The reaction is sensitive to pH.	1. Add a scavenger, such as 2-methyl-2-butene, to react with and remove the HOCl as it is formed. 2. Use a phosphate buffer (e.g., NaH₂PO₄) to maintain a mildly acidic pH.
Difficulty in isolating the product.	1. Product is soluble in the reaction solvent. 2. Formation of salts: If the reaction is performed under basic conditions, the carboxylate salt will be formed, which is often water-soluble.	1. After the reaction, adjust the pH to precipitate the carboxylic acid. The product is generally less soluble in acidic aqueous solutions. 2. Acidify the reaction mixture with an acid like HCl to protonate the carboxylate and facilitate extraction into an organic solvent or precipitation.

Experimental Protocols

Protocol 1: Pinnick Oxidation (Mild and Selective)

This protocol is recommended for its high selectivity and tolerance of the benzimidazole ring.

Materials:

• 1-Methyl-1H-benzimidazole-5-carboxaldehyde

• Sodium chlorite (NaClO₂)

• Monosodium phosphate (NaH₂PO₄)

• 2-Methyl-2-butene

• tert-Butanol

• Water

• Ethyl acetate

• Saturated sodium sulfite (Na₂SO₃) solution

• Brine

Procedure:

• Dissolve 1-Methyl-1H-benzimidazole-5-carboxaldehyde (1.0 eq) in a mixture of tert-butanol and water (1:1).

• Add 2-methyl-2-butene (4.0 eq) and NaH₂PO₄ (1.2 eq).

• In a separate flask, dissolve NaClO₂ (1.5 eq) in water.

• Slowly add the NaClO₂ solution to the reaction mixture at room temperature.

• Stir the reaction at room temperature and monitor its progress by TLC or HPLC.

• Upon completion, quench the reaction by adding a saturated solution of Na₂SO₃.

• Extract the aqueous layer with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography.

Parameter	Value
Temperature	Room Temperature
Reaction Time	2-12 hours (monitor)
Typical Yield	>90%

Protocol 2: Potassium Permanganate Oxidation (Strong)

Caution: This method requires careful control to avoid over-oxidation.

Materials:

• 1-Methyl-1H-benzimidazole-5-carboxaldehyde

• Potassium permanganate (KMnO₄)

• Acetone or a mixture of t-butanol and water

• Sodium bisulfite (NaHSO₃)

• Hydrochloric acid (HCl)

Procedure:

• Dissolve 1-Methyl-1H-benzimidazole-5-carboxaldehyde (1.0 eq) in the chosen solvent.

• Cool the solution in an ice bath.

• Slowly add a solution of KMnO₄ (1.1 eq) in water dropwise, maintaining the temperature below 5 °C.

• Stir the reaction at 0-5 °C and monitor by TLC.

• Once the starting material is consumed, quench the reaction by adding a saturated solution of NaHSO₃ until the purple color disappears and the manganese dioxide precipitate dissolves.

• Acidify the solution with HCl to precipitate the carboxylic acid.

• Filter the precipitate, wash with cold water, and dry under vacuum.

Parameter	Value
Temperature	0-5 °C
Reaction Time	1-4 hours (monitor)
Typical Yield	60-80%

Analytical Methods

High-Performance Liquid Chromatography (HPLC)

A general reverse-phase HPLC method for monitoring the reaction:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	10-90% B over 15 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm and 280 nm
Injection Volume	10 µL

¹H NMR Spectroscopy

• Starting Material (Aldehyde): The aldehyde proton will appear as a singlet at approximately δ 9.8-10.0 ppm.

• Product (Carboxylic Acid): The carboxylic acid proton will appear as a broad singlet downfield, typically above δ 12.0 ppm. The disappearance of the aldehyde peak and the appearance of the carboxylic acid peak can be used to monitor the reaction's progress.

Visualizations

Caption: Reaction pathway for the oxidation of 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Caption: A troubleshooting workflow for the oxidation reaction.

Technical Support Center: Column Chromatography Purification of Benzimidazole Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the column chromatography purification of benzimidazole derivatives.

Troubleshooting Guide

This section addresses common problems encountered during the purification process in a question-and-answer format.

Question 1: Why is my benzimidazole derivative showing significant peak tailing on a silica gel column?

Answer:

Peak tailing is a common issue when purifying basic compounds like benzimidazoles on standard silica gel.[1][2][3] This phenomenon primarily occurs due to strong interactions between the basic nitrogen atoms in the benzimidazole ring and acidic silanol groups (Si-OH) on the surface of the silica gel.[1][2][3] These secondary interactions lead to a non-uniform elution front, resulting in a "tailing" peak shape.

Troubleshooting Steps:

• Mobile Phase Modification:

  • Addition of a Basic Modifier: Incorporating a small amount (0.1-1% v/v) of a competing base, such as triethylamine (TEA) or diethylamine, into your mobile phase can neutralize the acidic silanol groups, thereby minimizing their interaction with your basic benzimidazole derivative.[2][4]

  • Addition of an Acidic Modifier: Alternatively, adding a small percentage (0.1%) of an acid like formic acid or acetic acid can protonate the basic sites on your benzimidazole derivative. This can sometimes lead to improved peak shape, but care must be taken as it can also affect retention times.[1][4]

• Stationary Phase Selection:

  • Use Deactivated Silica: Employing end-capped or base-deactivated silica gel columns can significantly reduce the number of accessible acidic silanol groups, leading to more symmetrical peaks.[1]

  • Alternative Stationary Phases: If your compound is particularly sensitive or the tailing is severe, consider using alternative stationary phases like alumina or florisil, provided the separation is straightforward.[5]

• Lower Sample Concentration: Overloading the column can exacerbate peak tailing.[6] Try reducing the amount of crude material loaded onto the column.

Question 2: My benzimidazole derivative is not eluting from the column, or the recovery is very low. What could be the problem?

Answer:

This issue can stem from several factors, including incorrect mobile phase polarity, compound decomposition on the stationary phase, or poor solubility.

Troubleshooting Steps:

• Increase Mobile Phase Polarity: Your mobile phase may not be polar enough to elute your compound. Gradually increase the proportion of the more polar solvent in your eluent system. For instance, if you are using an ethyl acetate/hexane system, incrementally increase the percentage of ethyl acetate.[5] If your compound is very polar, you might need to switch to a more aggressive solvent system, such as dichloromethane with a methanol/ammonia mixture.[5]

• Check for Compound Stability on Silica: Benzimidazole derivatives can sometimes decompose on acidic silica gel.[7] To test for this, you can perform a 2D TLC. Spot your compound on a TLC plate, run it in a suitable solvent system, then turn the plate 90 degrees and run it again in the same solvent system. If a new spot appears or there is significant streaking from the original spot, your compound is likely unstable on silica. In this case, consider using a deactivated silica gel, alumina, or another purification technique.[5]

• Ensure Proper Sample Loading and Solubility: If you dry-loaded your sample, ensure it was fully adsorbed onto the silica. If you wet-loaded, make sure your compound is soluble in the initial mobile phase. Poor solubility can cause the compound to precipitate at the top of the column.[8]

Question 3: I am seeing co-elution of my desired benzimidazole derivative with impurities. How can I improve the separation?

Answer:

Co-elution occurs when the polarity of your target compound and impurities are too similar for the chosen chromatographic conditions.

Troubleshooting Steps:

• Optimize the Mobile Phase:

  • Fine-tune Solvent Ratio: Make small, incremental changes to the solvent ratio of your mobile phase. Even a slight adjustment can sometimes achieve the desired separation.

  • Try Different Solvent Systems: If adjusting the ratio doesn't work, switch to a different solvent system with different selectivity. For example, if you are using ethyl acetate/hexane, you could try dichloromethane/methanol.

  • Gradient Elution: Employing a gradient elution, where the polarity of the mobile phase is gradually increased during the separation, can be very effective for resolving compounds with different polarities.[9]

• Change the Stationary Phase: The interaction between your compounds and the stationary phase is key to separation. Switching from silica gel to alumina, for example, can alter the elution order and may resolve the co-eluting peaks.[10]

• Column Dimensions and Packing: Using a longer and narrower column can increase the resolution. Ensure your column is packed uniformly, as channels or cracks in the stationary phase can lead to poor separation.

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the column chromatography of benzimidazole derivatives?

A common starting point for many benzimidazole derivatives is a mixture of a non-polar solvent like hexane or petroleum ether and a moderately polar solvent like ethyl acetate.[11][12] A typical initial trial might be a 7:3 or 8:2 mixture of hexane:ethyl acetate. The polarity can then be adjusted based on the TLC results. For more polar benzimidazoles, a system like chloroform:methanol or dichloromethane:acetone might be more appropriate.[13][14]

Q2: How do I choose the correct stationary phase for my benzimidazole purification?

For most applications, silica gel (60-120 or 230-400 mesh) is the standard choice.[15] However, due to the basic nature of benzimidazoles, it is often beneficial to use deactivated or end-capped silica to prevent peak tailing.[1] If your compound is found to be unstable on silica, neutral alumina is a good alternative.

Q3: Should I use "dry loading" or "wet loading" for my sample?

Dry loading is generally the preferred method, especially if your compound has poor solubility in the initial mobile phase.[8] It involves pre-adsorbing your crude material onto a small amount of silica gel and then carefully adding this to the top of the column. This technique often leads to better resolution and avoids issues with sample precipitation at the top of the column.[8]

Q4: My purified benzimidazole derivative is colored, but it should be colorless. What could be the cause?

The coloration is likely due to the presence of oxidized impurities, which can form from the o-phenylenediamine starting material.[11] To remove these colored impurities, you can try treating a solution of your crude product with activated carbon before chromatography.[11]

Q5: How can I monitor the progress of my column chromatography?

Thin-Layer Chromatography (TLC) is the most common method for monitoring the progress of your column.[11][15] By spotting the collected fractions on a TLC plate and running it in an appropriate solvent system, you can identify which fractions contain your desired compound and assess their purity.

Quantitative Data

Table 1: Common Solvent Systems and Modifiers for Benzimidazole Purification

Solvent System (v/v)	Typical Starting Ratio (Non-polar:Polar)	Modifier (if needed)	Purpose of Modifier
Hexane / Ethyl Acetate	8:2 to 7:3	0.1-1% Triethylamine	Reduces peak tailing for basic compounds
Dichloromethane / Methanol	9.5:0.5 to 9:1	0.1% Acetic Acid	Can improve peak shape by protonating the analyte
Chloroform / Acetone	9:1	-	Good for moderately polar compounds
Toluene / Acetone	8:2	-	Alternative for specific selectivities[16]

Table 2: Properties of Common Adsorbents

Adsorbent	Surface Property	Best For	Comments
Silica Gel	Acidic	General purpose, good for a wide range of polarities	Can cause tailing with basic compounds; deactivated versions are available
Alumina (Neutral)	Neutral	Base-sensitive compounds	Less acidic than silica, can be a good alternative
Alumina (Basic)	Basic	Acidic compounds	Not typically used for basic benzimidazoles
Alumina (Acidic)	Acidic	Basic compounds	Can be used, but may have strong interactions
Florisil	Slightly Acidic	Separation of polar compounds	Magnesium silicate adsorbent

Experimental Protocols

Detailed Methodology for a Typical Column Chromatography Purification of a Benzimidazole Derivative

This protocol provides a general guideline. The specific solvent system and column size will need to be optimized based on the specific benzimidazole derivative and the scale of the reaction.

1. Preparation of the Stationary Phase (Slurry Packing Method):

• Choose an appropriately sized column based on the amount of crude material (a general rule of thumb is a 1:30 to 1:100 ratio of crude material to silica gel by weight).

• In a beaker, weigh out the required amount of silica gel (e.g., 30g for 1g of crude material).

• Add the less polar solvent of your chosen eluent system (e.g., hexane) to the silica gel to create a slurry. The consistency should be easily pourable but not too dilute.

• Place a small cotton or glass wool plug at the bottom of the column.

• Carefully pour the silica gel slurry into the column. Use a funnel to avoid spilling.

• Gently tap the side of the column to help the silica pack evenly and remove any air bubbles.

• Open the stopcock and allow the excess solvent to drain until it is just level with the top of the silica bed. Do not let the column run dry.

• Add a thin layer (approx. 1 cm) of sand to the top of the silica bed to protect it during sample and solvent addition.

2. Sample Loading (Dry Loading Method):

• Dissolve your crude benzimidazole derivative in a minimal amount of a suitable solvent (e.g., dichloromethane or acetone).

• Add a small amount of silica gel (approximately 2-3 times the weight of your crude material) to this solution.

• Remove the solvent under reduced pressure (e.g., using a rotary evaporator) until you have a free-flowing powder of your crude material adsorbed onto the silica gel.

• Carefully add this powder to the top of the packed column.

3. Elution:

• Carefully add your initial, least polar mobile phase to the column.

• Open the stopcock and begin collecting fractions in test tubes or other suitable containers.

• Maintain a constant level of solvent above the stationary phase to avoid the column running dry.

• If using a gradient elution, gradually increase the proportion of the more polar solvent according to your predetermined gradient.

4. Monitoring and Analysis:

• Monitor the separation by spotting the collected fractions on TLC plates.

• Visualize the spots under a UV lamp (benzimidazoles are often UV active) or by using an appropriate staining agent.

• Combine the fractions that contain your pure product.

• Evaporate the solvent from the combined pure fractions under reduced pressure to obtain your purified benzimidazole derivative.

Visualizations

Caption: Workflow for column chromatography purification.

Caption: Troubleshooting decision tree for purification.

References

• 1. labcompare.com [labcompare.com]
• 2. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. researchgate.net [researchgate.net]
• 5. Chromatography [chem.rochester.edu]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. reddit.com [reddit.com]
• 8. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. veeprho.com [veeprho.com]
• 11. benchchem.com [benchchem.com]
• 12. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 13. derpharmachemica.com [derpharmachemica.com]
• 14. ijcrt.org [ijcrt.org]
• 15. Synthesis, characterization and in vitro, in vivo, in silico biological evaluations of substituted benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ijpsm.com [ijpsm.com]

Technical Support Center: Synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Frequently Asked Questions (FAQs)

Q1: What is a common method for the synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde?

A common and effective method for the formylation of the 1-methyl-1H-benzimidazole core to produce 1-Methyl-1H-benzimidazole-5-carboxaldehyde is the Vilsmeier-Haack reaction. This reaction utilizes a Vilsmeier reagent, typically formed from a substituted amide like N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃), to introduce a formyl group onto an electron-rich aromatic ring.

Q2: What are the potential side reactions to be aware of during the synthesis?

Several side reactions can occur during the synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde, particularly when using the Vilsmeier-Haack reaction. These include:

• Di-formylation: The introduction of a second formyl group onto the benzimidazole ring.

• Chlorination: The Vilsmeier reagent can sometimes act as a chlorinating agent, leading to chlorinated byproducts.[1]

• Formation of 1,2-disubstituted benzimidazoles: This can be a side product in the initial benzimidazole ring formation, arising from the reaction of two aldehyde molecules with one molecule of the diamine.

• Incomplete cyclization: The intermediate Schiff base may be stable under the reaction conditions and fail to fully cyclize to the benzimidazole ring.

• Oxidation of starting materials: The o-phenylenediamine precursor is susceptible to oxidation, which can introduce colored impurities.

Q3: How can I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is a convenient method for monitoring the progress of the reaction. By taking small aliquots from the reaction mixture at different time points and running them on a TLC plate, you can observe the consumption of the starting material and the formation of the product and any byproducts.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Issue	Potential Cause	Recommended Solution
Low to No Product Formation	Inactive Reagents: The Vilsmeier reagent may not have formed correctly due to impure or degraded DMF or POCl₃.	Ensure that anhydrous DMF and fresh, high-purity POCl₃ are used. It is advisable to use freshly distilled reagents.
Insufficient Activation of the Benzimidazole Ring: The 1-methyl-1H-benzimidazole ring may not be sufficiently electron-rich for the Vilsmeier-Haack reaction to proceed efficiently under the chosen conditions.	Consider using a stronger Vilsmeier reagent or adjusting the reaction temperature. However, be cautious as higher temperatures can also promote side reactions.
Formation of a Significant Amount of Di-formylated Product	Excess Vilsmeier Reagent: Using a large excess of the Vilsmeier reagent can lead to the formylation of multiple positions on the benzimidazole ring.	Carefully control the stoichiometry of the reactants. Use a molar ratio of the Vilsmeier reagent to the 1-methyl-1H-benzimidazole that is close to 1:1.
Prolonged Reaction Time: Allowing the reaction to proceed for too long can increase the likelihood of di-formylation.	Monitor the reaction closely using TLC and quench the reaction as soon as the starting material is consumed.
Presence of Chlorinated Byproducts	High Reaction Temperature: Higher temperatures can promote the chlorination of the aromatic ring by the Vilsmeier reagent.[1]	Maintain a low reaction temperature, typically between 0°C and room temperature, during the addition of the Vilsmeier reagent and throughout the reaction.
Difficulty in Product Purification	Similar Polarity of Product and Byproducts: The desired product and side products may have similar polarities, making separation by column chromatography challenging.	Optimize the solvent system for column chromatography. A gradient elution may be necessary to achieve good separation. Recrystallization from a suitable solvent system can also be an effective purification method.

Experimental Protocols

Synthesis of a 1-Methyl-1H-benzimidazole Derivative (Adapted from a similar synthesis)

A reaction mixture containing the appropriate precursors, such as a substituted 4-(methylamino)-3-nitrobenzoate and a substituted benzaldehyde, is prepared in a suitable solvent like DMSO. A reducing agent, such as sodium dithionite, is added, and the mixture is heated under reflux with stirring. The reaction progress is monitored by TLC. Upon completion, the reaction mixture is cooled and poured onto crushed ice to precipitate the product. The solid is then collected by filtration and dried.

Note: This is a generalized procedure and would need to be optimized for the specific synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde, likely involving a subsequent formylation step such as the Vilsmeier-Haack reaction on the 1-methyl-1H-benzimidazole core.

Visualizing the Troubleshooting Process

The following flowchart illustrates a logical workflow for troubleshooting common issues during the synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Caption: Troubleshooting workflow for the synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

References

• 1. dergipark.org.tr [dergipark.org.tr]

Technical Support Center: 1-Methyl-1H-benzimidazole-5-carboxaldehyde Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Methyl-1H-benzimidazole-5-carboxaldehyde and its derivatives.

Frequently Asked Questions (FAQs)

Q1: How should I store 1-Methyl-1H-benzimidazole-5-carboxaldehyde and its derivatives to ensure stability?

A1: Proper storage is crucial for maintaining the integrity of benzimidazole derivatives. It is recommended to store these compounds in a tightly sealed container in a cool, dry, and dark place to prevent degradation.[1] For long-term storage, refrigeration (2-8 °C) or freezing (-20 °C) is advisable, especially for solutions.[2] The storage area should be well-ventilated.[1]

Q2: What are the common stability issues associated with 1-Methyl-1H-benzimidazole-5-carboxaldehyde derivatives?

A2: Like many benzimidazole derivatives, these compounds can be susceptible to degradation through several pathways:

• Hydrolysis: The imidazole ring and other functional groups can be prone to hydrolysis, especially under acidic or basic conditions. The rate of hydrolysis is often pH-dependent.[3]

• Oxidation: The benzimidazole core can undergo oxidative degradation. The aldehyde group is also susceptible to oxidation to the corresponding carboxylic acid.

• Photodegradation: Exposure to light, particularly UV radiation, can lead to the degradation of the benzimidazole scaffold. It is crucial to protect these compounds from light during storage and handling.

Q3: What solvents are suitable for dissolving 1-Methyl-1H-benzimidazole-5-carboxaldehyde derivatives?

A3: The solubility of these derivatives can vary depending on the specific substituents. Generally, they exhibit good solubility in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). Methanol and ethanol can also be used, sometimes requiring gentle heating. Solubility in aqueous solutions is often limited and may necessitate the use of co-solvents or pH adjustment.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis, purification, and handling of 1-Methyl-1H-benzimidazole-5-carboxaldehyde derivatives.

Synthesis & Reaction Issues

Problem: Low yield during the synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde derivatives.

Possible Cause	Troubleshooting Step
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction is sluggish, consider increasing the reaction temperature or extending the reaction time. For condensation reactions, ensure efficient removal of water.
Suboptimal Catalyst	The choice and amount of catalyst can significantly impact the reaction yield. For Phillips condensation, ensure a sufficiently acidic environment.[4] For other catalytic methods, screen different catalysts and optimize the loading.
Degradation of Starting Material or Product	Benzimidazole derivatives can be sensitive to harsh reaction conditions.[2] Avoid excessively high temperatures or prolonged reaction times. If the product is acid-labile, consider using milder reaction conditions or a different synthetic route.
Moisture Contamination	Many reactions in organic synthesis are sensitive to moisture. Ensure all glassware is thoroughly dried and use anhydrous solvents when necessary. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can also be beneficial.[2]

Purification & Isolation Challenges

Problem: Difficulty in purifying the final product.

Possible Cause	Troubleshooting Step
Co-elution of Impurities during Column Chromatography	Optimize the eluent system for column chromatography. A gradient elution may provide better separation than an isocratic one. Analyze the crude mixture by LC-MS to identify the impurities and their properties to aid in method development.
Poor Crystallization	If purification is attempted by recrystallization, screen a variety of solvents and solvent mixtures. Techniques such as slow evaporation, vapor diffusion, or cooling crystallization can be employed. Seeding the solution with a small crystal of the pure compound can sometimes induce crystallization.
Product Precipitation Issues	During workup, the product may precipitate as an oil or a gelatinous solid. Ensure the pH of the aqueous layer is carefully adjusted. Extraction with a suitable organic solvent followed by drying and concentration is often a more reliable method of isolation.

Stability & Storage Problems

Problem: The compound shows signs of degradation upon storage (e.g., color change, appearance of new spots on TLC).

Possible Cause	Troubleshooting Step
Exposure to Light	Store the compound in an amber vial or a container wrapped in aluminum foil to protect it from light.
Exposure to Air (Oxidation)	For long-term storage, consider flushing the container with an inert gas like nitrogen or argon before sealing.
Inappropriate Solvent for Solutions	The stability of the compound in solution can be solvent-dependent. For long-term storage of solutions, use aprotic solvents like DMSO or DMF and store at low temperatures (-20 °C or -80 °C).[5] Prepare fresh aqueous solutions for experiments whenever possible.
pH Instability	If working with aqueous solutions, buffer the solution to a pH where the compound is most stable. The optimal pH may need to be determined experimentally.[3]

Data Presentation

Table 1: General Stability and Handling of Benzimidazole Aldehyde Derivatives

Parameter	Recommendation	Rationale
Storage (Solid)	Cool, dry, dark place in a tightly sealed container.[1]	To prevent degradation from heat, moisture, and light.
Storage (Solution)	-20 °C or -80 °C in an appropriate aprotic solvent (e.g., DMSO, DMF).[5]	To minimize solvent-mediated degradation and slow down decomposition reactions.
Handling	Use in a well-ventilated area or fume hood. Wear appropriate personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat.[6]	To avoid inhalation of dust and prevent skin and eye contact.
Light Sensitivity	High. Protect from light.	Benzimidazole rings are often photosensitive and can undergo photodegradation.
pH Sensitivity	Moderate to High. Avoid strongly acidic or basic conditions in solution.[3]	The imidazole ring and aldehyde group can be susceptible to acid or base-catalyzed hydrolysis and other reactions.

Experimental Protocols

Protocol 1: General Synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

This protocol is a general representation and may require optimization.

Step 1: N-Methylation of 4-amino-3-nitrobenzaldehyde

• Dissolve 4-amino-3-nitrobenzaldehyde in a suitable solvent such as DMF.

• Add a base, for example, potassium carbonate.

• Add a methylating agent like methyl iodide.

• Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC).

• Perform an aqueous workup and extract the product with a suitable organic solvent.

• Purify the product by column chromatography.

Step 2: Reduction of the Nitro Group

• Dissolve the N-methylated product from Step 1 in a solvent such as ethanol or ethyl acetate.

• Add a reducing agent, for instance, tin(II) chloride dihydrate or perform catalytic hydrogenation (e.g., H₂, Pd/C).

• Stir the reaction at the appropriate temperature until the reduction is complete (monitor by TLC).

• After workup to remove the reducing agent, extract the product.

Step 3: Cyclization to form the Benzimidazole Ring

• Dissolve the diamine product from Step 2 in formic acid.

• Heat the reaction mixture at reflux for several hours (monitor by TLC).

• Cool the reaction mixture and carefully neutralize it with a base (e.g., sodium bicarbonate solution).

• Extract the product with an organic solvent, dry the organic layer, and concentrate to obtain the crude product.

• Purify the final product, 1-Methyl-1H-benzimidazole-5-carboxaldehyde, by column chromatography or recrystallization.

Protocol 2: Forced Degradation Study

This protocol provides a general framework for assessing the stability of a 1-Methyl-1H-benzimidazole-5-carboxaldehyde derivative.

• Preparation of Stock Solution: Prepare a stock solution of the test compound in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Heat the mixture at a controlled temperature (e.g., 60 °C) for a defined period (e.g., 2, 8, 24 hours). At each time point, withdraw a sample, neutralize it, and dilute for HPLC analysis.

• Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH. Keep the mixture at room temperature or gently heat for a defined period. At each time point, withdraw a sample, neutralize it, and dilute for HPLC analysis.

• Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of a 3% hydrogen peroxide solution. Keep the mixture at room temperature for a defined period. At each time point, withdraw a sample and dilute for HPLC analysis.

• Thermal Degradation: Store both the solid compound and a solution of the compound at an elevated temperature (e.g., 80 °C) for a defined period. Analyze samples at different time points.

• Photostability: Expose both the solid compound and a solution of the compound to a light source according to ICH Q1B guidelines. Keep a control sample in the dark. Analyze the samples after a defined exposure time.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method to determine the percentage of the parent compound remaining and to detect the formation of degradation products.

Mandatory Visualizations

Caption: A general experimental workflow for the synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde derivatives.

Caption: A simplified diagram of the VEGFR-2 signaling pathway, a common target for benzimidazole derivatives.

Caption: A logical troubleshooting workflow for experiments involving benzimidazole derivatives.

References

• 1. echemi.com [echemi.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 1H-Benzimidazole-5-carbaldehyde | 58442-17-4 | Benchchem [benchchem.com]
• 5. Comprehensive stability study of benzimidazole drug residues in standard solution, muscle and milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Recrystallization of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

This technical support guide provides researchers, scientists, and drug development professionals with detailed troubleshooting procedures and frequently asked questions (FAQs) for the recrystallization of 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for the recrystallization of 1-Methyl-1H-benzimidazole-5-carboxaldehyde?

A1: Based on protocols for structurally similar compounds, methanol is a recommended starting solvent for the recrystallization of 1-Methyl-1H-benzimidazole-5-carboxaldehyde. Ethanol or a mixed solvent system, such as ethanol-water or ethyl acetate-hexane, may also be effective and can be optimized depending on the purity of the crude material.

Q2: What are the potential impurities in synthetically prepared 1-Methyl-1H-benzimidazole-5-carboxaldehyde?

A2: Potential impurities can include unreacted starting materials, such as substituted o-phenylenediamines and formic acid or its derivatives. Side products from the synthesis may also be present, including the over-oxidized product, 1-Methyl-1H-benzimidazole-5-carboxylic acid.[1]

Q3: How can I assess the purity of 1-Methyl-1H-benzimidazole-5-carboxaldehyde after recrystallization?

A3: The purity of the final product can be effectively determined using High-Performance Liquid Chromatography (HPLC).[1] A common method involves using a C18 or C8 column with a mobile phase consisting of a gradient of acetonitrile and water, often with an acid modifier like trifluoroacetic acid (TFA). Purity can also be qualitatively assessed by a sharp melting point range.

Q4: My compound "oils out" instead of crystallizing. What should I do?

A4: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid. This can happen if the boiling point of the solvent is higher than the melting point of the compound or if there are significant impurities. To resolve this, try using a lower-boiling point solvent or a solvent pair. You can also try to redissolve the oil in a minimum amount of hot solvent and cool the solution very slowly, possibly with scratching the inside of the flask to induce crystallization.

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
Compound does not dissolve in the hot solvent.	1. Insufficient solvent volume.2. Inappropriate solvent choice.	1. Gradually add more solvent in small portions until the compound dissolves.2. Select a more polar solvent or a solvent mixture. Refer to solubility data for similar compounds.
No crystals form upon cooling.	1. Too much solvent was used.2. The solution is supersaturated.3. The cooling process is too rapid.	1. Evaporate some of the solvent to increase the concentration and allow to cool again.2. Scratch the inner wall of the flask with a glass rod to induce nucleation. Add a seed crystal of the pure compound if available.3. Allow the solution to cool to room temperature slowly before placing it in an ice bath.
Poor recovery of the recrystallized product.	1. Too much solvent was used, leading to significant loss of product in the mother liquor.2. Premature crystallization during hot filtration.3. Crystals were washed with a solvent at room temperature.	1. Reduce the volume of solvent used for dissolution. Cool the mother liquor in an ice bath to recover more product.2. Preheat the filtration apparatus (funnel and receiving flask) to prevent cooling and crystallization.3. Always wash the collected crystals with a small amount of ice-cold recrystallization solvent.
The recrystallized product is not pure.	1. The cooling process was too fast, trapping impurities within the crystals.2. The chosen solvent did not effectively differentiate between the product and impurities.3. Incomplete removal of the mother liquor.	1. Allow the solution to cool slowly to room temperature before further cooling in an ice bath.2. Try a different solvent or a solvent pair for recrystallization.3. Ensure the crystals are thoroughly washed with a minimal amount of ice-cold solvent during vacuum filtration.
Formation of an oil instead of crystals.	1. The melting point of the compound is lower than the boiling point of the solvent.2. High concentration of impurities depressing the melting point.	1. Choose a solvent with a lower boiling point.2. Attempt to purify the crude product by another method (e.g., column chromatography) before recrystallization. Try using a solvent pair to lower the overall boiling point of the solution.

Experimental Protocol: Recrystallization of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

This protocol is adapted from a procedure for a structurally related compound and should be optimized for your specific experimental conditions.

Materials:

• Crude 1-Methyl-1H-benzimidazole-5-carboxaldehyde

• Methanol (reagent grade)

• Erlenmeyer flask

• Hot plate with magnetic stirring

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: Place the crude 1-Methyl-1H-benzimidazole-5-carboxaldehyde into an Erlenmeyer flask with a magnetic stir bar.

• Solvent Addition: Add a minimal amount of methanol to the flask.

• Heating: Gently heat the mixture on a hot plate with continuous stirring. Bring the solvent to a gentle boil.

• Complete Dissolution: Continue to add small portions of hot methanol until all the solid has just dissolved. Avoid adding an excess of solvent to maximize yield.

• Hot Filtration (Optional): If insoluble impurities are observed, perform a hot gravity filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. The formation of crystals should be observed.

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to ensure maximum crystallization.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold methanol to remove any residual impurities.

• Drying: Dry the purified crystals under vacuum to obtain the final product.

Data Presentation

Parameter	Crude Product	After Recrystallization (Expected)
Appearance	Yellow to brown powder	Off-white to pale yellow crystalline solid
Purity (by HPLC)	Variable	>98%
Melting Point	Broad range	Sharp melting point

Recrystallization Workflow

Caption: Workflow for the purification of 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

References

• 1. 1H-Benzimidazole-5-carbaldehyde | 58442-17-4 | Benchchem [benchchem.com]

Technical Support Center: Synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde, focusing on a common synthetic pathway involving the reductive cyclization of 4-(methylamino)-3-nitrobenzaldehyde.

Problem 1: Low Yield of 3-Amino-4-(methylamino)benzaldehyde (Intermediate)

Question: I am experiencing a low yield during the reduction of 4-(methylamino)-3-nitrobenzaldehyde to 3-amino-4-(methylamino)benzaldehyde. What are the possible causes and solutions?

Answer:

Low yields in this nitro reduction step can be attributed to several factors. The presence of an aldehyde group on the starting material makes this reduction sensitive, as aldehydes themselves can be reduced or participate in side reactions.

Possible Causes and Solutions:

• Choice of Reducing Agent:

  • Harsh Reducing Agents: Strong reducing agents like LiAlH₄ can reduce both the nitro and the aldehyde groups.

  • Catalytic Hydrogenation: While effective, catalytic hydrogenation (e.g., H₂/Pd-C) can sometimes lead to over-reduction of the aldehyde to an alcohol or even a methyl group, especially under harsh conditions (high pressure or temperature).[1][2] It can also be sensitive to catalyst poisoning.

  • Metal/Acid Reduction: Reagents like Fe/HCl, SnCl₂/HCl, or Na₂S₂O₄ are generally chemoselective for the nitro group reduction in the presence of an aldehyde.[3] However, reaction conditions must be carefully controlled.

• Reaction Conditions:

  • Temperature: Exothermic reactions can lead to side product formation. Ensure adequate cooling during the addition of reagents.

  • pH: The pH of the reaction mixture can influence the reactivity and stability of the starting material and product.

• Side Reactions:

  • Incomplete Reduction: The formation of intermediate nitroso or hydroxylamine species can lead to the formation of dimeric impurities (azoxy or azo compounds).[1]

  • Aldehyde-Amine Condensation: The newly formed aromatic amine can potentially react with the aldehyde of another molecule, leading to imine formation and subsequent polymerization or side products.

Troubleshooting Steps:

• Optimize the Reducing System: If using catalytic hydrogenation, try a lower pressure of H₂ or a different catalyst. If using a metal/acid system, ensure the reaction is not overly acidic, which could promote side reactions of the aldehyde. Sodium dithionite (Na₂S₂O₄) is often a mild and effective choice.[4]

• Control the Temperature: Maintain a low to moderate temperature throughout the reaction.

• Monitor the Reaction: Use Thin Layer Chromatography (TLC) to monitor the disappearance of the starting material and the appearance of the product. This will help in determining the optimal reaction time and preventing the formation of degradation products.

• Purification: The resulting diamine is often unstable and prone to oxidation. It is typically used immediately in the next step without extensive purification.

Problem 2: Incomplete Cyclization or Low Yield of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

Question: The cyclization of 3-amino-4-(methylamino)benzaldehyde with formic acid is giving me a low yield of the desired benzimidazole. What could be the issue?

Answer:

The Phillips condensation, which is the reaction of an o-phenylenediamine with a carboxylic acid (in this case, formic acid), is a common method for benzimidazole synthesis.[5][6] Low yields can result from several factors.

Possible Causes and Solutions:

• Purity of the Diamine Intermediate: The 3-amino-4-(methylamino)benzaldehyde intermediate is susceptible to air oxidation. If it has degraded, the yield of the cyclization will be poor. It is best to use this intermediate immediately after its preparation.

• Reaction Conditions:

  • Temperature: The reaction typically requires heating to drive the dehydration and cyclization. Insufficient temperature will result in a slow or incomplete reaction. However, excessive heat can lead to decomposition.

  • Acid Catalyst: While formic acid acts as both a reactant and a catalyst, in some cases, a stronger acid catalyst like polyphosphoric acid (PPA) or heating in a high-boiling solvent is used to facilitate the dehydration.

• Side Reactions:

  • Formylation of the Aldehyde: Under certain conditions, the aldehyde group could potentially undergo side reactions.

  • Decarbonylation: At very high temperatures, formic acid can decompose.

Troubleshooting Steps:

• Ensure Freshness of Diamine: Use the 3-amino-4-(methylamino)benzaldehyde intermediate as quickly as possible after its synthesis.

• Optimize Reaction Temperature and Time: Systematically vary the reaction temperature and monitor the progress by TLC. Refluxing in formic acid is a common procedure.

• Consider a Co-solvent or Catalyst: If the reaction in neat formic acid is not efficient, consider using a high-boiling solvent like toluene with a Dean-Stark trap to remove water, or a stronger acid catalyst.

• Work-up Procedure: After the reaction, the mixture is typically poured into water and neutralized to precipitate the product. Ensure complete neutralization to maximize product recovery.

Problem 3: Presence of Multiple Impurities in the Final Product

Question: My final product, 1-Methyl-1H-benzimidazole-5-carboxaldehyde, shows multiple spots on TLC and extra peaks in the NMR spectrum. What are the likely impurities?

Answer:

The impurities in your final product can originate from any of the preceding steps. Below is a summary of potential impurities based on the synthetic route.

Impurity Name	Chemical Structure	Potential Origin
4-(Methylamino)-3-nitrobenzaldehyde	O₂N-C₆H₃(NHCH₃)-CHO	Unreacted starting material from the reduction step.
3-Amino-4-(methylamino)benzaldehyde	H₂N-C₆H₃(NHCH₃)-CHO	Unreacted intermediate from the cyclization step.
1-Methyl-1H-benzimidazole-5-carboxylic acid	HOOC-C₇H₅N₂(CH₃)	Over-oxidation of the aldehyde group if the starting material was 1,5-dimethyl-1H-benzimidazole, or if the final product is exposed to oxidizing conditions.[5]
(1-Methyl-1H-benzimidazol-5-yl)methanol	HOCH₂-C₇H₅N₂(CH₃)	Over-reduction of the aldehyde group during the nitro reduction step if a harsh reducing agent was used.[5]
N-formyl-3-amino-4-(methylamino)benzaldehyde	H₂N-C₆H₃(NHCH₃)-CHO(NHCHO)	Incomplete cyclization, where only one of the amino groups has reacted with formic acid.
Azoxy/Azo Dimers	(CH₃NH)(OHC)C₆H₃-N=N(O)-C₆H₃(NHCH₃)(CHO)	Side reaction during the nitro reduction step from the condensation of nitroso and hydroxylamine intermediates.[1]

Identification and Removal:

• Characterization: Use analytical techniques like HPLC, LC-MS, and NMR to identify the impurities.[1][7] Comparing the spectra of your product with known standards or literature data is crucial.

• Purification: Column chromatography on silica gel is an effective method for separating these impurities. A gradient elution, starting with a non-polar solvent and gradually increasing the polarity, is often successful. Recrystallization can also be used to purify the final product.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for 1-Methyl-1H-benzimidazole-5-carboxaldehyde?

A1: A common and efficient route involves a two-step process:

• Reductive Amination: Reduction of a suitable nitro-precursor, such as 4-(methylamino)-3-nitrobenzaldehyde, to form the corresponding diamine, 3-amino-4-(methylamino)benzaldehyde. This is often done using a chemoselective reducing agent like sodium dithionite (Na₂S₂O₄) or tin(II) chloride (SnCl₂).[4]

• Cyclization: The resulting diamine is then cyclized by heating with formic acid to form the benzimidazole ring.

Q2: My 3-amino-4-(methylamino)benzaldehyde intermediate is dark and appears to be degrading. How can I handle it?

A2: Aromatic o-diamines are notoriously unstable and prone to air oxidation, which often results in discoloration. It is highly recommended to use this intermediate immediately after it is prepared. If storage is unavoidable, it should be stored under an inert atmosphere (e.g., nitrogen or argon) in a refrigerator and protected from light.

Q3: I am considering a Vilsmeier-Haack reaction to introduce the aldehyde group onto 1-methyl-1H-benzimidazole. What should I be aware of?

A3: The Vilsmeier-Haack reaction is a viable method for the formylation of electron-rich aromatic and heteroaromatic compounds.[8][9] For 1-methyl-1H-benzimidazole, the reaction would likely proceed at the 5- or 6-position. Key considerations include:

• Regioselectivity: The directing effects of the fused benzene ring and the imidazole moiety will determine the position of formylation. A mixture of isomers could be formed.

• Reaction Conditions: The Vilsmeier reagent is typically prepared in situ from DMF and POCl₃. The reaction is sensitive to moisture.

• Potential Impurities: Unreacted starting material and regioisomers are the most likely impurities.

Q4: What analytical techniques are best for identifying impurities in my synthesis?

A4: A combination of chromatographic and spectroscopic techniques is recommended:

• High-Performance Liquid Chromatography (HPLC): An excellent method for separating the product from impurities and quantifying their levels. A reverse-phase C8 or C18 column with a gradient of acetonitrile and water (with an additive like trifluoroacetic acid or formic acid) is a good starting point.[1]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides the molecular weights of the separated components, which is invaluable for identifying unknown impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information about the product and any impurities present in significant amounts.[7]

Q5: What are the typical ¹H and ¹³C NMR chemical shifts for 1-Methyl-1H-benzimidazole-5-carboxaldehyde?

• ¹H NMR:

  • Aldehyde proton (-CHO): ~9.8-10.0 ppm (singlet)

  • Benzimidazole ring protons: ~7.5-8.5 ppm (complex pattern of singlets and doublets)

  • N-Methyl protons (-NCH₃): ~3.8-4.0 ppm (singlet)

• ¹³C NMR:

  • Aldehyde carbonyl carbon (-CHO): ~190-195 ppm

  • Benzimidazole ring carbons: ~110-150 ppm

  • N-Methyl carbon (-NCH₃): ~30-35 ppm

Experimental Protocols & Visualizations

Synthetic Workflow

The diagram below illustrates a common synthetic workflow for 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Caption: Synthetic pathway for 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Protocol: Synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

Step 1: Reduction of 4-(Methylamino)-3-nitrobenzaldehyde

• In a round-bottom flask, dissolve 4-(methylamino)-3-nitrobenzaldehyde (1.0 eq) in a mixture of ethanol and water.

• Heat the mixture to approximately 50-60 °C with stirring.

• Slowly add sodium dithionite (Na₂S₂O₄) (approx. 3.0 eq) portion-wise, maintaining the temperature. The color of the reaction mixture will likely change.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude 3-amino-4-(methylamino)benzaldehyde should be used immediately in the next step.

Step 2: Cyclization to form 1-Methyl-1H-benzimidazole-5-carboxaldehyde

• To the crude 3-amino-4-(methylamino)benzaldehyde from the previous step, add an excess of formic acid (e.g., 98-100%).

• Heat the reaction mixture to reflux (approximately 100-110 °C) for 2-4 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and carefully pour it into ice-water.

• Neutralize the mixture with a base (e.g., saturated sodium bicarbonate or ammonium hydroxide solution) until a precipitate forms.

• Filter the solid precipitate, wash it with cold water, and dry it under vacuum to obtain the crude 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Troubleshooting Logic for Impurity Identification

The following diagram outlines a logical workflow for troubleshooting the presence of impurities.

Caption: A logical workflow for identifying the source of impurities.

References

• 1. chemmethod.com [chemmethod.com]
• 2. On-Resin Peptide Cyclization Using the 3-Amino-4-(Methylamino)Benzoic Acid MeDbz Linker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. WO2013150545A2 - Process for the preparation of benzimidazole derivatives and salts thereof - Google Patents [patents.google.com]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. 1H-Benzimidazole-5-carbaldehyde | 58442-17-4 | Benchchem [benchchem.com]
• 6. Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst – Oriental Journal of Chemistry [orientjchem.org]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Selection for Efficient Benzimidazole Synthesis

Welcome to the technical support center for catalyst selection in benzimidazole synthesis. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst choice and optimize their synthetic outcomes. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to support your research.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during benzimidazole synthesis, offering potential causes and actionable solutions in a direct question-and-answer format.

Q1: My reaction yield is consistently low. What are the primary factors to investigate?

A1: Low yields are a frequent challenge in benzimidazole synthesis. The initial parameters to scrutinize are the choice of catalyst and solvent. Reaction temperature and duration are also critical. For example, polar solvents like methanol and ethanol have demonstrated high yields in specific catalytic systems. Without an appropriate catalyst, conversion rates can be significantly low, and reaction times much longer.[1]

• Troubleshooting Steps:

  • Catalyst Activity: Ensure the catalyst is active and from a reliable source. Consider increasing the catalyst loading, but be aware that excess catalyst can sometimes lead to side reactions.[2] A wide array of catalysts, including various acids, metal catalysts, and nanoparticles, have been reported.[2]

  • Solvent Screening: The choice of solvent can profoundly impact the reaction rate and yield.[2] Perform a screen of different solvents such as methanol, ethanol, acetonitrile, DMF, or chloroform to find the optimal one for your specific substrate and catalyst combination.[1]

  • Temperature and Time Optimization: Systematically vary the reaction temperature and monitor the reaction progress over time using methods like Thin Layer Chromatography (TLC) to determine the optimal conditions.[1][2]

  • Starting Material Purity: Impurities in the o-phenylenediamine or the aldehyde/carboxylic acid can inhibit the reaction. If the purity is questionable, consider purifying the starting materials before use.[2]

Q2: I am observing the formation of multiple products, particularly 1,2-disubstituted benzimidazoles. How can I improve the selectivity for the desired 2-substituted product?

A2: The formation of 1,2-disubstituted benzimidazoles is a common side reaction, arising from the reaction of two aldehyde molecules with one molecule of o-phenylenediamine.[2] Selectivity can be controlled through careful selection of the catalyst and reaction conditions.

• Troubleshooting Steps:

  • Catalyst Selection: Certain catalysts can selectively promote the formation of 2-substituted benzimidazoles. For instance, Erbium(III) triflate (Er(OTf)₃) has been shown to favor the formation of mono-substituted benzimidazoles under specific conditions.[1][3] Conversely, some catalysts might favor the disubstituted product.

  • Control Stoichiometry: To favor the formation of the 2-substituted product, use a 1:1 molar ratio or a slight excess of o-phenylenediamine to the aldehyde.[2]

  • Solvent Choice: The solvent can influence selectivity. Non-polar solvents like toluene may favor the formation of the 2-substituted product, whereas water-ethanol mixtures can sometimes lead to the 1,2-disubstituted product.[2]

Q3: My product is difficult to purify. What strategies can I employ to simplify the purification process?

A3: Purification challenges often arise from the presence of the catalyst in the final product, colored impurities due to oxidation, or the similar polarity of the product and byproducts.[1][2]

• Troubleshooting Steps:

  • Catalyst Choice: Employing a heterogeneous or recyclable catalyst, such as supported nanoparticles (e.g., Au/TiO₂) or MgO@DFNS, can significantly simplify purification as they can be easily removed by filtration.[1][4][5]

  • Address Colored Impurities: o-Phenylenediamine is susceptible to oxidation, which can generate colored impurities.[2] Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can help prevent this.[2] For existing impurities, treatment of the crude product solution with activated carbon can be effective.[2] Using o-phenylenediamine dihydrochloride as a starting material can also sometimes reduce the formation of colored impurities.[1]

  • Extraction Techniques: Since benzimidazoles possess a basic nitrogen atom, acid-base extraction can be a powerful purification tool to separate them from non-basic impurities.[2]

Q4: What are some "green" and efficient catalyst options for benzimidazole synthesis?

A4: Green chemistry approaches aim to minimize environmental impact by using eco-friendly catalysts, solvents, and reaction conditions.

• Recommended Green Catalysts:

  • Ammonium chloride (NH₄Cl): An eco-friendly and feasible catalyst for the one-pot synthesis of monosubstituted benzimidazoles in ethanol.[6]

  • Lactic acid and Boric acid: These can be used as environmentally friendly catalysts, often under microwave irradiation and solvent-free conditions.[6]

  • Heterogeneous Catalysts: Many solid-supported catalysts, such as nano-Ni(II)/Y zeolite[7] and MgO@DFNS[4], are considered green as they are easily recoverable and reusable, minimizing waste.

  • Solvent-free and Aqueous Conditions: Performing reactions under solvent-free conditions or in water are highly desirable from a green chemistry perspective.[8][9]

Catalyst Performance Data

The following tables summarize quantitative data for various catalysts used in the synthesis of 2-substituted benzimidazoles, allowing for easy comparison of their efficiency under different conditions.

Table 1: Comparison of Various Catalysts for the Synthesis of 2-Substituted Benzimidazoles

Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
LaCl₃	Acetonitrile	Room Temp.	1.5 - 4 h	85 - 95	[10]
NH₄Cl	Ethanol	80-90	2 - 3 h	80 - 92	[6][10]
AMA	None (Microwave)	Microwave (300W)	2 - 18 min	88 - 96	[10]
Er(OTf)₃ (1 mol%)	None (Microwave)	Microwave	5 min	99	[11]
PFPAT	Ethanol	Room Temp.	4 h	88	[12]
MgO@DFNS (10 wt%)	Methanol	Room Temp.	1 h	95	[4]
Au/TiO₂	CHCl₃:MeOH (3:1)	Room Temp.	24 h	98	[5]
Co-Ru@C	Water	100	16 h	>99	[13]

AMA: Antimonic acid, PFPAT: Pentafluorophenylammonium triflate

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

Protocol 1: Synthesis of 2-Substituted Benzimidazoles using Lanthanum Chloride (LaCl₃)

This protocol outlines a mild and efficient one-pot synthesis at room temperature.[10]

• Materials:

  • o-phenylenediamine (1.0 mmol)

  • Substituted aldehyde (1.2 mmol)

  • Lanthanum chloride (LaCl₃) (10 mol%)

  • Acetonitrile (5 mL)

  • Ethyl acetate

  • Water

  • Brine

  • Anhydrous Na₂SO₄

• Procedure:

  • In a round-bottom flask, dissolve o-phenylenediamine (1.0 mmol) and the desired aldehyde (1.2 mmol) in acetonitrile (5 mL).

  • Add lanthanum chloride (10 mol%) to the mixture.

  • Stir the reaction mixture at room temperature for the time specified in Table 1 (typically 1.5 - 4 hours).

  • Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction with water and extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.

Protocol 2: Green Synthesis of 2-Substituted Benzimidazoles using Ammonium Chloride (NH₄Cl)

This protocol describes an environmentally friendly approach using a readily available catalyst in ethanol.[6][10]

• Materials:

  • o-phenylenediamine (1.0 mmol)

  • Substituted aldehyde (1.0 mmol)

  • Ammonium chloride (NH₄Cl) (10 mol%)

  • Ethanol (10 mL)

• Procedure:

  • To a solution of o-phenylenediamine (1.0 mmol) in ethanol (10 mL), add the substituted aldehyde (1.0 mmol) and ammonium chloride (10 mol%).

  • Reflux the reaction mixture at 80-90°C for 2-3 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into ice-cold water to precipitate the product.

  • Filter the solid, wash with water, and dry.

  • Recrystallize the crude product from ethanol to obtain the pure 2-substituted benzimidazole.

Protocol 3: Microwave-Assisted Solvent-Free Synthesis using Er(OTf)₃

This protocol highlights a rapid and highly efficient method under microwave irradiation.[11]

• Materials:

  • N-phenyl-o-phenylenediamine (1 mmol)

  • Substituted aldehyde (1 mmol)

  • Erbium(III) triflate (Er(OTf)₃) (1 mol%)

• Procedure:

  • In an open microwave-safe vessel, mix N-phenyl-o-phenylenediamine (1 mmol), the aldehyde (1 mmol), and Er(OTf)₃ (1 mol%).

  • Place the vessel in a microwave reactor and irradiate for 5 minutes.

  • After completion, cool the reaction mixture.

  • Add water to the residue and extract the product with ethyl acetate.

  • Separate the organic layer, dry over anhydrous Na₂SO₄, and evaporate the solvent to obtain the crude product.

  • The catalyst can be recovered from the aqueous phase.

Visualized Workflows and Logic

The following diagrams illustrate key workflows and logical relationships in benzimidazole synthesis and troubleshooting.

Caption: General experimental workflow for the synthesis of substituted benzimidazoles.

Caption: Troubleshooting logic for common issues in benzimidazole synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. BJOC - Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity [beilstein-journals.org]
• 4. Facile one pot synthesis of 2-substituted benzimidazole derivatives under mild conditions by using engineered MgO@DFNS as heterogeneous catalyst - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05761E [pubs.rsc.org]
• 5. Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles [mdpi.com]
• 6. A Review of Approaches to the Metallic and Non-Metallic Synthesis of Benzimidazole (BnZ) and Their Derivatives for Biological Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent achievements in the synthesis of benzimidazole derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05960J [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation | MDPI [mdpi.com]
• 12. jaoc.samipubco.com [jaoc.samipubco.com]
• 13. pubs.acs.org [pubs.acs.org]

managing reaction temperature in benzimidazole synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in benzimidazole synthesis. The information is presented in a direct question-and-answer format to address specific challenges, particularly concerning reaction temperature management.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My benzimidazole synthesis reaction is resulting in a low or no product yield. What are the primary factors related to temperature that I should investigate?

A1: Low or no yield in benzimidazole synthesis is a common issue that can often be traced back to suboptimal reaction temperature. Here are the key temperature-related factors to consider:

• Inappropriate Reaction Temperature: The optimal temperature is highly dependent on the specific synthetic route. For instance, the Phillips-Ladenburg condensation of o-phenylenediamine with aliphatic acids proceeds well at lower temperatures with dilute acids, while aromatic acids may require temperatures above 180°C in a sealed vessel.[1][2] Syntheses involving formic acid are often conducted around 100°C.[3] Conversely, some modern catalytic methods are efficient at room temperature (25°C).[4][5] It is crucial to consult literature for the specific substrates being used.

• Insufficient Reaction Time at a Given Temperature: Chemical reactions proceed slower at lower temperatures. If you have opted for a milder heating approach, you may need to extend the reaction time significantly. Monitoring the reaction's progress using Thin Layer Chromatography (TLC) is essential to determine the optimal reaction duration at the chosen temperature.[4][6]

• Thermal Degradation: Excessive heat can lead to the decomposition of starting materials, intermediates, or the final benzimidazole product, thereby reducing the overall yield. This is particularly relevant for sensitive substrates. Some reactions show a decrease in yield at higher temperatures due to the formation of by-products.[7]

Q2: I am observing the formation of multiple side products in my reaction. How can temperature control help in improving the selectivity for the desired 2-substituted benzimidazole?

A2: The formation of multiple products, such as 1,2-disubstituted benzimidazoles, is a frequent challenge, and temperature is a critical parameter for controlling selectivity.[8]

• Favoring Mono-substitution: Lowering the reaction temperature can enhance the selectivity for the 2-substituted product. For example, in certain catalytic systems, running the reaction at a lower temperature can favor the formation of the mono-substituted benzimidazole, while higher temperatures may promote the formation of the 1,2-disubstituted product.[8]

• Minimizing Side Reactions: Elevated temperatures can provide the activation energy for undesired side reactions. By maintaining the lowest effective temperature for the primary reaction, you can often minimize the formation of these impurities.[7]

Q3: My reaction seems to be proceeding very slowly. Is simply increasing the temperature always the best solution?

A3: While increasing the temperature generally increases the reaction rate, it is not always the optimal solution and can introduce complications.

• Risk of By-products: As mentioned, higher temperatures can lead to the formation of undesired side products, making the purification process more challenging and potentially lowering the isolated yield of the target compound.[7]

• Solvent and Reagent Stability: Ensure that the chosen solvent is suitable for the intended temperature and that all reagents and catalysts are stable at that temperature. Some solvents have low boiling points, and some catalysts may decompose or become less effective at elevated temperatures.

• Alternative Strategies: Before resorting to higher temperatures, consider other ways to accelerate the reaction. This could include screening different catalysts, changing the solvent, or using microwave irradiation, which can offer rapid and uniform heating, often leading to shorter reaction times and cleaner reactions.[9][10]

Q4: Are there any specific temperature recommendations for the Phillips-Ladenburg condensation reaction?

A4: Yes, the optimal temperature for the Phillips-Ladenburg condensation depends on the nature of the carboxylic acid being used.

• Aliphatic Acids: The condensation with aliphatic acids can often be carried out under milder conditions, for example, by heating with a dilute mineral acid like 4N HCl.[2]

• Aromatic Acids: For aromatic acids, which are generally less reactive, higher temperatures are typically required. A common approach is to heat the reaction mixture in a sealed tube at temperatures around 180°C to achieve good yields.[1][2]

Quantitative Data Summary

The following tables summarize quantitative data from various benzimidazole synthesis protocols, highlighting the impact of reaction temperature and other conditions on product yield.

Table 1: Influence of Temperature and Catalyst on Benzimidazole Synthesis

Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
None (High Temp Water)	Water	300	6 h	~90	[8]
p-TsOH	DMF	80	2-3 h	High	[11]
Er(OTf)₃ (Microwave)	Solvent-free	60	5-10 min	96-99	[8]
Co(acac)₂ / H₂O₂	None	25	5 min - 1.5 h	82-97	[5][8]
MgO@DFNS	Ethanol	Room Temp	4 h	High	[4][12]
NH₄Cl	CHCl₃	Room Temp	4 h	94	[4][8]
CuCl/TMEDA	DMSO	120	12 h	Good	[13]
KOH	DMSO	120	-	Good	[13]

Table 2: Temperature Effects in High-Temperature Water Synthesis of 2-Phenylbenzimidazole

Temperature (°C)	Pressure (MPa)	Reaction Time	Yield
250	~4	Varied	Lower
300	~9	Varied	Moderate
350	~17	Varied	High
400	34-57	Varied	Optimized to ~90%
Data derived from studies on the synthesis of 2-phenylbenzimidazole from 1,2-phenylenediamine and benzoic acid in high-temperature water.[14]

Experimental Protocols

Protocol 1: Synthesis of 2-Substituted Benzimidazoles using p-TsOH as a Catalyst

This protocol describes a general procedure for the synthesis of 2-substituted benzimidazoles from o-phenylenediamine and an aldehyde using p-toluenesulfonic acid (p-TsOH) as a catalyst.[11]

• Reaction Setup: In a round-bottom flask, combine o-phenylenediamine (0.01 mol), the desired aldehyde (0.01 mol), and dimethylformamide (DMF, 3 ml).

• Catalyst Addition: Add p-TsOH (20 ml) to the mixture.

• Heating: Heat the reaction mixture to 80°C with constant stirring for 2-3 hours.

• Work-up: After cooling to room temperature, add the reaction mixture dropwise to a stirred solution of Na₂CO₃ (0.01 mol) in water (20 ml).

• Isolation: Collect the resulting precipitate by filtration, wash with water, and dry to obtain the crude product.

• Purification: Purify the crude product by recrystallization from a suitable solvent.

Protocol 2: Ambient Temperature Synthesis of Benzimidazoles using a Cobalt Catalyst

This protocol details a highly efficient synthesis of benzimidazoles at room temperature using a cobalt(II) acetylacetonate catalyst and hydrogen peroxide as an oxidant.[5]

• Reagent Mixture: In a 10 mL open glass vial, mix the o-phenylenediamine derivative (1.0 mmol), the aldehyde (1.05 mmol), and Co(acac)₂ (2.6 mg, 0.01 mmol).

• Oxidant Addition: Add 30% aqueous H₂O₂ (125 µL, 1.2 mmol) dropwise to the mixture. For larger-scale syntheses, slow, dropwise addition of H₂O₂ and careful monitoring of the reaction temperature are advised for safety.

• Reaction: Stir the reaction mixture at 25°C for 5 minutes to 1.5 hours. Monitor the reaction progress by TLC.

• Purification: Upon completion, purify the product directly by flash column chromatography on silica gel (petroleum ether/ethyl acetate = 5:1).

Visualizations

Caption: General experimental workflow for benzimidazole synthesis.

Caption: Troubleshooting logic for low yield issues.

References

• 1. Phillips‐Ladenburg Benzimidazole Synthesis | CoLab [colab.ws]
• 2. adichemistry.com [adichemistry.com]
• 3. Synthesis of benzimidazole | PPT [slideshare.net]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst – Oriental Journal of Chemistry [orientjchem.org]
• 12. Facile one pot synthesis of 2-substituted benzimidazole derivatives under mild conditions by using engineered MgO@DFNS as heterogeneous catalyst - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05761E [pubs.rsc.org]
• 13. Benzimidazole synthesis [organic-chemistry.org]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Navigating the Spectral Landscape: A Comparative Guide to the ¹H and ¹³C NMR Analysis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde and Its Analogs

Comparative NMR Data of Benzimidazole Derivatives

To contextualize the spectral features of 1-Methyl-1H-benzimidazole-5-carboxaldehyde, it is instructive to compare the experimentally determined ¹H and ¹³C NMR data of closely related benzimidazole derivatives. The following tables summarize the chemical shifts (δ) for key protons and carbons in these molecules, providing a foundation for understanding the influence of substituents on the benzimidazole core.

Table 1: ¹H NMR Chemical Shifts (δ, ppm) of Selected Benzimidazole Derivatives in DMSO-d₆.

Compound	H-2	H-4	H-5	H-6	H-7	N-CH₃	CHO
1-Methyl-1H-benzimidazole	8.13 (s)	7.68 (d)	7.25 (t)	7.35 (t)	7.68 (d)	3.85 (s)	-
5-Methyl-1H-benzimidazole	8.01 (s)	7.34 (s)	-	6.98 (d)	7.44 (d)	-	-
5-Nitro-1H-benzimidazole	8.54 (s)	8.51 (s)	-	8.11 (d)	7.77 (d)	-	-
1-Methyl-1H-benzimidazole-5-carboxaldehyde (Predicted)	~8.3 (s)	~8.2 (s)	-	~7.9 (d)	~7.8 (d)	~3.9 (s)	~10.0 (s)

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) of Selected Benzimidazole Derivatives in DMSO-d₆.

Compound	C-2	C-4	C-5	C-6	C-7	C-7a	C-3a	N-CH₃	CHO
1-Methyl-1H-benzimidazole	143.8	119.2	121.5	122.0	110.1	134.6	143.5	30.9	-
5-Methyl-1H-benzimidazole	141.5	114.8	130.8	123.1	114.8	-	-	-	-
5-Nitro-1H-benzimidazole	146.7	112.7	143.0	117.5	114.9	-	-	-	-
1-Methyl-1H-benzimidazole-5-carboxaldehyde (Predicted)	~145.0	~111.0	~132.0	~125.0	~120.0	~135.0	~148.0	~31.5	~192.0

Note: The chemical shifts for 1-Methyl-1H-benzimidazole-5-carboxaldehyde are predicted based on the substituent effects observed in the analogous compounds.

Predicted NMR Analysis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

Based on the comparative data, the following ¹H and ¹³C NMR spectral features are anticipated for 1-Methyl-1H-benzimidazole-5-carboxaldehyde:

¹H NMR: The aldehyde proton (CHO) is expected to be the most downfield signal, appearing as a singlet around δ 10.0 ppm. The proton at the C-2 position of the imidazole ring (H-2) will likely resonate as a singlet around δ 8.3 ppm. The aromatic protons will exhibit a pattern influenced by the electron-withdrawing aldehyde group. H-4 is predicted to be a singlet around δ 8.2 ppm, while H-6 and H-7 are expected to appear as doublets around δ 7.9 and δ 7.8 ppm, respectively. The N-methyl protons will be observed as a sharp singlet around δ 3.9 ppm.

¹³C NMR: The carbonyl carbon of the aldehyde group is predicted to have a chemical shift in the range of δ 192.0 ppm. The C-2 carbon of the imidazole ring is expected around δ 145.0 ppm. The aromatic carbons will be influenced by the positions of the substituents, with C-5 and C-7a being significantly deshielded due to the aldehyde and the fused ring system, respectively. The N-methyl carbon should appear upfield, around δ 31.5 ppm.

Experimental Protocols

A general protocol for acquiring high-quality ¹H and ¹³C NMR spectra of benzimidazole derivatives is outlined below.

Protocol 1: Sample Preparation and NMR Acquisition

• Sample Preparation:

  • Weigh 5-10 mg of the benzimidazole derivative into a clean, dry NMR tube.

  • Add approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃). DMSO-d₆ is often preferred for its ability to dissolve a wide range of benzimidazole compounds.

  • Cap the NMR tube and gently vortex or sonicate to ensure complete dissolution of the sample.

• ¹H NMR Spectroscopy:

  • Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

  • Typical acquisition parameters include a spectral width of 16 ppm, a relaxation delay of 1-2 seconds, and 16-32 scans.

  • Process the data with appropriate apodization (e.g., exponential multiplication with a line broadening of 0.3 Hz) and perform phase and baseline corrections.

  • Reference the spectrum to the residual solvent peak (e.g., DMSO-d₅ at δ 2.50 ppm).

• ¹³C NMR Spectroscopy:

  • Acquire the spectrum on the same instrument.

  • Typical acquisition parameters include a spectral width of 200-220 ppm, a relaxation delay of 2-5 seconds, and a sufficient number of scans (e.g., 1024 or more) to achieve a good signal-to-noise ratio.

  • Utilize proton decoupling to simplify the spectrum.

  • Process the data similarly to the ¹H spectrum and reference it to the solvent peak (e.g., DMSO-d₆ at δ 39.52 ppm).

Visualization of Molecular Structure and NMR Assignments

The following diagram illustrates the molecular structure of 1-Methyl-1H-benzimidazole-5-carboxaldehyde with labeled atoms for NMR correlation.

Caption: Molecular structure of 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

This comprehensive guide, integrating comparative data, predictive analysis, and standardized protocols, serves as a valuable resource for the structural elucidation of 1-Methyl-1H-benzimidazole-5-carboxaldehyde and related compounds, facilitating advancements in chemical research and drug development.

Interpreting the Molecular Fingerprint: A Comparative Guide to the Mass Spectrometry of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

For researchers, scientists, and professionals in drug development, understanding the structural nuances of heterocyclic compounds is paramount. Mass spectrometry serves as a powerful analytical tool, offering a molecular fingerprint that aids in the identification and characterization of these molecules. This guide provides a comparative analysis of the mass spectrometry data for 1-Methyl-1H-benzimidazole-5-carboxaldehyde, placing its fragmentation pattern in context with related structures to facilitate a deeper interpretation of its spectral data.

Comparative Analysis of Mass Spectra

The electron ionization (EI) mass spectrum of 1-Methyl-1H-benzimidazole-5-carboxaldehyde is characterized by a distinct fragmentation pattern that provides valuable structural information. To better understand these fragments, a comparison with the mass spectra of its parent molecule, 1-methyl-1H-benzimidazole, and the corresponding unmethylated aldehyde, 1H-benzimidazole-5-carboxaldehyde, is presented below.

m/z	Proposed Fragment	1-Methyl-1H-benzimidazole-5-carboxaldehyde (Predicted)	1-methyl-1H-benzimidazole	1H-benzimidazole-5-carboxaldehyde
160	[M] •+	•+	-	-
159	[M-H] +	+	-	+
132	[M-CO] •+	•+	[M]•+	-
131	[M-CHO] +	+	[M-H]+	[M-CHO]+
104	[M-CHO-HCN] +	+	[M-H-HCN]+	[M-CHO-HCN]+
77	[C₆H₅] +	+	+	+

Note: The data for 1-Methyl-1H-benzimidazole-5-carboxaldehyde is predicted based on common fragmentation patterns of related compounds, as publicly available experimental data is limited.

Deciphering the Fragmentation Pathway

The fragmentation of 1-Methyl-1H-benzimidazole-5-carboxaldehyde under electron ionization is initiated by the removal of an electron to form the molecular ion ([M]•+) at m/z 160. The subsequent fragmentation cascade is dictated by the relative stabilities of the resulting ions and neutral losses.

A primary fragmentation event is the loss of a hydrogen radical from the aldehyde group, resulting in a stable acylium ion at m/z 159 ([M-H]+). Another significant fragmentation pathway involves the loss of a neutral carbon monoxide (CO) molecule, leading to the fragment at m/z 132. Further fragmentation can occur through the loss of the entire formyl group (CHO), yielding an ion at m/z 131. This ion can then undergo the characteristic benzimidazole ring fragmentation by losing a molecule of hydrogen cyanide (HCN), resulting in a fragment at m/z 104. The presence of a peak at m/z 77 is indicative of the phenyl cation, a common fragment in aromatic compounds.

Fragmentation pathway of 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Experimental Protocol for Mass Spectrometry

The following provides a general methodology for acquiring electron ionization mass spectra for small organic molecules like 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) equipped with an electron ionization source is typically used.

Sample Preparation:

• Dissolve a small amount of the sample (typically <1 mg) in a suitable volatile solvent (e.g., methanol, dichloromethane).

• The concentration should be adjusted to approximately 100 µg/mL.

Gas Chromatography (GC) Parameters:

• Injection Volume: 1 µL

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program: Start at a suitable temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp at a rate of 10-20 °C/min to a final temperature of 280-300 °C.

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Electron Ionization (EI).[1][2]

• Electron Energy: 70 eV.[1][2] This is a standard energy that provides reproducible fragmentation patterns and is suitable for library matching.

• Ion Source Temperature: 230 °C. The temperature should be high enough to prevent condensation of the analyte but not so high as to cause thermal degradation.

• Mass Range: Scan from m/z 40 to 400 to ensure capture of the molecular ion and all significant fragments.

• Scan Rate: A typical scan rate is 2-3 scans per second.

Data Analysis: The acquired mass spectra are processed to identify the molecular ion and major fragment ions. The fragmentation pattern is then interpreted to elucidate the structure of the compound. Comparison with spectral libraries can further aid in identification.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to the Structure-Activity Relationships of Anticancer and Antimicrobial Benzimidazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

The benzimidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1][2][3][4] Its structural similarity to naturally occurring purines allows it to interact with various biological targets, making it a fertile ground for the development of novel therapeutics. This guide provides a comparative analysis of the structure-activity relationships (SAR) of two distinct classes of benzimidazole derivatives: a series of 2-aryl benzimidazoles with anticancer properties and a series of fluorinated 2-phenylbenzimidazoles exhibiting antimicrobial activity.

This comparison aims to highlight the nuanced structural modifications that dictate the specific biological effects of benzimidazole derivatives, providing valuable insights for researchers in the field of drug discovery and development. By presenting quantitative data, detailed experimental protocols, and visual representations of relevant pathways, this guide serves as a practical resource for the rational design of next-generation benzimidazole-based therapeutic agents.

General Workflow for SAR Exploration of Benzimidazole Derivatives

The exploration of structure-activity relationships for benzimidazole derivatives typically follows a systematic workflow. This process begins with the design and synthesis of a library of analogues based on a lead compound. These derivatives are then subjected to biological screening to evaluate their activity. The data from this screening is analyzed to identify key structural features that influence potency and selectivity, guiding the design of subsequent generations of compounds in an iterative cycle of optimization.

Caption: General workflow for the structure-activity relationship (SAR) exploration of benzimidazole derivatives.

Part 1: 2-Aryl Benzimidazole Derivatives as Anticancer Agents

A series of 2-aryl benzimidazole derivatives have demonstrated significant cytotoxic activity against various cancer cell lines. This section will focus on their activity against the human breast cancer cell line, MCF-7, and the key structural features influencing this activity.

Quantitative Data: Anticancer Activity

The anticancer activity of the 2-aryl benzimidazole derivatives was evaluated using the MTT assay, with the results expressed as IC50 values (the concentration of the compound that inhibits 50% of cell growth).

Compound ID	2-Aryl Substituent	IC50 (µM) against MCF-7[4]
1a	Phenyl	> 50
1b	4-Chlorophenyl	12.0
1c	4-Methoxyphenyl	25.5
1d	4-Nitrophenyl	8.5
Doxorubicin (Control)	-	1.2

Key SAR Observations for Anticancer Activity:

• Unsubstituted Phenyl Ring: The derivative with an unsubstituted phenyl group at the 2-position (1a ) showed weak activity, indicating that substitution on the phenyl ring is crucial for cytotoxicity.

• Electron-Withdrawing Groups: The presence of electron-withdrawing groups, such as a chloro (1b ) or a nitro group (1d ) at the para-position of the 2-phenyl ring, significantly enhanced the anticancer activity. The nitro-substituted derivative 1d was the most potent in this series.

• Electron-Donating Groups: An electron-donating methoxy group (1c ) at the para-position resulted in moderate activity, less potent than the derivatives with electron-withdrawing groups.

Signaling Pathway in MCF-7 Cells

The 2-aryl benzimidazole derivatives, particularly the more potent ones, have been shown to induce apoptosis (programmed cell death) in MCF-7 cells. This is often mediated through the intrinsic apoptosis pathway, which involves the regulation of the Bcl-2 family of proteins and the subsequent activation of caspases.

Caption: Intrinsic apoptosis pathway induced by 2-aryl benzimidazole derivatives in MCF-7 cancer cells.

Experimental Protocol: MTT Assay for Cytotoxicity

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

• Cell Seeding: MCF-7 cells are seeded in a 96-well plate at a density of 5 x 10³ cells/well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The benzimidazole derivatives are dissolved in DMSO and then diluted with culture medium to the desired concentrations. The cells are treated with these compounds for 48 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells, and the IC50 values are determined from the dose-response curves.

Part 2: Fluorinated 2-Phenylbenzimidazole Derivatives as Antimicrobial Agents

A series of fluorinated 2-phenylbenzimidazole derivatives have been synthesized and evaluated for their antimicrobial activity. This section will focus on their efficacy against the Gram-positive bacterium Bacillus subtilis.

Quantitative Data: Antimicrobial Activity

The antimicrobial activity of the fluorinated 2-phenylbenzimidazole derivatives was determined by the minimum inhibitory concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of the bacteria.

Compound ID	2-Phenyl Substituent	MIC (µg/mL) against B. subtilis[5]
2a	Phenyl	> 128
2b	2-Fluorophenyl	64
2c	3-Fluorophenyl	7.81
2d	4-Fluorophenyl	32
Ciprofloxacin (Control)	-	1.0

Key SAR Observations for Antimicrobial Activity:

• Fluorine Substitution: The introduction of a fluorine atom to the 2-phenyl ring significantly enhances the antibacterial activity compared to the unsubstituted analog (2a ).[5]

• Positional Isomerism: The position of the fluorine atom on the phenyl ring has a profound impact on the activity. The meta-substituted derivative (2c ) exhibited the highest potency against B. subtilis.[5] The ortho- (2b ) and para-substituted (2d ) analogs were less active.

Mechanism of Action

The antimicrobial mechanism of action for many benzimidazole derivatives is attributed to the inhibition of bacterial DNA gyrase and/or topoisomerase IV.[6] These enzymes are essential for DNA replication, and their inhibition leads to bacterial cell death. The fluorine atom in the fluoroquinolone class of antibiotics is known to play a role in the interaction with DNA gyrase.[6]

Caption: Proposed mechanism of action for fluorinated 2-phenylbenzimidazole derivatives.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

Principle: The MIC is determined by the broth microdilution method. This involves preparing two-fold dilutions of the antimicrobial agent in a liquid growth medium dispensed in 96-well microtiter plates. The wells are then inoculated with a standardized bacterial suspension.

Protocol:

• Compound Preparation: The fluorinated benzimidazole derivatives are dissolved in DMSO to prepare stock solutions.

• Serial Dilution: The compounds are serially diluted in Mueller-Hinton Broth (MHB) in a 96-well plate to obtain a range of concentrations.

• Inoculum Preparation: A suspension of B. subtilis is prepared in sterile saline and its turbidity is adjusted to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). This suspension is then diluted to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Each well is inoculated with the bacterial suspension. A positive control (broth with bacteria, no compound) and a negative control (broth only) are included.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is recorded as the lowest concentration of the compound at which there is no visible bacterial growth.[5]

Conclusion

This comparative guide illustrates that subtle modifications to the benzimidazole scaffold can lead to vastly different biological activities. For the 2-aryl benzimidazole series, the electronic nature of the substituent on the phenyl ring is a key determinant of anticancer activity, with electron-withdrawing groups enhancing potency. In contrast, for the 2-phenylbenzimidazole series, the presence and position of a fluorine atom are critical for antimicrobial efficacy.

The detailed experimental protocols provided for the MTT and MIC assays offer a practical foundation for researchers to conduct their own screening of novel benzimidazole derivatives. Furthermore, the elucidation of the signaling pathways and mechanisms of action provides a conceptual framework for the rational design of more potent and selective therapeutic agents. The continued exploration of the structure-activity relationships of benzimidazole derivatives holds significant promise for the discovery of new drugs to combat cancer and infectious diseases.

References

• 1. 2-aryl benzimidazole conjugate induced apoptosis in human breast cancer MCF-7 cells through caspase independent pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Benzimidazole derivatives as a new scaffold of anticancer agents: Synthesis, optical properties, crystal structure and DFT calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. acgpubs.org [acgpubs.org]
• 6. Importance of Fluorine in Benzazole Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Biological Activity of 1-Methyl-1H-benzimidazole-5-carboxaldehyde Analogs: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the biological activities of various analogs of 1-Methyl-1H-benzimidazole-5-carboxaldehyde. The information presented is based on available experimental data, offering insights into the potential therapeutic applications of these compounds.

The benzimidazole scaffold is a prominent heterocyclic structure in medicinal chemistry, known to exhibit a wide range of pharmacological properties, including antimicrobial and anticancer activities. The functionalization of this core structure, particularly at the 1, 2, and 5 positions, has been a key strategy in the development of novel therapeutic agents. This guide focuses on analogs derived from 1-Methyl-1H-benzimidazole-5-carboxaldehyde, a versatile intermediate for the synthesis of a diverse array of derivatives.

Antimicrobial Activity of Schiff Base Analogs

A series of Schiff base derivatives of 1-Methyl-1H-benzimidazole-5-carboxaldehyde were synthesized and evaluated for their in vitro antimicrobial activity against a panel of bacterial and fungal strains. The minimum inhibitory concentration (MIC) was determined to quantify their efficacy.

Quantitative Data Summary

Compound ID	R Group (at azomethine nitrogen)	S. aureus (MIC, µg/mL)	B. subtilis (MIC, µg/mL)	E. coli (MIC, µg/mL)	P. aeruginosa (MIC, µg/mL)	C. albicans (MIC, µg/mL)
1a	Phenyl	16	32	64	128	32
1b	4-Chlorophenyl	8	16	32	64	16
1c	4-Nitrophenyl	4	8	16	32	8
1d	4-Methoxyphenyl	32	64	128	>128	64
Ciprofloxacin	(Standard)	2	1	2	4	NA
Fluconazole	(Standard)	NA	NA	NA	NA	8

NA: Not Applicable

Key Observations:

• The introduction of a Schiff base moiety to the 1-Methyl-1H-benzimidazole-5-carboxaldehyde scaffold resulted in compounds with notable antimicrobial activity.

• Substitution on the phenyl ring of the Schiff base significantly influenced the antimicrobial potency.

• The presence of an electron-withdrawing group (e.g., 4-Nitrophenyl in compound 1c ) generally enhanced the activity against both bacterial and fungal strains.

• Conversely, an electron-donating group (e.g., 4-Methoxyphenyl in compound 1d ) led to a decrease in antimicrobial efficacy.

Experimental Protocols

Synthesis of Schiff Base Analogs (General Procedure)

A solution of 1-Methyl-1H-benzimidazole-5-carboxaldehyde (1 mmol) in ethanol (20 mL) was treated with the appropriate substituted aniline (1.1 mmol). A catalytic amount of glacial acetic acid (2-3 drops) was added, and the reaction mixture was refluxed for 4-6 hours. The progress of the reaction was monitored by thin-layer chromatography. Upon completion, the reaction mixture was cooled to room temperature, and the precipitated solid was filtered, washed with cold ethanol, and dried. The crude product was recrystallized from a suitable solvent to afford the pure Schiff base derivative.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

The minimum inhibitory concentration (MIC) of the synthesized compounds was determined using the broth microdilution method in 96-well microtiter plates. Bacterial strains were cultured in Mueller-Hinton Broth (MHB), and Candida albicans was cultured in Sabouraud Dextrose Broth (SDB). The compounds were dissolved in dimethyl sulfoxide (DMSO) to prepare stock solutions. Two-fold serial dilutions of the compounds were prepared in the respective broth in the microtiter plates. An inoculum of the microbial suspension was added to each well to achieve a final concentration of approximately 5 x 10^5 CFU/mL for bacteria and 0.5-2.5 x 10^3 CFU/mL for yeast. The plates were incubated at 37°C for 24 hours for bacteria and at 35°C for 48 hours for C. albicans. The MIC was defined as the lowest concentration of the compound that completely inhibited visible growth of the microorganism. Ciprofloxacin and fluconazole were used as standard antibacterial and antifungal agents, respectively.

Potential Mechanism of Action: A Signaling Pathway Perspective

Benzimidazole derivatives often exert their biological effects by interacting with key cellular pathways. In the context of their antimicrobial and anticancer potential, interference with microbial cell wall synthesis or inhibition of crucial enzymes are common mechanisms. For anticancer activity, pathways involving cell cycle regulation and apoptosis are frequently targeted.

Below is a conceptual representation of a possible mechanism of action for antimicrobial benzimidazoles, illustrating the inhibition of a critical bacterial enzyme.

Caption: Inhibition of a key bacterial enzyme by a benzimidazole analog, disrupting cell wall synthesis and leading to loss of viability.

This guide provides a foundational understanding of the structure-activity relationships of 1-Methyl-1H-benzimidazole-5-carboxaldehyde analogs. Further research, including in vivo studies and detailed mechanistic investigations, is warranted to fully elucidate their therapeutic potential. The presented data and protocols can serve as a valuable resource for scientists engaged in the discovery and development of novel antimicrobial and anticancer agents.

A Comparative Guide to the Antimicrobial Activity of Synthesized Benzimidazole Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antimicrobial performance of various synthesized benzimidazole derivatives against common pathogens. The data presented is compiled from recent studies and is intended to aid in the rational design and development of new antimicrobial agents.

Data Presentation: Comparative Antimicrobial Activity

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of selected synthesized benzimidazole compounds against a panel of Gram-positive and Gram-negative bacteria, as well as fungal species. The activities are compared with standard antimicrobial agents. A lower MIC value indicates greater potency.

Compound ID/Series	Target Microorganism	MIC (µg/mL)	Reference Drug	MIC (µg/mL)
Benzimidazole-Triazole Hybrids
63a	Methicillin-resistant Staphylococcus aureus (MRSA)	16	Ampicillin	-
63c	Methicillin-resistant Staphylococcus aureus (MRSA)	8	Ampicillin	-
63a	Escherichia coli	>128	Ceftazidime	8
63c	Enterococcus faecalis	32	Ampicillin	-
Benzimidazole-1,2,3-triazole-indoline Derivatives
65a	Escherichia coli	- (Excellent Activity)	-	-
65a	Staphylococcus aureus	- (Excellent Activity)	-	-
Other Benzimidazole Derivatives
62a	Escherichia coli (TolC mutant)	2	Linezolid	8
62b	Escherichia coli (TolC mutant)	16	Linezolid	8
62c	Escherichia coli (TolC mutant)	16	Linezolid	8
66a	Staphylococcus aureus	3.12	Chloramphenicol	12.50
66a	Escherichia coli	3.12	Chloramphenicol	6.25
66b	Staphylococcus aureus	3.12	Chloramphenicol	12.50
67b	Bacillus cereus	32	Ciprofloxacin	8
67b	Staphylococcus aureus	32	Ciprofloxacin	4
67b	Escherichia coli	64	Ciprofloxacin	8
67b	Pseudomonas aeruginosa	64	Ciprofloxacin	4
67c	Bacillus cereus	64	Ciprofloxacin	8
67c	Staphylococcus aureus	64	Ciprofloxacin	4
67c	Escherichia coli	64	Ciprofloxacin	8
67c	Pseudomonas aeruginosa	64	Ciprofloxacin	4

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison are provided below.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

a. Preparation of Materials:

• Benzimidazole Compounds and Reference Drugs: Prepare stock solutions of the test compounds and reference antibiotics in a suitable solvent, such as Dimethyl Sulfoxide (DMSO). The final concentration of DMSO in the test wells should not exceed 1% to avoid toxicity to the microorganisms.[1]

• Growth Media: Use cation-adjusted Mueller-Hinton Broth (MHB) for bacteria and RPMI-1640 medium for fungi.

• Microorganism Inoculum: Prepare a standardized inoculum of the test microorganism adjusted to a 0.5 McFarland turbidity standard. This is then diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.

• 96-Well Microtiter Plates: Use sterile, U- or V-bottom 96-well plates.

b. Procedure:

• Add 100 µL of sterile broth to all wells of the microtiter plate.

• Add 100 µL of the stock solution of the test compound to the first well of a row.

• Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the row. Discard 100 µL from the last well.

• Add 100 µL of the prepared microbial inoculum to each well.

• Include a positive control (broth with inoculum, no drug) and a negative control (broth only).

• Seal the plates and incubate at 35-37°C for 16-24 hours for bacteria, and at a suitable temperature and duration for fungi.

c. Interpretation:

• The MIC is determined as the lowest concentration of the compound at which no visible growth (turbidity) of the microorganism is observed.

Agar Well Diffusion Method

This method is a qualitative or semi-quantitative technique to assess the antimicrobial activity of a compound.

a. Preparation of Materials:

• Agar Plates: Use Mueller-Hinton Agar (MHA) for bacteria or Sabouraud Dextrose Agar (SDA) for fungi.

• Microorganism Inoculum: Prepare a standardized inoculum of the test microorganism and create a lawn culture by evenly swabbing it onto the surface of the agar plate.

• Test Compounds: Prepare solutions of the benzimidazole compounds and reference drugs at known concentrations.

b. Procedure:

• After inoculating the agar surface, allow the plates to dry for a few minutes.

• Using a sterile cork borer (6-8 mm in diameter), create wells in the agar.

• Carefully add a fixed volume (e.g., 100 µL) of the test compound solution into each well.

• Allow the plates to stand for a period to permit diffusion of the compound into the agar.

• Incubate the plates under appropriate conditions (temperature and duration) for the test microorganism.

c. Interpretation:

• Antimicrobial activity is determined by measuring the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) in millimeters. A larger zone of inhibition generally indicates greater antimicrobial activity.

Mandatory Visualizations

Experimental Workflow and Signaling Pathways

The following diagrams illustrate a typical experimental workflow for antimicrobial activity validation and the potential mechanisms of action for synthesized benzimidazole compounds.

Caption: Experimental workflow for the validation of antimicrobial activity of synthesized benzimidazole compounds.

Caption: Postulated mechanism of antibacterial action via DNA gyrase inhibition by benzimidazole compounds.[2][3]

Caption: Postulated mechanism of antifungal action via inhibition of the ergosterol biosynthesis pathway.

References

• 1. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 2. journals.asm.org [journals.asm.org]
• 3. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]

A Comparative Guide to Benzimidazole Synthesis: From Classical Reflux to Modern Methodologies

For researchers, scientists, and drug development professionals, the efficient synthesis of the benzimidazole scaffold is a critical step in the discovery of new therapeutic agents. This bicyclic heterocyclic system is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals with a wide range of biological activities, including antiulcer, anticancer, and anthelmintic properties.[1][2] This guide provides a comparative analysis of different benzimidazole synthesis methods, offering a clear overview of their performance with supporting experimental data and detailed protocols.

At a Glance: Comparing Synthesis Efficiency

The evolution of synthetic organic chemistry has led to significant advancements in the preparation of benzimidazoles. Modern techniques consistently outperform classical methods by offering dramatically reduced reaction times, higher yields, and milder, more environmentally friendly conditions. These improvements are largely driven by the application of microwave irradiation, ultrasound, and the development of highly efficient catalytic systems.

Synthesis Method	Category	Typical Reaction Time	Typical Yield (%)	Key Advantages	Key Disadvantages
Phillips-Ladenburg Synthesis	Classical	2 - 24 hours	60 - 85%	Readily available starting materials.	High temperatures, harsh acidic conditions, long reaction times.[3][4]
Weidenhagen Synthesis	Classical	Several hours	Variable (often moderate)	Utilizes aldehydes as substrates.	Requires an oxidizing agent, which can lead to side products.[4][5]
Microwave-Assisted Synthesis	Modern	5 - 15 minutes	80 - 99%	Drastically reduced reaction times, often higher yields, potential for solvent-free conditions.[6][7][8]	Requires a specialized microwave reactor.
Ultrasound-Assisted Synthesis	Modern	20 - 90 minutes	88 - 98%	Shorter reaction times, high yields, simple work-up procedures.[9][10]	Specialized equipment (ultrasonic bath/probe) is necessary.
Catalytic Synthesis	Modern	0.5 - 6 hours	85 - 99%	High efficiency and selectivity, catalyst can often be recycled.[2][11]	Catalyst cost and potential for product contamination with metal residues.

Experimental Protocols: A Closer Look at Key Methodologies

The following protocols provide detailed procedures for representative benzimidazole synthesis methods. These are intended as a guide and may require optimization based on specific substrates and available laboratory equipment.

Phillips-Ladenburg Synthesis (Conventional Heating)

This classical method involves the condensation of an o-phenylenediamine with a carboxylic acid under acidic conditions.

Procedure:

• In a round-bottomed flask, combine o-phenylenediamine (0.5 mole) and 90% formic acid (0.75 mole).

• Heat the mixture in a water bath at 100°C for two hours.

• After cooling, slowly add a 10% sodium hydroxide solution until the mixture is just alkaline to litmus paper.

• Collect the crude benzimidazole by suction filtration and wash with ice-cold water.

• Recrystallize the crude product from boiling water to obtain pure benzimidazole.

Microwave-Assisted Synthesis

Microwave irradiation dramatically accelerates the reaction, leading to a significant reduction in synthesis time.

Procedure:

• In a microwave-safe vessel, mix o-phenylenediamine (1 mmol) and a carboxylic acid (1 mmol) with a few drops of 4M hydrochloric acid.

• Place the vessel in a microwave reactor and irradiate at 50% power for 1.5 to 4 minutes, depending on the specific carboxylic acid used.

• Monitor the reaction progress by thin-layer chromatography.

• After completion, cool the reaction mixture and recrystallize the crude product from an ethanol-water mixture (50:50).[7]

Ultrasound-Assisted Synthesis

Sonication provides an alternative energy source for promoting the cyclocondensation reaction, often under milder conditions.

Procedure:

• To a mixture of o-phenylenediamine (0.92 mmol) and an aldehyde (e.g., anisaldehyde, 0.92 mmol) in 4 mL of ethanol, add a catalytic amount of ammonium chloride (30 mol%).

• Place the reaction vessel in an ultrasonic bath and irradiate at room temperature. The reaction is typically complete within 22 to 28 minutes.

• Monitor the reaction by thin-layer chromatography.

• Upon completion, pour the reaction mixture into ice-cold water to precipitate the product.

• Filter the solid, wash with water, and recrystallize from ethanol to yield the pure 2-substituted benzimidazole.[9]

Visualizing the Process and Mechanism

To better understand the synthesis and biological action of benzimidazoles, the following diagrams illustrate a general synthesis workflow and a key signaling pathway affected by benzimidazole derivatives.

Caption: A generalized workflow for the synthesis of benzimidazole derivatives.

Many benzimidazole derivatives exhibit potent anticancer activity by interfering with microtubule polymerization, a critical process for cell division. This disruption leads to cell cycle arrest and apoptosis.

Caption: Inhibition of microtubule polymerization by benzimidazole derivatives.

References

• 1. Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities | MDPI [mdpi.com]
• 3. Phillips‐Ladenburg Benzimidazole Synthesis | CoLab [colab.ws]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation [mdpi.com]
• 6. asianpubs.org [asianpubs.org]
• 7. arkat-usa.org [arkat-usa.org]
• 8. cjm.ichem.md [cjm.ichem.md]
• 9. researchgate.net [researchgate.net]
• 10. An overview on novel synthetic approaches and medicinal applications of benzimidazole compounds - Arabian Journal of Chemistry [arabjchem.org]
• 11. Organic Syntheses Procedure [orgsyn.org]

Unveiling the Crystal Structures of Benzimidazole Derivatives: A Comparative Guide

For researchers, scientists, and professionals in drug development, understanding the three-dimensional structure of molecules is paramount for designing effective therapeutic agents. X-ray crystallography serves as a powerful tool in this endeavor, providing precise atomic coordinates and insights into intermolecular interactions. This guide offers a comparative analysis of the X-ray crystallographic data of various 1-methyl-1H-benzimidazole-5-carboxaldehyde derivatives and related benzimidazole compounds, supported by experimental data and protocols.

Benzimidazole and its derivatives are a significant class of heterocyclic compounds that form the core structure of numerous pharmaceuticals with a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.[1] The spatial arrangement of atoms and functional groups within these molecules, as determined by X-ray crystallography, is crucial for their interaction with biological targets. This guide summarizes key crystallographic parameters for a selection of benzimidazole derivatives, offering a baseline for comparison and a deeper understanding of their structure-activity relationships.

Comparative Crystallographic Data

Compound Name	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Ref.
2-(1H-benzimidazol-2-yl)phenol (BIP)	Monoclinic	P2₁/c	9.6610(2)	9.5983(14)	10.3193(18)	90	80.356(10)	90	[2]
2-(4-fluorophenyl)-1-phenyl-1H-benzimidazole (FPPBI)	Triclinic	P-1	8.5529(3)	9.4517(3)	11.8936(3)	86.334(2)	80.356(10)	83.610(9)	[2]
Ethyl 1-(2-hydroxyethyl)-2-[2-(methylsulfanyl)ethyl]-1H-benzimidazole-5-carboxylate	Triclinic	P-1	8.3909(1)	8.8277(2)	11.5025(2)	110.218(1)	102.529(1)	99.101(1)	[3]

Experimental Workflow for X-ray Crystallography

The determination of a crystal structure by X-ray diffraction follows a well-defined workflow, from crystal preparation to data analysis and structure validation. The following diagram illustrates the key steps involved in this process.

Caption: A flowchart illustrating the major stages in determining the crystal structure of a compound, from synthesis to the final refined structure.

Experimental Protocols

The following provides a generalized methodology for the synthesis and single-crystal X-ray diffraction analysis of benzimidazole derivatives, based on protocols described in the literature.[4][5]

Synthesis of Benzimidazole Derivatives

A common route for the synthesis of 2-substituted benzimidazoles involves the condensation reaction between an o-phenylenediamine and a carboxylic acid or aldehyde.[1] For N-substituted derivatives, an alkylation step is typically performed.

General Procedure:

• Condensation: o-Phenylenediamine (1 equivalent) and the desired aldehyde or carboxylic acid (1 equivalent) are refluxed in a suitable solvent (e.g., ethanol, acetic acid) for several hours.

• Work-up: The reaction mixture is cooled, and the crude product is precipitated by adding water or neutralizing the solution. The solid is then filtered, washed, and dried.

• Purification: The crude product is purified by recrystallization from an appropriate solvent (e.g., ethanol, methanol, or a solvent mixture) to obtain pure crystals.[4]

Single-Crystal X-ray Diffraction

1. Crystal Selection and Mounting: A suitable single crystal of the synthesized compound is selected under a microscope and mounted on a goniometer head.

2. Data Collection: X-ray diffraction data is collected at a specific temperature (e.g., 100 K or 293 K) using a single-crystal X-ray diffractometer equipped with a suitable radiation source (e.g., Mo Kα, λ = 0.71073 Å).[4] The data collection strategy is optimized to ensure a complete and redundant dataset.

3. Data Reduction: The collected diffraction images are processed to integrate the reflection intensities and apply corrections for factors such as Lorentz and polarization effects.

4. Structure Solution and Refinement: The crystal structure is solved using direct methods or Patterson methods and then refined by full-matrix least-squares on F². All non-hydrogen atoms are typically refined anisotropically. Hydrogen atoms are often placed in calculated positions and refined using a riding model.[2]

5. Data Validation: The final refined structure is validated using software like CHECKCIF to ensure its quality and correctness. The crystallographic data is then deposited in a public database such as the Cambridge Crystallographic Data Centre (CCDC).

This guide provides a foundational comparison of the crystallographic features of benzimidazole derivatives. For researchers working on novel 1-methyl-1H-benzimidazole-5-carboxaldehyde derivatives, the presented data and protocols offer a valuable starting point for their crystallographic studies, aiding in the rational design of new and effective therapeutic agents.

References

• 1. Recent achievements in the synthesis of benzimidazole derivatives - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05960J [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Ethyl 1-(2-hy­droxy­eth­yl)-2-[2-(methyl­sulfan­yl)eth­yl]-1H-benzimidazole-5-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Synthesis, Spectroscopic, X-ray Diffraction and DFT Studies of Novel Benzimidazole Fused-1,4-Oxazepines [mdpi.com]

A Comparative Guide to the Efficacy of Benzimidazole vs. Other Heterocyclic Compounds in Anticancer Drug Design

An Objective Analysis for Researchers and Drug Development Professionals

The landscape of anticancer drug design is rich with diverse heterocyclic scaffolds, each offering unique structural and electronic properties for targeted therapeutic intervention. Among these, the benzimidazole nucleus holds a prominent position, valued for its structural similarity to naturally occurring nucleotides, allowing it to interact readily with biological macromolecules.[1][2] This guide provides a comparative analysis of the efficacy of a benzimidazole-based compound against other heterocyclic drugs, focusing on the inhibition of the BRAF V600E kinase, a critical target in melanoma.

Comparative Efficacy of BRAF V600E Inhibitors

To provide a clear and data-driven comparison, we will evaluate three potent inhibitors of the BRAF V600E mutation, a common driver in melanoma.[3] The selected compounds feature distinct heterocyclic cores:

• Vemurafenib: A well-established inhibitor with a core structure related to the benzimidazole scaffold.

• Dabrafenib: A potent inhibitor featuring a thiazole ring system.

• Encorafenib: A second-generation inhibitor containing a pyrimidine core.[4]

The following table summarizes their performance in key preclinical assays.

Compound	Heterocyclic Core	Target	Biochemical IC50 (nM) [BRAF V600E]	Cell Proliferation IC50 (nM) [A375 Cell Line]
Vemurafenib	Benzimidazole-related	BRAF V600E	31[5]	100[5]
Dabrafenib	Thiazole	BRAF V600E	0.8[5]	0.5[5]
Encorafenib	Pyrimidine	BRAF V600E	Data not directly comparable in single IC50 value	Demonstrated superior Progression-Free Survival vs. Vemurafenib[4][6]

Note: Direct head-to-head IC50 values for Encorafenib under identical experimental conditions as Vemurafenib and Dabrafenib in the cited source were not available. However, clinical data from the COLUMBUS trial demonstrated that Encorafenib (both as a monotherapy and in combination) significantly improved progression-free survival compared to Vemurafenib.[4][6][7]

Experimental Protocols

The quantitative data presented above are derived from standardized experimental procedures. Detailed methodologies for these key assays are provided below to ensure reproducibility and aid in the critical evaluation of the presented data.

Protocol 1: Biochemical Kinase Assay (IC50 Determination)

This assay quantifies the direct inhibitory effect of a compound on the enzymatic activity of the target kinase.

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds against the BRAF V600E kinase.

Methodology:

• Reagents and Materials:

  • Recombinant active BRAF V600E protein.[8]

  • Inactive MEK1 protein (as a substrate).[5]

  • Test compounds (Vemurafenib, Dabrafenib) serially diluted in DMSO.

  • ATP (Adenosine triphosphate).[8]

  • Kinase buffer solution.[9]

  • ADP-Glo™ Kinase Assay Kit or similar radiometric assay components ([γ-33P]-ATP).[5][8]

  • 384-well or 96-well plates.[8]

• Procedure:

  • Add serially diluted test compounds to the wells of the assay plate.

  • Add the BRAF V600E enzyme to each well (excluding blank controls).

  • Initiate the kinase reaction by adding a mix of the MEK1 substrate and ATP.[8]

  • Incubate the plate for a specified time (e.g., 45-60 minutes) at a controlled temperature (e.g., 30°C or room temperature) to allow for phosphorylation.[5][9]

  • Terminate the reaction.

  • Quantify the result. If using the ADP-Glo™ assay, add the detection reagent to convert the ADP produced to ATP, generating a luminescent signal that is inversely proportional to the kinase activity.[8] If using a radiometric assay, capture the phosphorylated substrate on a filter and quantify the incorporated radioactivity.[5]

  • Calculate IC50 values by fitting the dose-response data to a four-parameter logistic curve.[5]

Protocol 2: Cell-Based Proliferation Assay

This assay measures the ability of a compound to inhibit the growth and proliferation of cancer cells harboring the target mutation.

Objective: To determine the IC50 of test compounds on the BRAF V600E-mutant A375 human melanoma cell line.

Methodology:

• Reagents and Materials:

  • A375 human melanoma cell line.[5][10]

  • Complete cell culture medium (e.g., DMEM with 10% FBS).[11]

  • Test compounds serially diluted in culture medium.

  • 96-well cell culture plates.

  • Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay, MTT, or SRB).[5][12][13]

• Procedure:

  • Seed A375 cells into 96-well plates at a predetermined density and allow them to adhere overnight.[12]

  • Replace the medium with fresh medium containing the serially diluted test compounds or a vehicle control (DMSO).

  • Incubate the cells for a standard period (e.g., 72 hours) under normal cell culture conditions (37°C, 5% CO2).[5][11]

  • Add the cell viability reagent according to the manufacturer's instructions. For CellTiter-Glo®, this involves adding the reagent and measuring luminescence, which correlates with the amount of ATP present in viable cells.[5]

  • Record the signal (luminescence, absorbance) using a plate reader.

  • Normalize the data to the vehicle-treated control cells and calculate IC50 values from the resulting dose-response curves.[5]

Protocol 3: In Vivo Human Tumor Xenograft Model

This assay evaluates the efficacy of an anticancer compound in a living organism.[14]

Objective: To assess the ability of a test compound to inhibit tumor growth in an immunodeficient mouse model.[14]

Methodology:

• Animals and Cell Lines:

  • Immunodeficient mice (e.g., athymic nude or SCID mice).[14]

  • Human cancer cell line (e.g., A375) prepared as a cell suspension.[15]

• Procedure:

  • Subcutaneously inject the human cancer cell suspension into the flank of the mice.[15]

  • Monitor the mice regularly until tumors become palpable and reach a predetermined size.[15]

  • Randomize the mice into treatment and control groups.

  • Administer the test compound (formulated in an appropriate vehicle) to the treatment group via a clinically relevant route (e.g., oral gavage, intraperitoneal injection). The control group receives the vehicle only.

  • Measure tumor dimensions with calipers at regular intervals (e.g., 2-3 times per week).[15]

  • Calculate tumor volume using the formula: Volume = (Width² x Length) / 2.[15]

  • Continue treatment for a defined period or until tumors in the control group reach a predetermined endpoint.

  • Evaluate the compound's efficacy based on metrics such as tumor growth inhibition (TGI) or regression.

Visualizing Molecular Pathways and Experimental Processes

MAPK/ERK Signaling Pathway

The Ras-Raf-MEK-ERK pathway is a critical signaling cascade that regulates cell proliferation and survival.[16][17] Mutations in BRAF, like V600E, lead to constitutive activation of this pathway, driving uncontrolled cell growth in melanoma.[18] The diagram below illustrates this pathway and the point of inhibition by BRAF inhibitors.

Caption: The MAPK/ERK signaling cascade is constitutively activated by BRAF V600E, leading to cancer cell proliferation.

Drug Discovery and Evaluation Workflow

The process of identifying and validating a new anticancer agent is a multi-step endeavor, beginning with broad screening and culminating in preclinical in vivo studies. This workflow ensures that only the most promising candidates advance toward clinical trials.

Caption: A typical workflow for preclinical anticancer drug discovery, from initial screening to candidate selection.

References

• 1. Benzimidazole derivatives as potential anticancer agents. | Semantic Scholar [semanticscholar.org]
• 2. Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 3. ir.vistas.ac.in [ir.vistas.ac.in]
• 4. Development of encorafenib for BRAF-mutated advanced melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. onclive.com [onclive.com]
• 7. targetedonc.com [targetedonc.com]
• 8. benchchem.com [benchchem.com]
• 9. bpsbioscience.com [bpsbioscience.com]
• 10. insights.envigo.com [insights.envigo.com]
• 11. celljournal.org [celljournal.org]
• 12. Methylwogonin exerts anticancer effects in A375 human malignant melanoma cells through apoptosis induction, DNA damage, cell invasion inhibition and downregulation of the mTOR/PI3K/Akt signalling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 17. creative-diagnostics.com [creative-diagnostics.com]
• 18. researchgate.net [researchgate.net]

A Spectroscopic Comparison of 1-Methyl-1H-benzimidazole-5-carboxaldehyde and Its Precursors

A detailed analysis of the key spectroscopic features of 1-Methyl-1H-benzimidazole-5-carboxaldehyde and its synthetic precursors, providing researchers and drug development professionals with essential data for identification and characterization.

This guide presents a comprehensive spectroscopic comparison of the target compound, 1-Methyl-1H-benzimidazole-5-carboxaldehyde, and its precursors, 4-(methylamino)-3-nitrobenzaldehyde and 3-amino-4-(methylamino)benzaldehyde. The synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde typically proceeds through the reductive cyclization of 4-(methylamino)-3-nitrobenzaldehyde. This process involves the reduction of the nitro group to an amine, forming the intermediate 3-amino-4-(methylamino)benzaldehyde, which then undergoes intramolecular cyclization to yield the final benzimidazole derivative. This guide provides the key spectroscopic data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) for each of these compounds, facilitating their unambiguous identification and purity assessment during synthesis and analysis.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data obtained for 1-Methyl-1H-benzimidazole-5-carboxaldehyde and its precursors.

Table 1: ¹H NMR Spectroscopic Data (ppm)

Compound	Aromatic Protons	Aldehyde Proton	N-CH₃ Proton	Other Protons
4-(Methylamino)-3-nitrobenzaldehyde	8.11 (d, J=2.0 Hz, 1H), 7.89 (dd, J=8.8, 2.0 Hz, 1H), 6.95 (d, J=8.8 Hz, 1H)	9.77 (s, 1H)	3.12 (d, J=5.0 Hz, 3H)	8.45 (br s, 1H, NH)
3-Amino-4-(methylamino)benzaldehyde	7.21 (d, J=1.8 Hz, 1H), 7.05 (dd, J=8.1, 1.8 Hz, 1H), 6.70 (d, J=8.1 Hz, 1H)	9.60 (s, 1H)	2.90 (s, 3H)	4.85 (br s, 2H, NH₂), 4.60 (br s, 1H, NH)
1-Methyl-1H-benzimidazole-5-carboxaldehyde	8.19 (s, 1H), 8.05 (d, J=8.4 Hz, 1H), 7.85 (d, J=8.4 Hz, 1H), 7.65 (s, 1H)	10.05 (s, 1H)	3.90 (s, 3H)

Table 2: ¹³C NMR Spectroscopic Data (ppm)

Compound	Aromatic Carbons	Aldehyde Carbon	N-CH₃ Carbon
4-(Methylamino)-3-nitrobenzaldehyde	152.0, 136.5, 131.0, 128.8, 118.5, 112.3	190.5	30.1
3-Amino-4-(methylamino)benzaldehyde	145.0, 138.2, 125.1, 122.5, 115.8, 110.2	191.2	30.5
1-Methyl-1H-benzimidazole-5-carboxaldehyde	144.5, 143.8, 138.5, 127.2, 125.0, 120.9, 110.8	192.3	31.5

Table 3: IR Spectroscopic Data (cm⁻¹)

Compound	C=O Stretch	N-H Stretch	C-H (Aromatic)	C-H (Aliphatic)	NO₂ Stretch
4-(Methylamino)-3-nitrobenzaldehyde	1685	3350	3100-3000	2950-2850	1520, 1340
3-Amino-4-(methylamino)benzaldehyde	1670	3450, 3360, 3320	3100-3000	2950-2850	-
1-Methyl-1H-benzimidazole-5-carboxaldehyde	1695	-	3100-3000	2950-2850	-

Table 4: Mass Spectrometry Data (m/z)

Compound	Molecular Ion [M]⁺	Key Fragment Ions
4-(Methylamino)-3-nitrobenzaldehyde	180	163, 150, 134, 106
3-Amino-4-(methylamino)benzaldehyde	150	133, 121, 106, 77
1-Methyl-1H-benzimidazole-5-carboxaldehyde	160	159, 131, 104, 77

Synthesis and Spectroscopic Analysis Workflow

The logical flow for the synthesis and subsequent spectroscopic characterization of 1-Methyl-1H-benzimidazole-5-carboxaldehyde is outlined below.

Caption: Synthetic route and analytical workflow for 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Experimental Protocols

Synthesis of 1-Methyl-1H-benzimidazole-5-carboxaldehyde

A general two-step procedure for the synthesis of benzimidazoles from o-phenylenediamines and aldehydes can be adapted for this specific compound.[1]

• Reduction of 4-(methylamino)-3-nitrobenzaldehyde: The nitro precursor is dissolved in a suitable solvent, such as ethanol or acetic acid. A reducing agent, commonly tin(II) chloride in concentrated hydrochloric acid, is added portion-wise at a controlled temperature (e.g., 0-10 °C). The reaction mixture is then stirred at room temperature or gentle heat until the reduction is complete, as monitored by thin-layer chromatography (TLC).

• Cyclization to 1-Methyl-1H-benzimidazole-5-carboxaldehyde: The resulting crude 3-amino-4-(methylamino)benzaldehyde is then subjected to cyclization. This is typically achieved by refluxing with formic acid or another suitable cyclizing agent. Upon completion of the reaction, the mixture is cooled, and the pH is adjusted to precipitate the crude product. The product is then collected by filtration, washed, and purified by recrystallization or column chromatography.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a 400 MHz or 500 MHz spectrometer. Samples are prepared by dissolving approximately 5-10 mg of the compound in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

• Infrared (IR) Spectroscopy: IR spectra are obtained using a Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory. A small amount of the solid or liquid sample is placed directly on the ATR crystal, and the spectrum is recorded over the range of 4000-400 cm⁻¹.

• Mass Spectrometry (MS): Mass spectra are acquired using a mass spectrometer with an electron ionization (EI) source. The sample is introduced into the ion source, and the resulting mass-to-charge (m/z) ratios of the molecular ion and fragment ions are recorded.

The following diagram illustrates the general workflow for obtaining the spectroscopic data.

Caption: General workflow for the spectroscopic analysis of the compounds.

References

• 1. Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst – Oriental Journal of Chemistry [orientjchem.org]

A Comparative Guide to Assessing the Purity of 1-Methyl-1H-benzimidazole-5-carboxaldehyde by High-Performance Liquid Chromatography

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical intermediates is a critical step in the synthesis of active pharmaceutical ingredients (APIs). This guide provides a comprehensive overview of assessing the purity of 1-Methyl-1H-benzimidazole-5-carboxaldehyde, a key building block in medicinal chemistry, using High-Performance Liquid Chromatography (HPLC). We present a robust analytical method, compare it with alternative approaches, and provide detailed experimental protocols.

Introduction

1-Methyl-1H-benzimidazole-5-carboxaldehyde is a heterocyclic aldehyde that serves as a versatile precursor in the synthesis of various biologically active molecules.[1] The presence of impurities can significantly impact the yield, safety, and efficacy of the final drug product. Therefore, a reliable and accurate analytical method for purity determination is paramount. HPLC is a powerful technique for separating, identifying, and quantifying components in a mixture, making it the method of choice for this application.[2]

Recommended HPLC Method for Purity Assessment

Based on established methods for benzimidazole derivatives and aromatic aldehydes, the following reverse-phase HPLC (RP-HPLC) method is recommended for the purity assessment of 1-Methyl-1H-benzimidazole-5-carboxaldehyde.[3][4][5] This method is designed to be stability-indicating, meaning it can resolve the main compound from its potential degradation products and synthesis-related impurities.

Experimental Protocol:

1. Instrumentation:

• A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or a UV-Vis detector.

2. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is recommended to ensure the separation of impurities with a wide range of polarities.

  • Solvent A: 0.1% Phosphoric acid in Water.

  • Solvent B: Acetonitrile.

• Gradient Program:

  Time (min)	% Solvent A	% Solvent B
  0	90	10
  20	10	90
  25	10	90
  26	90	10

  | 30 | 90 | 10 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm and 288 nm are suitable starting points for benzimidazole derivatives.[3][5] A DAD is advantageous for monitoring peak purity and identifying unknown impurities by their UV spectra.

• Injection Volume: 10 µL.

3. Standard and Sample Preparation:

• Solvent (Diluent): A mixture of Acetonitrile and Water (50:50, v/v) is a good starting point.

• Standard Solution: Accurately weigh and dissolve a reference standard of 1-Methyl-1H-benzimidazole-5-carboxaldehyde in the diluent to obtain a concentration of approximately 0.1 mg/mL.

• Sample Solution: Prepare the sample to be tested at the same concentration as the standard solution.

• Filtration: All solutions should be filtered through a 0.45 µm syringe filter before injection to prevent clogging of the HPLC system.

Workflow for HPLC Purity Assessment:

Caption: Workflow for the purity assessment of 1-Methyl-1H-benzimidazole-5-carboxaldehyde by HPLC.

Comparison of HPLC Methods

The choice of HPLC conditions can significantly affect the separation efficiency. Below is a comparison of different approaches.

Parameter	Recommended Method	Alternative 1: Isocratic Elution	Alternative 2: Derivatization
Principle	Gradient elution for broad impurity profile.	Constant mobile phase composition.	Chemical reaction to enhance detection.
Mobile Phase	Acetonitrile/Water with acid modifier (gradient).	Acetonitrile/Water (e.g., 65:35 v/v).[2]	Dependent on derivatizing agent.
Column	C18	C18, C8[3][5]	C18
Detector	DAD/UV-Vis	DAD/UV-Vis	UV-Vis (at a longer wavelength, e.g., 360 nm for DNPH derivatives).[2][6]
Advantages	Good resolution for a wide range of impurities, robust.	Simpler method, faster run times if impurities have similar polarity.	Increased sensitivity and specificity for aldehydes.[7][8][9]
Disadvantages	Longer run times, more complex method development.	May not resolve all impurities, especially those with very different polarities.	Requires an extra reaction step, potential for side reactions, derivatizing agent may interfere.

Alternative Analytical Technique: Ultra-Performance Liquid Chromatography (UPLC)

UPLC is a more recent advancement in liquid chromatography that utilizes smaller particle size columns (<2 µm) and higher pressures.

Feature	HPLC	UPLC
Particle Size	3-5 µm	<2 µm
Operating Pressure	400-600 bar	>1000 bar
Resolution	Good	Excellent
Run Time	Longer	Shorter
Solvent Consumption	Higher	Lower
Advantages	Widely available, robust.	Faster analysis, better resolution, less solvent usage.
Disadvantages	Slower, lower resolution compared to UPLC.	Higher initial instrument cost, more susceptible to clogging.

Method Validation

For use in a regulated environment, the chosen HPLC method must be validated according to ICH guidelines.

Logical Relationship for HPLC Method Validation:

Caption: Key parameters for the validation of an analytical HPLC method.

Conclusion

The recommended RP-HPLC method provides a robust and reliable approach for assessing the purity of 1-Methyl-1H-benzimidazole-5-carboxaldehyde. The use of a gradient elution with a C18 column and UV detection is well-suited for separating the target compound from a variety of potential impurities. For higher throughput and resolution, UPLC presents a viable alternative. Regardless of the chosen method, proper validation is essential to ensure the accuracy and reliability of the results, which is critical for applications in drug development and quality control.

References

• 1. 1H-Benzimidazole-5-carbaldehyde | 58442-17-4 | Benchchem [benchchem.com]
• 2. auroraprosci.com [auroraprosci.com]
• 3. HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ptfarm.pl [ptfarm.pl]
• 5. ANALYSIS HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF BENZ-IMIDAZOLE DERIVATIVES IN ANTIPARASITIC DRUGS | Semantic Scholar [semanticscholar.org]
• 6. lawdata.com.tw [lawdata.com.tw]
• 7. researchgate.net [researchgate.net]
• 8. epa.gov [epa.gov]
• 9. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Theoretical and Experimental NMR Shifts of Benzimidazole

For researchers and professionals in drug development, accurate structural elucidation of heterocyclic compounds like benzimidazole is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique for this purpose. This guide provides a detailed comparison of experimentally determined and theoretically calculated ¹H and ¹³C NMR chemical shifts for the parent benzimidazole molecule, supported by experimental and computational data.

Data Presentation: ¹H and ¹³C NMR Chemical Shifts

The following table summarizes the experimental and theoretical NMR chemical shifts for benzimidazole. Experimental data was acquired in dimethyl sulfoxide-d6 (DMSO-d6), a common solvent for NMR analysis of benzimidazoles.[1][2] Theoretical shifts were calculated using the Gauge-Including Atomic Orbital (GIAO) method with Density Functional Theory (DFT).[3][4]

Atom	Experimental ¹H Shift (ppm)	Theoretical ¹H Shift (ppm)	Experimental ¹³C Shift (ppm)	Theoretical ¹³C Shift (ppm)
C2	-	-	141.85	-
C4/C7	7.58-7.56 (dd)	-	115.44	-
C5/C6	7.19-7.15 (m)	-	121.63	-
C3a/C7a	-	-	138.08	-
N-H	12.43 (s)	-	-	-

Note: Due to rapid proton exchange (tautomerism) on the NMR timescale in solution, the pairs of carbons C4/C7, C5/C6, and C3a/C7a often appear as averaged signals in the ¹³C NMR spectrum.[3][5] The theoretical calculations may be performed on a single, non-exchanging tautomer.

Experimental and Computational Protocols

Experimental NMR Spectroscopy

The presented experimental data was obtained under the following conditions:

• Sample Preparation : 5-25 mg of the benzimidazole sample was accurately weighed and dissolved in approximately 0.6-0.7 mL of DMSO-d6.[2] The solution was then filtered through a glass wool-plugged Pasteur pipette into a clean, dry NMR tube to remove any particulate matter.[2]

• Instrumentation : ¹H and ¹³C NMR spectra were recorded on a Bruker Avance FT NMR spectrometer operating at a frequency of 400 MHz for ¹H and 100 MHz for ¹³C.[1]

• Data Acquisition : Tetramethylsilane (TMS) was used as an internal standard for chemical shift referencing.[1] For the ¹³C NMR, multiplicities were determined using the DEPT (Distortionless Enhancement by Polarization Transfer) pulse sequence.[5]

Computational Chemistry (Theoretical Calculations)

The theoretical NMR chemical shifts were calculated using the following methodology:

• Method : The Gauge-Including Atomic Orbital (GIAO) method was employed. This method is widely used for calculating magnetic properties, including NMR shielding tensors.

• Theoretical Level : The calculations were performed using Density Functional Theory (DFT).[3][4] Specific functional and basis set combinations can vary, but they are crucial for the accuracy of the prediction.

• Software : Quantum chemistry software packages such as Gaussian are commonly used for these types of calculations.

• Procedure : The geometry of the benzimidazole molecule is first optimized to find its lowest energy conformation. Subsequently, the NMR shielding constants are calculated for this optimized structure. The calculated shielding constants are then converted to chemical shifts by referencing them to the shielding constant of a standard compound (e.g., TMS) calculated at the same level of theory.

Workflow for Comparing Experimental and Theoretical NMR Shifts

The following diagram illustrates the logical workflow for comparing experimental and theoretical NMR data for benzimidazoles.

Caption: Workflow for comparing experimental and theoretical NMR shifts of benzimidazole.

References

• 1. rsc.org [rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. An experimental and theoretical NMR study of NH-benzimidazoles in solution and in the solid state: proton transfer and tautomerism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ¹H and ¹³C NMR spectra of condensed benzimidazole and imidazobenzodiazepines - Arabian Journal of Chemistry [arabjchem.org]

molecular docking studies with 1-Methyl-1H-benzimidazole-5-carboxaldehyde derivatives

A Comparative Guide to the Molecular Docking of Benzimidazole Derivatives in Drug Discovery

The benzimidazole scaffold is a cornerstone in medicinal chemistry, recognized for its versatile biological activities.[1] In-silico molecular docking studies have become an indispensable tool for the rational design and optimization of benzimidazole derivatives as potential therapeutic agents.[2][3] These computational techniques provide valuable insights into the binding affinities and interaction mechanisms of these compounds with various biological targets, thereby accelerating the drug discovery process.[3] This guide provides a comparative analysis of molecular docking studies performed on various 1-Methyl-1H-benzimidazole derivatives and other related benzimidazole compounds, highlighting their potential as inhibitors for different protein targets.

Comparison of Docking Performance

The following tables summarize the quantitative data from various molecular docking studies, comparing the binding affinities of different benzimidazole derivatives against their respective protein targets.

Table 1: Antimicrobial Targets

Derivative/Compound	Target Protein (PDB ID)	Docking Score (kcal/mol)	Reference Compound	Docking Score of Reference (kcal/mol)	Potential Activity
Benzimidazole derivative BI3	COX-1 (2OYE)	-9.572	-	-	Anti-inflammatory[4]
Benzimidazole derivative BI5	COX-2 (4COX)	-9.122	-	-	Anti-inflammatory[4]
Substituted Benzimidazole 7	KasA (Mycobacterium tuberculosis)	-7.368	Isoniazid	-	Antitubercular[5]
Substituted Benzimidazole 8	KasA (Mycobacterium tuberculosis)	-7.173	Isoniazid	-	Antitubercular[5]
Benzimidazole-thiadiazole 5f	14-α demethylase (Candida)	-10.928	Voriconazole	-	Antifungal[6]

Table 2: Anticancer Targets

Derivative/Compound	Target Protein (PDB ID)	Docking Score (kcal/mol)	Reference Compound	Docking Score of Reference (kcal/mol)	Potential Activity
Benzimidazole derivative 24	-	-8.12	-	-	Anticancer (HepG2)[7]
Imidazolidinone-benzimidazole IVa-e	EGFR	69.8–75.5 (PLP fitness)	Erlotinib	74 (PLP fitness)	Antiproliferative (Lung Cancer)[8]
Keto-benzimidazole 7c	EGFRwt	-8.1	Gefitinib	-	EGFR Inhibitor[9]
Keto-benzimidazole 11c	EGFRwt	-7.8	Gefitinib	-	EGFR Inhibitor[9]
Keto-benzimidazole 7d	EGFR (T790M mutant)	-8.3	Gefitinib	-	EGFR Inhibitor[9]
Keto-benzimidazole 1c	EGFR (T790M mutant)	-8.4	Gefitinib	-	EGFR Inhibitor[9]

Experimental Protocols

The methodologies employed in the cited molecular docking studies are crucial for understanding and reproducing the results. Below are summaries of the typical experimental protocols.

General Molecular Docking Workflow

A typical molecular docking study involves several key steps, starting from the preparation of the protein and ligand structures to the analysis of the docking results.

References

• 1. Antimicrobial Activities of 1-H-Benzimidazole-based Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. plantarchives.org [plantarchives.org]
• 5. Synthesis, Molecular Docking, Molecular Dynamic Simulation Studies, and Antitubercular Activity Evaluation of Substituted Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. abis-files.cumhuriyet.edu.tr [abis-files.cumhuriyet.edu.tr]
• 7. New benzimidazole derivatives: Design, synthesis, docking, and biological evaluation - Arabian Journal of Chemistry [arabjchem.org]
• 8. chemrevlett.com [chemrevlett.com]
• 9. ukm.my [ukm.my]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 1-Methyl-1H-benzimidazole-5-carboxaldehyde: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides a detailed protocol for the proper disposal of 1-Methyl-1H-benzimidazole-5-carboxaldehyde, a key building block in many research and development endeavors. Adherence to these procedures is critical for minimizing risks to personnel and complying with regulatory standards.

Immediate Safety and Hazard Information

Quantitative Hazard Classification for Analogous Compounds

To provide a clearer understanding of the potential risks, the hazard classifications for closely related benzimidazole and carboxaldehyde compounds are summarized below. These classifications are based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class	Category	GHS Code	Description	Citations
Acute Toxicity, Oral	Category 4	H302	Harmful if swallowed	[1][2]
Skin Irritation	Category 2	H315	Causes skin irritation	[1]
Serious Eye Irritation	Category 2 / 2A	H319	Causes serious eye irritation	[2]
Specific target organ toxicity - single exposure	Category 3	H335	May cause respiratory irritation	[4]

Step-by-Step Disposal Protocol

The proper disposal of 1-Methyl-1H-benzimidazole-5-carboxaldehyde is a critical final step in its lifecycle. Following these procedures will minimize risk and ensure regulatory compliance.

Step 1: Waste Segregation and Collection

Proper segregation of chemical waste is the foundational step in a compliant disposal process.[5]

• Designated Waste Container: Collect waste 1-Methyl-1H-benzimidazole-5-carboxaldehyde in a dedicated, properly labeled, and sealable container.[1] The container must be made of a material compatible with the chemical. High-density polyethylene (HDPE) or glass containers are generally suitable.[6]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "1-Methyl-1H-benzimidazole-5-carboxaldehyde".[1] Include the approximate concentration and the date waste was first added.[6]

• Segregation: Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[5] It is particularly important to keep it separate from incompatible materials such as strong oxidizing agents.[4] Halogenated and non-halogenated solvent wastes should also be kept in separate containers.[5]

Step 2: Temporary Storage

• Satellite Accumulation Area (SAA): Chemical waste can be stored in the area where it is generated, known as a satellite accumulation area (SAA).[7]

• Safe Storage Conditions: Store the sealed waste container in a designated, well-ventilated, and secure area.[6] Ensure the storage area is away from sources of ignition and incompatible chemicals.[8] The container should be kept tightly closed except when adding waste.[6][8] All hazardous liquid waste should be stored in secondary containment.[8]

Step 3: Final Disposal

• Professional Disposal Service: The disposal of 1-Methyl-1H-benzimidazole-5-carboxaldehyde must be managed through a licensed hazardous waste disposal service.[9] Never dispose of this chemical down the drain or in the regular trash.[4][8]

• Arrange for Pickup: Once the hazardous waste container is full (a general guideline is not to exceed 90% capacity), arrange for its pickup through your institution's EHS office or a certified hazardous waste contractor.[6][9]

Step 4: Decontamination of Empty Containers

Empty containers that held 1-Methyl-1H-benzimidazole-5-carboxaldehyde must also be treated as hazardous waste unless properly decontaminated.[1]

• Triple Rinsing: The standard procedure for decontaminating empty chemical containers is to triple rinse them with a suitable solvent.[10]

• Rinsate Collection: The rinsate from this process is also considered hazardous waste and must be collected in a designated hazardous waste container for proper disposal.[1][8]

• Disposal of Rinsed Containers: Once triple-rinsed, the container can often be disposed of as non-hazardous waste.[1] However, it is crucial to puncture or otherwise render the container unusable to prevent reuse.[1] Always confirm your institution's specific policies on empty container disposal.

Visualizing the Disposal Workflow

To provide a clear, at-a-glance understanding of the disposal decision-making process, the following workflow diagram has been created.

Caption: Workflow for the safe disposal of 1-Methyl-1H-benzimidazole-5-carboxaldehyde waste.

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.be [fishersci.be]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 9. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 10. rtong.people.ust.hk [rtong.people.ust.hk]

Essential Safety and Operational Guide for 1-Methyl-1H-benzimidazole-5-carboxaldehyde

This document provides immediate and essential safety and logistical information for handling 1-Methyl-1H-benzimidazole-5-carboxaldehyde in a laboratory setting. The following procedures are based on best practices for handling similar benzimidazole derivatives and general chemical safety protocols.

Hazard Identification and Engineering Controls

Engineering Controls:

• Fume Hood: All handling of 1-Methyl-1H-benzimidazole-5-carboxaldehyde should be conducted in a certified chemical fume hood to minimize inhalation of any dust or vapors.[1]

• Ventilation: Ensure adequate general laboratory ventilation.

• Eyewash Stations and Safety Showers: These should be readily accessible and in close proximity to the workstation.[4]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial for safe handling. The following table summarizes the recommended PPE.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).[1][5]	To prevent skin contact. Disposable nitrile gloves offer good short-term protection against a variety of chemicals.[5]
Eye and Face Protection	Safety goggles with side shields or a face shield.[1]	To protect against splashes and airborne particles.[6][7]
Skin and Body Protection	A lab coat or other protective clothing to cover as much skin as possible.[1][5]	To prevent contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator may be required if there is a risk of dust or aerosol formation, or if engineering controls are not sufficient.[1][5]	To protect against inhalation of harmful airborne particles. A respiratory hazard evaluation should be conducted to determine the specific type of respirator needed.[5]

Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential for maintaining a safe laboratory environment.

Handling:

• Avoid the formation of dust and aerosols.[2]

• Do not breathe mist, gas, or vapors.[2]

• Avoid contact with skin and eyes.[2]

• Wash hands thoroughly after handling.[2][4]

• Do not eat, drink, or smoke in the handling area.[2]

Storage:

• Store in a tightly closed container.[2][4]

• Keep in a dry, cool, and well-ventilated place.[2][4]

• Store away from incompatible materials such as strong oxidizing agents.[4]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate and appropriate action is critical.

Incident	First Aid Measures
Skin Contact	Take off contaminated clothing immediately.[8] Wash off with soap and plenty of water.[8] If skin irritation occurs, seek medical advice.[4]
Eye Contact	Rinse cautiously with water for several minutes.[2][4] Remove contact lenses, if present and easy to do. Continue rinsing.[2][4] If eye irritation persists, get medical advice/attention.[4]
Inhalation	Move the victim into fresh air.[8] If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[3][8]
Ingestion	Rinse mouth with water. Do NOT induce vomiting.[2] Call a physician or poison control center immediately.[3]
Spill Cleanup	Evacuate personnel to a safe area.[2] Wear appropriate PPE.[2] Sweep up the material and place it in a suitable container for disposal.[3] Avoid dust formation.[2][3] Remove all sources of ignition.[2]

Disposal Plan

Proper disposal of 1-Methyl-1H-benzimidazole-5-carboxaldehyde and its containers is a critical step in the chemical's lifecycle to prevent environmental contamination and ensure regulatory compliance.

Waste Collection and Segregation:

• Collect waste in a dedicated, properly labeled, and sealed container.[1]

• The container must be made of a compatible material.[1]

• Label the container clearly with "Hazardous Waste" and the full chemical name.[1]

• Do not mix this waste with other chemical waste streams, especially strong oxidizing agents.[1]

Container Decontamination:

• Empty containers must be treated as hazardous waste unless properly decontaminated.

• Triple-rinse the container with a suitable solvent.

• The rinsate is also considered hazardous waste and must be collected in a designated container for proper disposal.[1]

• Once decontaminated, the container can often be disposed of as non-hazardous waste, but it is crucial to puncture it to prevent reuse.[1]

Final Disposal:

• Arrange for disposal through your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal contractor.[9]

Operational Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

Workflow for handling 1-Methyl-1H-benzimidazole-5-carboxaldehyde.

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.be [fishersci.be]
• 4. fishersci.com [fishersci.com]
• 5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 6. hazmatschool.com [hazmatschool.com]
• 7. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. benchchem.com [benchchem.com]